3-Octanol

• CAS: 29063-28-3

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Physicochemical Properties of 3-Octanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol, an eight-carbon secondary alcohol, is a molecule of significant interest across various scientific disciplines, including flavor and fragrance chemistry, materials science, and as a potential biofuel component. Its specific physicochemical characteristics govern its behavior in different matrices and applications. This technical guide provides an in-depth overview of the core physicochemical properties of 3-Octanol, complete with experimental methodologies and a structured data presentation.

Physicochemical Properties of 3-Octanol

The following table summarizes the key physicochemical properties of 3-Octanol, compiled from various reliable sources.

Property	Value
Molecular Formula	C₈H₁₈O
Molecular Weight	130.23 g/mol [1][2]
Appearance	Colorless liquid[1][3]
Odor	Earthy, mushroom, herbal, nutty[1][4]
Boiling Point	173-176 °C at 760 mmHg[1][4][5][6][7][8][9][10][11][12]
Melting Point	-45 °C[1][4][5][6][8][13]
Density	0.817-0.824 g/cm³ at 25 °C[1][3][5][6][7][9][10][11]
Solubility in Water	1.252 - 1.5 g/L at 25 °C[13][14][15]
Solubility in Solvents	Soluble in alcohol and ether[1][5]
Vapor Pressure	~1 mmHg at 20 °C[7][9][10][13][16]
Vapor Density	~4.5 (air = 1)[4][7][9][10][14][16]
Refractive Index	1.425-1.429 at 20 °C[1][4][6][7][9][10][11][12][13][16][17]
Flash Point	65.56 - 68 °C (150 - 154.4 °F)[4][6][8][9][13][18]
LogP (o/w)	2.721 (estimated)[4]
CAS Number	589-98-0[1]

Experimental Protocols

The determination of the physicochemical properties of 3-Octanol relies on established laboratory techniques. Below are detailed methodologies for key experiments.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common method for its determination is the distillation method.

• Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle.

• Procedure:

  • A sample of 3-Octanol is placed in the distillation flask along with boiling chips to ensure smooth boiling.

  • The apparatus is assembled, ensuring the thermometer bulb is positioned just below the side arm of the distillation flask to accurately measure the temperature of the vapor.

  • The heating mantle is turned on, and the liquid is heated gradually.

  • The temperature is recorded when the liquid begins to boil and a steady stream of distillate is collected in the receiving flask. This temperature is the boiling point.

Determination of Melting Point

The melting point is the temperature at which a solid transitions into a liquid. For a substance like 3-Octanol, which is a liquid at room temperature, this would be its freezing point.

• Apparatus: Test tube, thermometer, cooling bath (e.g., ice-salt mixture).

• Procedure:

  • A sample of 3-Octanol is placed in a test tube.

  • A thermometer is immersed in the liquid.

  • The test tube is placed in a cooling bath and the sample is stirred gently.

  • The temperature is monitored as the liquid cools and begins to solidify.

  • The temperature at which the first crystals appear and the temperature at which the entire sample solidifies are recorded. The melting point is the temperature at which the solid and liquid phases are in equilibrium.

Determination of Density

Density is the mass per unit volume of a substance.

• Apparatus: Pycnometer (a specific gravity bottle), analytical balance.

• Procedure:

  • The empty pycnometer is weighed accurately.

  • The pycnometer is filled with 3-Octanol, ensuring no air bubbles are trapped, and weighed again.

  • The pycnometer is then emptied, cleaned, dried, and filled with a reference substance of known density (e.g., distilled water) and weighed.

  • The density of 3-Octanol is calculated using the formula: Density = (mass of 3-Octanol / mass of water) * density of water.

Determination of Solubility in Water

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at a specific temperature.

• Apparatus: Test tubes, graduated pipettes, vortex mixer, analytical balance.

• Procedure:

  • A known volume of distilled water is placed in a series of test tubes.

  • Increasingly larger, precisely measured amounts of 3-Octanol are added to the test tubes.

  • The test tubes are sealed and agitated vigorously using a vortex mixer until saturation is reached.

  • The solutions are allowed to stand until any undissolved 3-Octanol separates.

  • The concentration of 3-Octanol in the aqueous phase of the saturated solution is then determined, often by gas chromatography, to establish the solubility limit.

Determination of Refractive Index

The refractive index is a measure of how much the path of light is bent, or refracted, when entering a material.

• Apparatus: Abbe refractometer, constant temperature water bath.

• Procedure:

  • The refractometer is calibrated using a standard of known refractive index.

  • The temperature of the refractometer prisms is maintained at a constant temperature (e.g., 20 °C) using the water bath.

  • A few drops of 3-Octanol are placed on the surface of the prism.

  • The prism is closed, and the light source is adjusted.

  • The eyepiece is adjusted until the dividing line between the light and dark fields is sharp and centered on the crosshairs.

  • The refractive index is read directly from the instrument's scale.

Determination of Flash Point

The flash point is the lowest temperature at which a volatile substance can vaporize to form an ignitable mixture with air.

• Apparatus: Pensky-Martens closed-cup tester or Cleveland open-cup tester.

• Procedure (Closed-Cup):

  • The sample cup is filled with 3-Octanol to the marked level.

  • The lid is secured, and the sample is heated at a slow, constant rate while being stirred.

  • At regular temperature intervals, an ignition source is introduced into the vapor space above the liquid.

  • The flash point is the lowest temperature at which a brief flash is observed.

Visualizations

The following diagram illustrates a generalized workflow for the determination of the physicochemical properties of a liquid organic compound such as 3-Octanol.

Figure 1. General workflow for determining physicochemical properties.

References

• 1. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]
• 2. ucc.ie [ucc.ie]
• 3. purdue.edu [purdue.edu]
• 4. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. prepchem.com [prepchem.com]
• 7. chemlab.truman.edu [chemlab.truman.edu]
• 8. Simple method to measure the refractive index of liquid with graduated cylinder and beaker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. phillysim.org [phillysim.org]
• 10. uoanbar.edu.iq [uoanbar.edu.iq]
• 11. mt.com [mt.com]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. byjus.com [byjus.com]
• 14. Gas chromatography of Alcohols [delloyd.50megs.com]
• 15. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 16. pubs.aip.org [pubs.aip.org]
• 17. uotechnology.edu.iq [uotechnology.edu.iq]
• 18. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

A Technical Guide to the Natural Sources and Occurrence of 3-Octanol in Fungi

Abstract

3-Octanol is a saturated eight-carbon secondary alcohol and a prominent volatile organic compound (VOC) produced by a wide array of fungal species. As a key component of the characteristic "mushroom" or earthy aroma, its presence is often indicative of fungal growth. This technical guide provides a comprehensive overview of the natural occurrence of 3-Octanol in the fungal kingdom, its biosynthetic pathways, and the analytical methodologies used for its extraction and quantification. This document is intended for researchers, scientists, and professionals in drug development and related fields who are interested in the chemical ecology of fungi and the biotechnological potential of their secondary metabolites.

Natural Occurrence and Distribution

3-Octanol is a frequently identified metabolite in fungi, spanning both the Ascomycota and Basidiomycota phyla.[1][2] It is one of several C8 compounds, including the more commonly known 1-octen-3-ol and 3-octanone, that are generated from the enzymatic degradation of fatty acids.[3] The production of these volatiles is a hallmark of many filamentous fungi and mushrooms.

While 1-octen-3-ol is often more abundant, 3-octanol is a significant component of the volatile profile in many species. Its presence has been confirmed in various wild mushrooms and molds, where it contributes to their distinct aroma profiles.

Table 1: Selected Fungal Species Reported to Produce 3-Octanol and Related C8 Volatiles

Phylum	Species	C8 Volatiles Detected	Reference
Basidiomycota	Piptoporus betulinus	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Oligoporus caesius	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Amanita rubescens	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Paxillus involutus	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Suillus grevillei	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Suillus luteus	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Xerocomus subtomentosus	1-octen-3-ol, 3-octanol, 3-octanone	[4]
Basidiomycota	Agaricus bisporus	1-octen-3-ol, 3-octanone	[5][6]
Basidiomycota	Tricholoma matsutake	(R)-(-)-1-octen-3-ol	[7][8]
Ascomycota	Penicillium chrysogenum	1-octen-3-ol	[5]
Ascomycota	Aspergillus niger	1-octen-3-ol	[5]
Ascomycota	Trichoderma species	1-octen-3-ol, 3-octanol	[5][9]

Biosynthesis of 3-Octanol

The primary pathway for the formation of 3-octanol and other C8 volatiles in fungi is the oxidative degradation of linoleic acid, a common fatty acid.[5][10] This process is catalyzed by a sequence of enzymatic reactions.

• Lipid Peroxidation : The pathway is initiated by the enzyme lipoxygenase (LOX) , which introduces a hydroperoxy group into linoleic acid, typically forming 10- or 13-hydroperoxyoctadecadienoic acid (HPOD).[8]

• Hydroperoxide Cleavage : The resulting unstable hydroperoxide is then cleaved by a hydroperoxide lyase (HPL) . This cleavage results in the formation of an eight-carbon ketone, 3-octanone , and other cleavage products.[3][8]

• Ketone Reduction : Finally, 3-octanol is synthesized through the reduction of the keto group of 3-octanone. This step is catalyzed by an alcohol dehydrogenase or a similar reductase enzyme, which utilizes NADH or NADPH as a cofactor.

Biosynthesis of 3-Octanol from Linoleic Acid.

Experimental Protocols

The analysis of fungal VOCs like 3-octanol requires sensitive techniques for extraction from the sample matrix followed by robust analytical separation and identification.

Volatile Compound Extraction and Analysis

Methodology: Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

This is the most common and effective technique for analyzing fungal volatiles.[4][9] It involves the extraction of volatile compounds from the headspace above a sample, followed by their separation and identification.

Protocol:

• Sample Preparation :

  • Place a known quantity (e.g., 1-5 grams) of the fungal culture (mycelium or fruiting body) into a 20 mL glass headspace vial.

  • Seal the vial tightly with a PTFE/silicone septum cap.

  • For quantitative analysis, an internal standard (e.g., 2-methyl-1-propanol) may be added.

• HS-SPME Extraction :

  • Equilibrate the sample vial at a controlled temperature (e.g., 40-60°C) for a set period (e.g., 15-30 minutes) to allow volatiles to accumulate in the headspace.

  • Expose a SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS) to the headspace of the vial for a defined time (e.g., 30-60 minutes) to adsorb the analytes.

• GC-MS Analysis :

  • Desorption : Immediately insert the SPME fiber into the heated injection port of the GC (e.g., at 250°C) for thermal desorption of the analytes onto the analytical column.

  • Gas Chromatography :

    • Column : Use a non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 µm).

    • Carrier Gas : Helium at a constant flow rate (e.g., 1.0 mL/min).

    • Oven Program : A typical temperature program starts at 40°C (hold for 2-5 min), ramps up to 250°C at a rate of 5-10°C/min, and holds for 5-10 min.

  • Mass Spectrometry :

    • Ionization : Electron Impact (EI) at 70 eV.

    • Mass Range : Scan from m/z 35 to 400.

    • Identification : Identify compounds by comparing their mass spectra with reference libraries (e.g., NIST, Wiley) and by comparing their retention indices with literature values.

References

• 1. Ascomycota - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Are Some Fungal Volatile Organic Compounds (VOCs) Mycotoxins? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Diversity and functions of fungal VOCs with special reference to the multiple bioactivities of the mushroom alcohol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Biosynthesis of 1-octene-3-ol by a Multifunctional Fatty Acid Dioxygenase and Hydroperoxide Lyase in Agaricus bisporus - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Evaluation of VOCs from fungal strains, building insulation materials and indoor air by solid phase microextraction arrow, thermal desorption–gas chromatography-mass spectrometry and machine learning approaches [aaltodoc.aalto.fi]
• 10. researchgate.net [researchgate.net]

An In-depth Technical Guide on (R)-3-Octanol versus (S)-3-Octanol Stereoisomers

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the stereoisomers of 3-octanol: (R)-3-Octanol and (S)-3-Octanol. It details their synthesis, enantioselective separation, and physicochemical properties. Furthermore, it explores their distinct biological activities, highlighting their significance in various fields, including pheromone communication, olfaction, and antimicrobial applications. This document aims to serve as a valuable resource for researchers and professionals involved in stereoselective synthesis, analytical chemistry, and the development of new bioactive compounds.

Introduction

3-Octanol is a chiral secondary alcohol with the chemical formula C₈H₁₈O. The presence of a stereocenter at the third carbon atom gives rise to two enantiomers: (R)-3-Octanol and (S)-3-Octanol. While possessing identical chemical formulas and physical properties in an achiral environment, these stereoisomers can exhibit significantly different biological activities due to the specific three-dimensional arrangement of their atoms. This stereospecificity is of paramount importance in drug development, flavor and fragrance chemistry, and ecological interactions. Understanding the unique properties and activities of each enantiomer is crucial for their targeted application.

Physicochemical Properties

The physical properties of the racemic mixture and individual enantiomers of 3-octanol are summarized in the table below. While many macroscopic properties are similar, the key distinguishing feature is their optical rotation.

Property	Racemic (±)-3-Octanol	(R)-(-)-3-Octanol	(S)-(+)-3-Octanol
CAS Number	589-98-0[1]	70492-66-9[2]	22658-92-0[1]
Molecular Formula	C₈H₁₈O[3]	C₈H₁₈O[2]	C₈H₁₈O
Molecular Weight	130.23 g/mol [3]	130.23 g/mol [2]	130.23 g/mol
Boiling Point	174-176 °C[4][5]	~175 °C	175 °C[6]
Melting Point	-45 °C[7]	-	-45 °C
Density	0.818 g/mL at 25 °C[4][5]	-	0.819 g/mL at 25 °C[8]
Refractive Index (n20/D)	1.426[4][5]	-	1.426[8]
Specific Rotation ([α]D)	0°	Negative	Positive

Synthesis and Enantioselective Separation

The preparation of enantiomerically pure (R)- and (S)-3-octanol can be achieved through two primary strategies: enantioselective synthesis or resolution of a racemic mixture.

Enantioselective Synthesis

Asymmetric synthesis aims to create a single enantiomer directly. While specific protocols for 3-octanol are not extensively detailed in readily available literature, analogous syntheses of chiral alcohols provide a framework. One common approach involves the asymmetric reduction of the corresponding prochiral ketone, 3-octanone, using a chiral catalyst or reagent.

Enzymatic Kinetic Resolution of Racemic 3-Octanol

Kinetic resolution is a widely used method for separating enantiomers from a racemic mixture. This technique utilizes a chiral catalyst, often an enzyme, that selectively reacts with one enantiomer at a faster rate than the other. Lipases are commonly employed for the resolution of racemic alcohols.

Experimental Protocol: Lipase-Catalyzed Kinetic Resolution of (±)-3-Octanol

This protocol is based on general procedures for the enzymatic resolution of secondary alcohols.[9]

• Materials:

  • Racemic 3-octanol

  • Immobilized Candida antarctica lipase B (CALB)[6][10]

  • Acyl donor (e.g., vinyl acetate)[9]

  • Anhydrous organic solvent (e.g., hexane)[9]

  • Standard laboratory glassware and magnetic stirrer.

• Procedure: a. Dissolve racemic 3-octanol (1 equivalent) and vinyl acetate (2.2 equivalents) in hexane in a round-bottom flask.[9] b. Add immobilized CALB (e.g., 20 mg per mmol of substrate) to the solution.[9] c. Stir the mixture at a controlled temperature (e.g., 40 °C).[7] d. Monitor the reaction progress by chiral gas chromatography (GC) until approximately 50% conversion is reached. e. At ~50% conversion, one enantiomer (typically the R-enantiomer) will be preferentially acylated, leaving the unreacted (S)-enantiomer in excess. f. Filter to remove the immobilized enzyme. g. Separate the unreacted alcohol from the formed ester by column chromatography. h. Hydrolyze the separated ester to obtain the other enantiomer.

Figure 1: Workflow for the enzymatic kinetic resolution of racemic 3-octanol.

Enantiomeric Analysis

The separation and quantification of (R)- and (S)-3-octanol are critical for quality control and for studying their distinct biological activities. Chiral gas chromatography (GC) and high-performance liquid chromatography (HPLC) are the most common techniques employed for this purpose.

Chiral Gas Chromatography (GC)

Chiral GC columns, particularly those with cyclodextrin-based stationary phases, are effective for separating the enantiomers of volatile compounds like 3-octanol.[11][12]

Experimental Protocol: Chiral GC-FID Analysis

This protocol is a general guideline for the separation of alcohol enantiomers on a cyclodextrin-based column.

• Instrumentation:

  • Gas chromatograph with a Flame Ionization Detector (FID).

  • Chiral capillary column (e.g., β-cyclodextrin-based).[12]

• Sample Preparation:

  • Dilute the 3-octanol sample in a suitable solvent (e.g., hexane).

• GC Conditions:

  • Injector Temperature: 230 °C

  • Detector Temperature: 250 °C

  • Carrier Gas: Hydrogen or Helium

  • Oven Temperature Program: Start at a lower temperature (e.g., 60 °C) and ramp up to a higher temperature (e.g., 200 °C) at a controlled rate (e.g., 2 °C/min). The optimal temperature program will depend on the specific column and requires method development.[13]

Figure 2: Experimental workflow for chiral GC analysis of 3-octanol enantiomers.

Chiral High-Performance Liquid Chromatography (HPLC)

Polysaccharide-based chiral stationary phases, such as those derived from cellulose or amylose, are widely used for the HPLC separation of a broad range of enantiomers, including alcohols.

Experimental Protocol: Chiral HPLC-UV Analysis

This protocol is a general guideline for the separation of alcohol enantiomers on a polysaccharide-based column.

• Instrumentation:

  • HPLC system with a UV detector.

  • Chiral column (e.g., Chiralpak AD-H, which contains amylose tris(3,5-dimethylphenylcarbamate) as the chiral selector).[14][15]

• Sample Preparation:

  • Dissolve the 3-octanol sample in the mobile phase.

• HPLC Conditions:

  • Mobile Phase: A mixture of n-hexane and an alcohol (e.g., isopropanol or ethanol) is typically used. The optimal ratio needs to be determined experimentally (e.g., 90:10 v/v n-hexane:isopropanol).[4]

  • Flow Rate: Typically around 1.0 mL/min for an analytical column.[4]

  • Column Temperature: Ambient (e.g., 25 °C).

  • Detection: UV detection at a low wavelength (e.g., 210 nm), as 3-octanol has a weak chromophore.

Figure 3: Experimental workflow for chiral HPLC analysis of 3-octanol enantiomers.

Biological Activities

The stereochemistry of 3-octanol plays a crucial role in its biological effects, particularly in insect chemical communication and potentially in its interactions with other biological systems.

Insect Pheromonal Activity

3-Octanol and its ketone analogue, 3-octanone, have been identified as alarm pheromones in certain species of ants.[16] Studies on related chiral alcohols, such as 4-methyl-3-heptanol, have shown that different stereoisomers can elicit distinct behavioral responses in insects, with one enantiomer being an attractant and another being inhibitory.[17] Electrophysiological studies on the antennae of various insects have demonstrated responses to 3-octanol, indicating its role as a semiochemical.[18] The differential responses of olfactory receptor neurons to the individual enantiomers of 3-octanol are an active area of research to understand the specificity of insect olfaction.[19][20]

Olfactory Perception

Antimicrobial Activity

Long-chain fatty alcohols are known to possess antibacterial activity.[8] Studies on the antibacterial activity of various alcohols against Staphylococcus aureus have shown that the efficacy can be dependent on the chain length.[8] While specific comparative studies on the antibacterial or antifungal activity of (R)- and (S)-3-octanol are limited, research on related compounds suggests that stereochemistry can influence antimicrobial potency. For instance, a semi-synthetic derivative of epicatechin showed significant bactericidal activity against S. aureus.[5] Further investigation is needed to determine if the enantiomers of 3-octanol exhibit differential antimicrobial effects against pathogens like Escherichia coli and Aspergillus niger.[22][23][24][25]

Cytotoxicity

The potential toxicity of volatile organic compounds is an area of increasing interest. A study on the cytotoxicity of the related compound 1-octen-3-ol and its enantiomers in human embryonic stem cells revealed that the (S)-(+)-enantiomer was more cytotoxic than the (R)-(-)-enantiomer.[26] This highlights the importance of evaluating the toxicological profile of individual enantiomers. Further research is warranted to assess the comparative cytotoxicity of (R)- and (S)-3-octanol in various human cell lines.

Conclusion

The stereoisomers of 3-octanol, (R)- and (S)-3-octanol, present a compelling case for the importance of chirality in biological systems. While sharing identical physical properties in an achiral environment, their distinct three-dimensional structures lead to differential interactions with chiral biological molecules, such as olfactory receptors and enzymes. This guide has provided an overview of the synthesis, separation, and known biological activities of these enantiomers. Further research into the specific mechanisms of action of each stereoisomer will undoubtedly open up new avenues for their application in fields ranging from pest management to the development of novel pharmaceuticals and fragrances.

References

• 1. 3-Octanol - Wikipedia [en.wikipedia.org]
• 2. (R)-3-octanol [webbook.nist.gov]
• 3. Differential Electrophysiological Responses to Odorant Isotopologues in Drosophilid Antennae | eNeuro [eneuro.org]
• 4. ct-k.com [ct-k.com]
• 5. researchgate.net [researchgate.net]
• 6. Sol-gel Entrapped Candida antarctica lipase B — A Biocatalyst with Excellent Stability for Kinetic Resolution of Secondary Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Lipase-Catalyzed Kinetic Resolution of Aryltrimethylsilyl Chiral Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. gcms.cz [gcms.cz]
• 13. youtube.com [youtube.com]
• 14. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 15. thelabstore.co.uk [thelabstore.co.uk]
• 16. jocpr.com [jocpr.com]
• 17. chiraltech.com [chiraltech.com]
• 18. mdpi.com [mdpi.com]
• 19. researchgate.net [researchgate.net]
• 20. Olfactory Receptor Responses to Pure Odorants in Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Differential Electrophysiological Responses to Odorant Isotopologues in Drosophilid Antennae - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. Antibacterial activities against Staphylococcus aureus and Escherichia coli of extracted Piper betle leaf materials by disc diffusion assay and batch experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 24. pjlss.edu.pk [pjlss.edu.pk]
• 25. Biological Activities of Aspergillus niger MF6: Antimicrobial, Antioxidant, and Cytotoxic Potential of Marine-Derived Fungus Metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Specific Rotation - Chemistry Steps [chemistrysteps.com]

3-Octanol as a Volatile Organic Compound (VOC): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is a naturally occurring volatile organic compound (VOC) belonging to the family of secondary fatty alcohols. It is recognized by its characteristic nutty, earthy, and slightly herbaceous odor. This guide provides a comprehensive overview of 3-octanol, detailing its physicochemical properties, natural sources, biological activities, and the experimental methodologies used for its study. The information presented herein is intended to serve as a technical resource for professionals in research, science, and drug development.

Physicochemical Properties of 3-Octanol

A summary of the key physicochemical properties of 3-octanol is presented in the table below, providing essential data for experimental design and interpretation.

Property	Value	Reference
Molecular Formula	C₈H₁₈O	[1][2]
Molecular Weight	130.23 g/mol	[1][2]
CAS Number	589-98-0	[3][4]
Appearance	Colorless, clear liquid	[4]
Odor	Sweet, oily, nutty, warm, herbaceous	[4]
Boiling Point	173.0-175.0 °C at 760 mmHg	[1]
Melting Point	-45.0 °C	[1]
Density	0.817-0.824 g/cm³	[1]
Solubility	Soluble in alcohol and ether; insoluble in water	[1]
Vapor Pressure	~4.5 (vs air)	[4]
Refractive Index	1.425-1.429	[1]

Natural Sources and Biosynthesis

3-Octanol is a common metabolite found in a variety of organisms, including fungi, plants, and bacteria. It is a significant contributor to the aroma profile of many natural products.

Fungal Sources:

• Mushrooms: 3-Octanol is a characteristic aroma compound in many mushroom species, contributing to their earthy and fungal scent[5].

• Molds: Various fungal species, including those used in food production and those considered contaminants, are known to produce 3-octanol.

Plant Sources:

• Herbs: It is naturally found in herbs such as mint and thyme[3].

• Fruits and Vegetables: Trace amounts of 3-octanol can be detected in the volatile profiles of various fruits and vegetables.

• Pathogen-Induced Volatile: Plants can emit 3-octanol in response to pathogen attacks, suggesting a role in plant defense signaling[6].

Biosynthesis: The primary biosynthetic pathway for 3-octanol involves the oxidative breakdown of linoleic acid, an abundant fatty acid in many organisms. This process is part of the larger oxylipin pathway[6].

Biological Activities and Applications

3-Octanol exhibits a range of biological activities, making it a compound of interest in various scientific and commercial fields.

Insect Attractant and Repellent

3-Octanol and its related compound, 1-octen-3-ol, are well-documented semiochemicals that influence insect behavior. They can act as attractants for hematophagous (blood-feeding) insects. For instance, 1-octen-3-ol, in combination with carbon dioxide, is a potent attractant for many mosquito species[7]. However, the response to these compounds can be species-specific, and in some cases, they may act as repellents[8].

Antimicrobial Activity

Studies have demonstrated that 3-octanol possesses antimicrobial properties against a range of bacteria and fungi. Its mechanism of action is believed to involve the disruption of cell membrane permeability[9]. The minimum inhibitory concentrations (MICs) vary depending on the microbial species. For example, 1-octen-3-ol has shown MICs of 1.0 mg/mL against Gram-positive bacteria and 2.0 mg/mL against Gram-negative bacteria[9][10].

Organism Type	Example Organisms	Reported MIC/Activity	Reference
Gram-positive bacteria	Staphylococcus aureus, Bacillus subtilis	MIC: 1.0 mg/mL (for 1-octen-3-ol)	[9][10]
Gram-negative bacteria	Escherichia coli, Pseudomonas aeruginosa	MIC: 2.0 mg/mL (for 1-octen-3-ol)	[9][10]
Fungi	Fusarium tricinctum, Fusarium oxysporum	Inhibits fungal growth and spore germination	[9][10]
Nematodes	Pratylenchus penetrans	Nematicidal activity	[11]

Role in Plant Signaling

Volatile organic compounds like 3-octanol play a crucial role in plant communication and defense. When attacked by pathogens, plants can release a blend of VOCs, including 3-octanol, which can act as airborne signals to neighboring plants, priming their defense responses[6]. This plant-plant communication can lead to systemic acquired resistance (SAR) in the receiving plants. The signaling cascade initiated by these VOCs often involves the salicylic acid (SA) dependent pathway[6][12].

Experimental Protocols

Extraction and Analysis of 3-Octanol from Biological Samples

Objective: To extract and quantify 3-octanol from plant or fungal headspace.

Methodology: Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Place a known quantity of the biological material (e.g., fungal culture, plant leaves) into a sealed headspace vial.

• Internal Standard: Add a known amount of an internal standard (e.g., a deuterated analog or a compound with similar chemical properties not present in the sample) to the vial for quantification.

• HS-SPME Extraction:

  • Condition the SPME fiber (e.g., DVB/CAR/PDMS) according to the manufacturer's instructions.

  • Expose the fiber to the headspace of the vial for a defined period (e.g., 30-60 minutes) at a controlled temperature to allow for the adsorption of volatile compounds.

• GC-MS Analysis:

  • Desorb the collected volatiles from the SPME fiber in the hot injection port of the GC.

  • Separate the compounds on a suitable capillary column (e.g., DB-5ms).

  • A typical GC oven temperature program starts at a low temperature (e.g., 40-50°C), holds for a few minutes, and then ramps up to a higher temperature (e.g., 250-280°C).

  • The separated compounds are then detected and identified by the mass spectrometer based on their mass spectra and retention times.

• Quantification: The concentration of 3-octanol is determined by comparing its peak area to that of the internal standard.

Figure 1. Workflow for VOC analysis using HS-SPME-GC-MS.

Insect Olfactometer Bioassay

Objective: To assess the behavioral response of insects to 3-octanol.

Methodology: Y-tube Olfactometer

• Apparatus: A Y-tube olfactometer consists of a central arm where the insect is introduced and two side arms that deliver different odor stimuli.

• Airflow: A constant, purified, and humidified airflow is passed through each arm of the olfactometer.

• Odor Source: A filter paper treated with a known concentration of 3-octanol in a suitable solvent (e.g., hexane or mineral oil) is placed in the airflow of one arm. A solvent-only control is placed in the other arm.

• Insect Introduction: A single insect is released at the downwind end of the central arm.

• Observation: The insect's movement is observed for a set period (e.g., 5-10 minutes). The time spent in each arm and the first choice are recorded.

• Replication and Controls: The experiment is replicated multiple times with different insects. The positions of the treatment and control arms are switched between trials to avoid positional bias. The olfactometer is cleaned thoroughly between trials.

• Data Analysis: Statistical analysis (e.g., chi-squared test or t-test) is used to determine if there is a significant preference for the 3-octanol-treated arm over the control arm.

Figure 2. Experimental workflow for a Y-tube olfactometer bioassay.

Antimicrobial Susceptibility Testing

Objective: To determine the Minimum Inhibitory Concentration (MIC) of 3-octanol against a specific microorganism.

Methodology: Broth Microdilution Method

• Preparation of 3-Octanol Stock Solution: Prepare a stock solution of 3-octanol in a suitable solvent (e.g., ethanol or DMSO) that is not inhibitory to the test microorganism at the concentrations used.

• Serial Dilutions: In a 96-well microtiter plate, perform serial two-fold dilutions of the 3-octanol stock solution in a suitable liquid growth medium (e.g., Mueller-Hinton Broth for bacteria, Sabouraud Dextrose Broth for fungi).

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., 0.5 McFarland standard) and dilute it to the final desired concentration in the growth medium.

• Inoculation: Add a fixed volume of the microbial inoculum to each well of the microtiter plate containing the serially diluted 3-octanol. Include a positive control (medium with inoculum, no 3-octanol) and a negative control (medium only).

• Incubation: Incubate the plate at the optimal temperature for the growth of the microorganism for a specified period (e.g., 18-24 hours for bacteria, 48-72 hours for fungi).

• MIC Determination: The MIC is the lowest concentration of 3-octanol that completely inhibits visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm (OD₆₀₀).

Signaling Pathways

Insect Olfactory Signaling

The detection of 3-octanol by insects is mediated by odorant receptors (ORs) located on the dendrites of olfactory sensory neurons (OSNs), which are housed in sensilla on the antennae and maxillary palps[7][13]. The binding of 3-octanol to an OR triggers a signaling cascade that leads to the depolarization of the OSN and the generation of an action potential. This signal is then transmitted to the antennal lobe of the brain for processing.

Figure 3. Simplified signaling pathway of insect olfaction for 3-octanol.

Plant Defense Signaling

The perception of 3-octanol by plants can trigger a defense response. While the specific receptor is not yet fully elucidated, the downstream signaling often involves the salicylic acid (SA) pathway. This leads to the expression of pathogenesis-related (PR) genes and the establishment of systemic acquired resistance (SAR).

Figure 4. Proposed plant defense signaling pathway induced by 3-octanol.

Toxicological Data

3-Octanol is generally considered to have low toxicity. However, as with any chemical, exposure should be minimized. It can cause skin and eye irritation[2][3][4]. The available toxicological data suggests it is not genotoxic and has a high margin of safety for repeated dose toxicity[1].

Endpoint	Result	Reference
Acute Oral Toxicity	LD50 > 5000 mg/kg (rat)	[4]
Acute Dermal Toxicity	LD50 > 5000 mg/kg (rabbit)	[4]
Skin Irritation	Irritating	[2][3][4]
Eye Irritation	Serious eye irritation	[2][3]
Genotoxicity	Not expected to be genotoxic	[1]
Skin Sensitization	No safety concerns at current use levels	[1]

Conclusion

3-Octanol is a multifaceted volatile organic compound with significant roles in chemical ecology and various industrial applications. Its functions as an insect semiochemical, an antimicrobial agent, and a modulator of plant defense highlight its potential for the development of novel products in agriculture and pest management. The experimental protocols and data presented in this guide provide a solid foundation for further research into the properties and applications of this versatile molecule. A thorough understanding of its biological activities and the underlying signaling pathways will be crucial for harnessing its full potential in a safe and effective manner.

References

• 1. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 2. (+)-3-Octanol | C8H18O | CID 6999002 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fr.cpachem.com [fr.cpachem.com]
• 4. Page loading... [guidechem.com]
• 5. Structure-Function Analysis of Volatile (Z)-3-Fatty Alcohols in Tomato - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bacterial type III effector–induced plant C8 volatiles elicit antibacterial immunity in heterospecific neighbouring plants via airborne signalling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Functional Characterization of the Octenol Receptor Neuron on the Maxillary Palps of the Yellow Fever Mosquito, Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1-Octen-3-ol – the attractant that repels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. In vitro Antimicrobial Activities and Mechanism of 1-Octen-3-ol against Food-related Bacteria and Pathogenic Fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Repositório Digital de Publicações Científicas: Elucidation of the nematicidal mode of action of 3-octanol on the root-lesion nematode Pratylenchus penetrans [rdpc.uevora.pt]
• 12. Frontiers | Gaseous 3-pentanol primes plant immunity against a bacterial speck pathogen, Pseudomonas syringae pv. tomato via salicylic acid and jasmonic acid-dependent signaling pathways in Arabidopsis [frontiersin.org]
• 13. Olfactory Mechanisms for Discovery of Odorants to Reduce Insect-Host Contact - PMC [pmc.ncbi.nlm.nih.gov]

The role of 3-Octanol as a semiochemical in insects

An In-depth Technical Guide to the Role of 3-Octanol as a Semiochemical in Insects

Version: 1.0

Abstract

This technical guide provides a comprehensive overview of the role of 3-octanol as a semiochemical in the insect world. 3-Octanol, a volatile organic compound, functions as a critical signaling molecule in a variety of insect species, mediating behaviors such as alarm, attraction, and repulsion. This document is intended for researchers, scientists, and drug development professionals working in the fields of entomology, chemical ecology, and pest management. It synthesizes current knowledge on the behavioral and electrophysiological responses of insects to 3-octanol, presents detailed experimental protocols for studying these responses, and illustrates the underlying olfactory signaling pathways. All quantitative data are summarized in structured tables for comparative analysis, and key processes are visualized using Graphviz diagrams.

Introduction to 3-Octanol as a Semiochemical

Semiochemicals are chemical substances that convey information between organisms and are fundamental to the survival and reproduction of many species.[1] These signaling molecules are broadly categorized into pheromones, which mediate intraspecific communication, and allelochemicals, which are involved in interspecific interactions.[1] 3-Octanol, a secondary alcohol, has been identified as a significant semiochemical for a diverse range of insects.[2] It is a component of the alarm pheromones in certain ant species, an attractant for various hematophagous and stored-product insects, and can also act as a repellent, often in a dose-dependent manner.[3][4][5] The chirality of 3-octanol can also play a crucial role in its biological activity, with different enantiomers sometimes eliciting distinct behavioral responses.

Diverse Roles of 3-Octanol in Insect Behavior

The function of 3-octanol as a semiochemical is highly context-dependent, varying with the insect species, its concentration, and the presence of other volatile compounds.

Alarm Pheromone in Ants

In several species of ants, particularly within the genus Crematogaster, 3-octanol is a key component of the mandibular gland secretion that functions as an alarm pheromone.[3][6] When released, it elicits a range of alarm behaviors, including increased aggression, recruitment of nestmates, and dispersal from the point of disturbance.[3][6] Studies on Crematogaster scutellaris and Crematogaster ashmedi have shown that 3-octanone and its corresponding alcohol, 3-octanol, are major components of the alarm pheromone complex.[3] While these two compounds alone can trigger an incomplete alarm response, it is believed that the full behavioral repertoire is released by a synergistic blend of major and minor components of the secretion.[3]

Attractant for Various Insect Species

3-Octanol serves as an attractant for a variety of insects, including disease vectors, agricultural pests, and stored-product pests.

• Mosquitoes: While 1-octen-3-ol is a more widely known mosquito attractant, 3-octanol has also been shown to elicit responses in some mosquito species.[7] For instance, in Aedes aegypti, the saturation of the double bond in 1-octen-3-ol to form 3-octanol results in a shifted dose-response curve in the octenol receptor neuron, indicating that it is still detected, albeit with different sensitivity.[7][8]

• Stored-Product Insects: Several species of stored-product insects are attracted to 3-octanol, which can be a volatile produced by fungi associated with stored grains.[4][5] This suggests that these insects may use 3-octanol as a cue to locate suitable food sources.

• Fruit Flies: In Drosophila melanogaster, 3-octanol is a known olfactory cue, and the flies exhibit dose-dependent learning responses to it.[9] While not a primary attractant for all fruit fly species, its presence in fruit volatiles can contribute to the overall olfactory landscape that guides their foraging behavior.[10]

Repellent and Other Behavioral Effects

In some contexts, 3-octanol can act as a repellent. This effect is often concentration-dependent. For example, while low concentrations of certain semiochemicals may be attractive, higher concentrations can become repellent. In Drosophila, starvation has been shown to reduce the avoidance of aversive odors like 3-octanol, suggesting a modulation of the behavioral response based on the insect's physiological state.[11]

Quantitative Data on Insect Responses to 3-Octanol

The following tables summarize the quantitative data from various studies on the behavioral and electrophysiological responses of insects to 3-octanol.

Table 1: Behavioral Responses of Insects to 3-Octanol in Olfactometer Assays

Insect Species	3-Octanol Concentration/Dose	Olfactometer Type	Behavioral Response	Reference
Tribolium castaneum	20 µL	Wind Tunnel	Attraction	[12]
Rhyzopertha dominica	20 µL	Wind Tunnel	Attraction	[12]
Drosophila melanogaster	Various	T-Maze	Avoidance (learning context)	[9]
Callosobruchus maculatus	Not specified	Y-Tube	Attraction (as part of a blend)	[13]

Table 2: Electroantennographic (EAG) Responses of Insects to 3-Octanol

Insect Species	3-Octanol Dose (µg)	EAG Response (mV)	Notes	Reference
Aromia bungii (male)	100	>0.8	One of the largest responses among 90 VOCs tested	[14]
Aromia bungii (female)	100	~0.6	Significant response	[14]
Ips typographus	10	High	Strong response from a specific OSN class	[15]
Various species	Not specified	Species-specific spectra	Used in an antennal array for odor discrimination	[6]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the semiochemical role of 3-octanol. The following are protocols for key experiments.

Y-Tube Olfactometer Bioassay

This bioassay is a standard method for studying insect olfactory preferences in a two-choice scenario.

a) Apparatus:

• A Y-shaped glass or plastic tube (e.g., stem 15 cm, arms 15 cm at a 60-75° angle, internal diameter 2-4 cm).[16][17][18]

• An air delivery system providing purified and humidified air.

• Flow meters to regulate airflow into each arm (e.g., 500 mL/min).[18]

• Two odor source chambers connected to the upstream ends of the Y-tube arms.

• A light source providing uniform illumination.

b) Stimulus Preparation:

• Prepare serial dilutions of 3-octanol in a suitable solvent (e.g., paraffin oil or hexane).

• Apply a known volume (e.g., 10 µL) of the 3-octanol solution onto a filter paper strip.

• Place the filter paper into one of the odor source chambers.

• Use a filter paper with the solvent alone as the control in the other chamber.

c) Experimental Procedure:

• Acclimatize the insects to the experimental conditions for a specified period.

• Introduce a single insect into the base of the Y-tube's main arm.[17]

• Allow the insect to walk upwind and choose between the two arms for a set duration (e.g., 5-10 minutes).[18][19]

• A choice is recorded when the insect moves a certain distance into one of the arms (e.g., 3 cm) and remains there for a minimum time (e.g., 1 minute).[18]

• After each trial, clean the olfactometer thoroughly with solvent (e.g., ethanol) and bake if it is glass to remove any residual odors.[17]

• Rotate the positions of the treatment and control arms to avoid positional bias.[17]

d) Data Analysis:

• Calculate the percentage of insects choosing the treatment arm versus the control arm.

• Use a Chi-square test or a binomial test to determine if the observed distribution is significantly different from a 50:50 distribution.

dot

Caption: Workflow for a Y-tube olfactometer bioassay.

Electroantennography (EAG)

EAG measures the overall electrical response of an insect's antenna to an olfactory stimulus.[20]

a) Antenna Preparation:

• Anesthetize the insect by chilling it on ice or using CO₂.[21]

• Excise the head or the entire antenna under a dissecting microscope.[21]

• Mount the head or the base of the antenna onto the reference electrode using conductive gel.[21]

• Cut the distal tip of the antenna and connect it to the recording electrode using a saline-filled glass capillary or conductive gel.[20][21]

b) Apparatus Setup:

• A Faraday cage to shield from electrical noise.

• A high-impedance amplifier to amplify the small voltage changes from the antenna.[21]

• Micromanipulators to precisely position the electrodes.[21]

• A stimulus delivery system consisting of a continuous flow of purified and humidified air over the antenna, with a port for injecting a puff of odorant-laden air.[21]

c) Stimulus Delivery:

• Prepare serial dilutions of 3-octanol.

• Pipette a known amount onto a piece of filter paper and insert it into a Pasteur pipette.[20]

• The pipette is connected to the stimulus delivery system.

• A puff of air (of controlled duration and volume) is passed through the pipette and over the antenna.

d) Recording and Data Analysis:

• Record the baseline electrical activity of the antenna.

• Deliver a puff of the 3-octanol stimulus and record the resulting depolarization (a negative voltage drop).[21]

• The amplitude of this depolarization (in millivolts, mV) is the EAG response.[21]

• Normalize the responses to a standard compound (e.g., a known pheromone component or a general odorant) to allow for comparison across different preparations.

• Construct dose-response curves by plotting the EAG amplitude against the logarithm of the stimulus concentration.

dot

Caption: Workflow for an Electroantennography (EAG) experiment.

Gas Chromatography-Electroantennographic Detection (GC-EAD)

GC-EAD is a powerful technique used to identify which specific compounds in a complex mixture are biologically active.[22][23]

a) Principle: The effluent from a gas chromatograph (GC) column is split. One portion goes to a standard GC detector (like a Flame Ionization Detector, FID, or a Mass Spectrometer, MS), while the other is directed over an insect antenna preparation for EAG recording.[22][24]

b) Procedure:

• Prepare an insect antenna for EAG recording as described above.

• Inject a sample of a volatile blend (e.g., a headspace extract from a plant or an insect gland extract) into the GC.

• As compounds elute from the GC column and pass over the antenna, simultaneous recordings are made from the EAG and the GC detector.

• An EAG response that is time-correlated with a peak on the GC chromatogram indicates that the compound causing that peak is detected by the insect's antenna.[22]

• The active compound can then be identified using the MS data or by comparing its retention time to that of a synthetic standard.[24][25]

Olfactory Signaling Pathways for 3-Octanol

The detection of 3-octanol begins at the periphery of the insect's olfactory system, specifically in the olfactory sensory neurons (OSNs) housed within sensilla on the antennae and maxillary palps.[3]

a) Receptor Binding:

• Volatile molecules like 3-octanol enter the sensillum lymph through pores in the sensillum wall.

• The odorant molecule is thought to be transported by Odorant-Binding Proteins (OBPs) to the dendritic membrane of the OSN.

• 3-octanol then binds to a specific Odorant Receptor (OR), which is a seven-transmembrane domain protein.[26][27] In insects, these ORs form a heterodimeric complex with a highly conserved co-receptor known as Orco.[26][27]

b) Signal Transduction:

• The insect OR-Orco complex functions as a ligand-gated ion channel.[26]

• Upon binding of 3-octanol to the specific OR, the channel opens, allowing an influx of cations (e.g., Na⁺, K⁺, Ca²⁺).

• This influx of positive ions causes a depolarization of the OSN membrane.[28]

• If the depolarization reaches the threshold, it triggers the firing of action potentials that travel down the axon of the OSN.

c) Neural Processing:

• The axons of all OSNs expressing the same specific OR converge on a single, identifiable structure in the antennal lobe of the insect brain called a glomerulus.[3]

• Within the glomerulus, the OSNs synapse with projection neurons (PNs) and local interneurons (LNs).

• This synaptic transmission relays the information about the detection of 3-octanol to higher brain centers, such as the mushroom bodies and the lateral horn, where the information is further processed, leading to a behavioral response (e.g., attraction, repulsion, or alarm).[3]

dot

Caption: Olfactory signal transduction pathway for 3-octanol.

Conclusion and Future Directions

3-Octanol is a versatile semiochemical that plays a significant role in the chemical ecology of numerous insect species. Its function as an alarm pheromone, attractant, and repellent highlights the complexity of insect communication and behavior. The methodologies outlined in this guide, including olfactometry and electrophysiology, are essential tools for elucidating the precise roles of 3-octanol and other semiochemicals.

Future research should focus on:

• Identifying the specific odorant receptors for 3-octanol in a wider range of insect species.

• Investigating the synergistic and antagonistic effects of 3-octanol when present in complex natural blends.

• Exploring the potential of 3-octanol and its analogs in the development of novel, environmentally-friendly pest management strategies, such as attract-and-kill systems or repellents.

• Understanding the neural mechanisms in the insect brain that translate the detection of 3-octanol into specific behavioral outputs.

A deeper understanding of the role of 3-octanol will not only advance our knowledge of insect chemical ecology but also provide valuable insights for the development of targeted and sustainable solutions for agriculture and public health.

References

• 1. Efficacy of an improved method to screen semiochemicals of insect - PMC [pmc.ncbi.nlm.nih.gov]
• 2. thehive.icipe.org [thehive.icipe.org]
• 3. annualreviews.org [annualreviews.org]
• 4. A Systematic Review of the Behavioral Responses by Stored-Product Arthropods to Individual or Blends of Microbially Produced Volatile Cues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Systematic Review of the Behavioral Responses by Stored-Product Arthropods to Individual or Blends of Microbially Produced Volatile Cues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Functional Characterization of the Octenol Receptor Neuron on the Maxillary Palps of the Yellow Fever Mosquito, Aedes aegypti - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Odour intensity learning in fruit flies - PMC [pmc.ncbi.nlm.nih.gov]
• 10. scialert.net [scialert.net]
• 11. Olfactory Mechanisms for Discovery of Odorants to Reduce Insect-Host Contact - PMC [pmc.ncbi.nlm.nih.gov]
• 12. files.core.ac.uk [files.core.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. microbe-investigations.com [microbe-investigations.com]
• 17. Y-tube olfactometer bioassays [bio-protocol.org]
• 18. 2.9. Y-Tube Olfactometer Behavioral Bioassays [bio-protocol.org]
• 19. Experiment 3—Olfactometry Bioassays [bio-protocol.org]
• 20. ockenfels-syntech.com [ockenfels-syntech.com]
• 21. A Step-by-Step Guide to Mosquito Electroantennography [jove.com]
• 22. chromatography-electroantennogram detection gc-ead: Topics by Science.gov [science.gov]
• 23. gcead.sourceforge.net [gcead.sourceforge.net]
• 24. Frontiers | GC-MS/FID/EAD: A method for combining mass spectrometry with gas chromatography-electroantennographic detection [frontiersin.org]
• 25. Efficacy of an improved method to screen semiochemicals of insect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Heterologous investigation of metabotropic and ionotropic odorant receptors in ab3A neurons of Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Functional properties of insect olfactory receptors: ionotropic receptors and odorant receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Two Olfactory Pathways to Detect Aldehydes on Locust Mouthpart [ijbs.com]

A Technical Guide to the Microbial Biosynthesis of 3-Octanol

Authored for: Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol, a secondary fatty alcohol, is a molecule of interest in the chemical and pharmaceutical industries, valued for its characteristic mushroom and earthy aroma and as a potential biofuel. While its primary alcohol isomer, 1-octanol, has been the focus of extensive metabolic engineering efforts, the microbial biosynthesis of 3-octanol presents a unique set of biochemical challenges and opportunities. This technical guide provides an in-depth exploration of the known and putative metabolic pathways for C8 alcohol production in microorganisms, with a specific focus on 3-octanol. It includes a summary of quantitative data, detailed experimental protocols, and pathway visualizations to serve as a comprehensive resource for researchers in the field.

Core Biosynthetic Pathways for C8 Alcohols

Microorganisms employ several distinct pathways for the synthesis of C8 alcohols. The production of 1-octanol is the most thoroughly characterized, primarily leveraging the fatty acid synthesis (FAS) machinery. In contrast, the biosynthesis of unsaturated C8 alcohols like 1-octen-3-ol follows a pathway involving lipoxygenases. The direct microbial pathway to 3-octanol is less defined, but a putative route can be proposed based on known enzymatic reactions.

Pathway 1: 1-Octanol Production via Fatty Acid Synthesis

The most common strategy for producing linear primary alcohols involves diverting intermediates from the native fatty acid synthesis (FAS) pathway. This engineered route typically involves a three or four-step enzymatic cascade.

• Chain Elongation : Acetyl-CoA is converted to octanoyl-ACP through the iterative FAS cycle.

• Thioesterase Cleavage : A C8-specific acyl-ACP thioesterase (TE) hydrolyzes octanoyl-ACP to release free octanoic acid.[1]

• CoA-Activation : An acyl-CoA synthetase (ACS) activates octanoic acid to octanoyl-CoA, consuming one molecule of ATP.[1][2]

• Reduction to Alcohol : Finally, a carboxylic acid reductase (CAR) or an acyl-CoA reductase (ACR) reduces octanoyl-CoA to 1-octanol.[1][3][4]

Metabolic engineering efforts focus on overexpressing these key enzymes and deleting competing pathways, such as β-oxidation (e.g., deleting fadE, fadD), to prevent the degradation of the fatty acid intermediates and final product.[1][3]

Caption: Engineered pathway for 1-octanol production in E. coli.[1]

Pathway 2: 1-Octen-3-ol Production in Fungi

Certain fungi, notably mushrooms like Tricholoma matsutake and Agaricus bisporus, produce the C8 volatile 1-octen-3-ol from linoleic acid.[5][6] This pathway is initiated by the oxygenation of the fatty acid.

• Oxygenation : A lipoxygenase (LOX) or a heme-containing dioxygenase (DOX) introduces molecular oxygen into linoleic acid to form a hydroperoxy-octadecadienoic acid (HPOD) intermediate.[5][6]

• Cleavage : A fatty acid hydroperoxide lyase (HPL) then cleaves this unstable intermediate to yield 1-octen-3-ol and a corresponding oxo-acid.[5][6]

References

• 1. Production of 1-octanol in Escherichia coli by a high flux thioesterase route - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metabolic engineering strategies to produce medium-chain oleochemicals via acyl-ACP:CoA transacylase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Biosynthesis of Fatty Alcohols in Engineered Microbial Cell Factories: Advances and Limitations [frontiersin.org]
• 5. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Biosynthesis of 1-octene-3-ol by a Multifunctional Fatty Acid Dioxygenase and Hydroperoxide Lyase in Agaricus bisporus - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 3-Octanol in Fungal Communication: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the multifaceted role of 3-octanol in fungal communication. As a volatile organic compound (VOC), 3-octanol is a key signaling molecule that mediates a range of intra- and inter-species interactions, influencing fungal development, sporulation, and secondary metabolism. This document summarizes key quantitative data, details relevant experimental protocols, and visualizes the underlying biological pathways and workflows.

Core Functions of 3-Octanol in Fungal Biology

3-Octanol, a C8 alcohol, is a common fungal volatile that plays a significant, concentration-dependent role in fungal biology. Its functions are diverse, ranging from regulating development to mediating interactions with other organisms.

1.1. Regulation of Fungal Development and Sporulation

One of the most well-documented roles of 3-octanol and related C8 compounds is the regulation of conidiation (asexual sporulation). At low concentrations, these volatiles can induce sporulation in some fungal species, even in the absence of other environmental cues like light. Conversely, at high concentrations, they can be inhibitory to both fungal growth and spore germination, a phenomenon sometimes referred to as the "crowding effect". This suggests a sophisticated mechanism of self-regulation within a fungal colony, where the accumulation of these volatiles signals high population density and may trigger dispersal (sporulation) or stasis.

1.2. Role in Mycotoxin Production

Volatile compounds are known to influence the production of mycotoxins, which are toxic secondary metabolites produced by some fungi. While direct evidence for 3-octanol's effect on a wide range of mycotoxins is still an active area of research, studies on the closely related 1-octen-3-ol have shown that it can increase the production of patulin by Penicillium expansum. This suggests that C8 volatiles can act as signals that modulate the expression of mycotoxin biosynthetic gene clusters. The presence of 3-octanol could, therefore, be an indicator of conditions conducive to mycotoxin production.

1.3. Interspecies Fungal Interactions

The production of 3-octanol is not limited to a single species, and its presence in the environment can be detected by other fungi. This allows for interspecies communication, where one fungus can influence the growth and development of another. For example, the volatiles from one fungal species can inhibit the growth of a competitor.

1.4. Interactions with Other Organisms

Fungal volatiles, including 3-octanol, are not only involved in fungus-fungus interactions but also play a crucial role in communication with other organisms, such as insects and plants. For many insects, these compounds serve as attractants, guiding them to a food source (the fungus) and, in turn, aiding in the dispersal of fungal spores. In the context of plant-fungus interactions, these volatiles can influence plant growth and defense responses.

Quantitative Data on 3-Octanol in Fungal Communication

The effects of 3-octanol are highly dependent on its concentration. The following tables summarize some of the available quantitative data on the production and biological activity of 3-octanol and related C8 compounds.

Table 1: Production of 3-Octanol and Related C8 Volatiles by Various Fungi

Fungal Species	Compound(s)	Production Level/Conditions	Reference
Penicillium spp.	1-octen-3-ol, 3-octanone, 3-octanol	Detected in headspace	[1]
Trichoderma spp.	1-octen-3-ol, 3-octanol, 3-octanone	Detected in headspace	[2]
Aspergillus spp.	1-octen-3-ol	~4.53-fold higher in A. oryzae vs. A. flavus	[1]
Fusarium oxysporum	1-octen-3-ol, 3-octanone	Detected in headspace	[3]
Penicillium camemberti	1-octanol	Main VOC at high spore density	[4]

Table 2: Effective Concentrations of 3-Octanol and Related C8 Volatiles on Fungal Processes

Fungal Species	Compound	Effect	Effective Concentration	Reference
Botrytis cinerea	3-octanol	Dose-dependent inhibition of development	Not specified	[5]
Penicillium camemberti	1-octanol	Total inhibition of spore germination	3 mM	[4]
Penicillium camemberti	1-octanol	Transient inhibition of spore germination	100 µM	[4]
Penicillium expansum	1-octen-3-ol	Increased patulin production	Not specified
Trichoderma spp.	1-octen-3-ol, 3-octanol, 3-octanone	Induction of conidiation	Submicromolar	[2]
Rat Thalamic Neurons	1-octanol	IC50 for T-type calcium current inhibition	287 µM	[6]

Signaling Pathways in Fungal Response to 3-Octanol

The perception of volatile compounds like 3-octanol is thought to be mediated by G-protein coupled receptors (GPCRs) on the fungal cell surface.[1][7][8] Upon binding of 3-octanol, a conformational change in the GPCR is presumed to activate intracellular signaling cascades. A likely candidate for mediating the downstream effects of 3-octanol is the highly conserved calcium-calmodulin-calcineurin signaling pathway, which is known to be involved in fungal stress responses, growth, and development.[9] While a definitive pathway for 3-octanol has not been fully elucidated, a plausible model based on existing knowledge of fungal signaling is presented below.

Hypothesized 3-Octanol Signaling Pathway.

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of 3-octanol in fungal communication.

4.1. Analysis of 3-Octanol Production by Headspace SPME-GC-MS

This protocol describes the collection and analysis of volatile organic compounds, including 3-octanol, from the headspace of fungal cultures.[10][11]

• Fungal Culture:

  • Inoculate the fungus of interest onto a suitable solid or liquid medium in a gas-tight vial (e.g., 20 mL headspace vial with a PTFE/silicone septum).

  • Incubate the culture under appropriate conditions (temperature, light) for a defined period to allow for growth and VOC production.

• Headspace Solid-Phase Microextraction (SPME):

  • Precondition a SPME fiber (e.g., 50/30 µm DVB/Carboxen/PDMS) according to the manufacturer's instructions.

  • Insert the SPME fiber through the septum into the headspace above the fungal culture.

  • Expose the fiber to the headspace for a standardized period (e.g., 30 minutes) to allow for the adsorption of volatile compounds.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis: [3]

  • Desorb the collected volatiles from the SPME fiber by inserting it into the heated injection port of a GC-MS system.

  • GC Parameters (example):

    • Column: DB-5ms (30 m x 0.25 mm x 0.25 µm) or similar non-polar column.

    • Inlet Temperature: 250 °C.

    • Oven Program: Initial temperature of 40 °C for 2 minutes, then ramp at 5 °C/minute to 250 °C and hold for 5 minutes.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • MS Parameters (example):

    • Ion Source Temperature: 230 °C.

    • Electron Impact (EI) Energy: 70 eV.

    • Scan Range: m/z 35-350.

  • Identify 3-octanol by comparing its mass spectrum and retention time to that of an authentic standard and by searching against a mass spectral library (e.g., NIST).

SPME-GC-MS Experimental Workflow.

4.2. Bioassay for the Effect of 3-Octanol on Fungal Sporulation

This protocol allows for the quantitative assessment of the effect of 3-octanol on the sporulation of filamentous fungi.

• Preparation of 3-Octanol Treatment:

  • Prepare a stock solution of 3-octanol in a suitable solvent (e.g., ethanol or DMSO). Note: It is crucial to run a solvent-only control to account for any effects of the solvent itself.

  • Prepare serial dilutions of the 3-octanol stock solution to achieve the desired final concentrations in the growth medium.

• Fungal Inoculation and Treatment:

  • Prepare a spore suspension of the test fungus in sterile water or a suitable buffer.

  • Inoculate the center of agar plates (e.g., Potato Dextrose Agar) with a small volume (e.g., 5 µL) of the spore suspension.

  • For volatile exposure, a two-compartment Petri dish can be used, with the fungus in one compartment and a sterile filter paper disc impregnated with a known amount of 3-octanol solution in the other. Alternatively, for direct contact assays, the 3-octanol can be incorporated into the agar medium.

• Incubation and Quantification of Sporulation:

  • Incubate the plates under conditions that promote sporulation for the specific fungus.

  • After the incubation period, quantify the number of spores produced. This can be done by:

    • Excising a standard-sized agar plug from the colony.

    • Suspending the plug in a known volume of liquid (e.g., sterile water with a surfactant like Tween 80).

    • Vortexing to release the spores.

    • Counting the spores using a hemocytometer or a cell counter.

  • Compare the spore counts from the 3-octanol-treated plates to the control plates to determine the effect on sporulation. The EC50 (half-maximal effective concentration) can be calculated from a dose-response curve.

4.3. Analysis of Mycotoxin Gene Expression by RT-qPCR

This protocol outlines the steps to investigate the effect of 3-octanol on the expression of genes involved in mycotoxin biosynthesis.

• Fungal Culture and 3-Octanol Treatment:

  • Grow the fungus in a liquid medium that supports mycotoxin production.

  • Expose the fungal culture to 3-octanol at a predetermined concentration (based on bioassay results) or as a volatile.

  • Include a control culture without 3-octanol.

  • Harvest the mycelium at a specific time point during the mycotoxin production phase.

• RNA Extraction and cDNA Synthesis:

  • Extract total RNA from the harvested mycelium using a suitable method (e.g., TRIzol reagent or a commercial kit).

  • Treat the RNA with DNase I to remove any contaminating genomic DNA.

  • Synthesize first-strand cDNA from the total RNA using a reverse transcriptase enzyme and appropriate primers (e.g., oligo(dT) or random hexamers).

• Quantitative PCR (qPCR):

  • Design and validate primers for the target mycotoxin biosynthetic genes and a reference gene (e.g., actin or beta-tubulin) for normalization.

  • Perform qPCR using a real-time PCR system and a fluorescent dye (e.g., SYBR Green) or a probe-based assay.

  • The reaction mixture should include cDNA template, forward and reverse primers, and qPCR master mix.

  • Cycling conditions (example):

    • Initial denaturation: 95°C for 5 minutes.

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 1 minute.

    • Melt curve analysis to verify the specificity of the amplified product.

• Data Analysis:

  • Calculate the relative expression of the target genes in the 3-octanol-treated samples compared to the control samples using the ΔΔCt method.

Functional Relationships of 3-Octanol.

Implications for Drug Development

The central role of 3-octanol and its associated signaling pathways in fungal development and virulence presents several opportunities for the development of novel antifungal strategies.

• Targeting 3-Octanol Perception: Identifying and characterizing the fungal GPCRs that bind 3-octanol could enable the design of small molecule antagonists that block this signaling. This could disrupt key developmental processes like sporulation, thereby limiting fungal proliferation and dispersal.

• Modulating Mycotoxin Production: A deeper understanding of how 3-octanol regulates mycotoxin biosynthesis could lead to the development of compounds that interfere with this process, reducing the contamination of food and feed with these harmful toxins.

• Biocontrol Strategies: The dual nature of 3-octanol's effects (stimulatory at low concentrations, inhibitory at high concentrations) could be exploited in biocontrol applications. For example, applying high concentrations of 3-octanol could be a way to inhibit the growth of pathogenic fungi on crops.

Conclusion

3-Octanol is a key player in the chemical language of fungi, mediating a complex array of biological processes. Its role in regulating fungal development, sporulation, and secondary metabolism, as well as its involvement in inter-species communication, makes it a fascinating subject for fundamental research and a promising area for the development of novel antifungal and anti-mycotoxin strategies. The experimental protocols and conceptual frameworks presented in this guide provide a foundation for further investigation into the intricate world of fungal communication.

References

• 1. G-protein-coupled Receptors in Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Monitoring the volatile language of fungi using gas chromatography-ion mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 1-Octanol, a self-inhibitor of spore germination in Penicillium camemberti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Mechanisms of inhibition of CaV3.1 T-type calcium current by aliphatic alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Fungal G-protein-coupled receptors: mediators of pathogenesis and targets for disease control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The rise of fungal G-protein coupled receptors in pathogenesis and symbiosis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Analysis of Volatile Compounds Emitted by Filamentous Fungi Using Solid-Phase Microextraction-Gas Chromatography/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 11. researchgate.net [researchgate.net]

Olfactory Properties and Odor Profile of 3-Octanol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is a secondary alcohol that plays a significant role in the flavor and fragrance industry. Its characteristic odor profile, often described as earthy, mushroom-like, and nutty, makes it a valuable component in various applications. This technical guide provides an in-depth analysis of the olfactory properties of 3-Octanol, with a particular focus on its stereoisomers, (R)-(-)-3-Octanol and (S)-(+)-3-Octanol. The document details the distinct odor profiles of each enantiomer, available quantitative sensory data, comprehensive experimental protocols for their evaluation, and the underlying biochemical signaling pathways of their perception.

Physicochemical Properties

A summary of the key physicochemical properties of 3-octanol is presented in Table 1. These properties are essential for understanding its volatility and interaction with olfactory receptors.

Property	Value	Reference
Molecular Formula	C8H18O	[1]
Molecular Weight	130.23 g/mol	[1]
Boiling Point	174-176 °C	[2]
Melting Point	-49 °C	[2]
Appearance	Colorless liquid	[2]
Odor Description	Earthy, mushroom, nutty, herbaceous, slightly oily	[3]

Olfactory Profile of 3-Octanol Enantiomers

3-Octanol possesses a chiral center at the C3 position, leading to the existence of two enantiomers: (R)-(-)-3-Octanol and (S)-(+)-3-Octanol. These stereoisomers exhibit distinct olfactory properties, a common phenomenon in chiral odorants. While comprehensive quantitative data on their individual odor thresholds are not extensively reported in publicly available literature, qualitative descriptions highlight their different scent characteristics.

Enantiomer	Odor Profile
(R)-(-)-3-Octanol	Often associated with a more pronounced mushroom, earthy, and moldy scent.
(S)-(+)-3-Octanol	Generally described as having a weaker, greener, and more herbaceous odor with a less prominent mushroom character.

Note: Further research is required to establish definitive quantitative odor detection and recognition thresholds for each enantiomer.

Experimental Protocols

Sensory Panel Evaluation

A trained sensory panel is crucial for the evaluation of the olfactory properties of 3-Octanol and its enantiomers. The following protocol outlines a general procedure for sensory analysis.[1][4][5]

1. Panelist Selection and Training:

• Recruit panelists based on their ability to detect and describe a range of standard odorants.

• Train panelists to identify and rate the intensity of specific odor attributes relevant to 3-Octanol (e.g., earthy, mushroom, green, herbaceous, nutty).

• Familiarize panelists with the rating scale to be used (e.g., a 10-point scale where 0 = not perceptible and 10 = extremely intense).

2. Sample Preparation:

• Prepare a series of dilutions of (R)-(-)-3-Octanol, (S)-(+)-3-Octanol, and the racemic mixture in an odorless solvent (e.g., diethyl phthalate or mineral oil).

• Present samples in standardized, coded sniffing bottles to avoid bias.

3. Evaluation Procedure:

• Conduct the evaluation in a well-ventilated, odor-free room.

• Present samples to panelists in a randomized order.

• Instruct panelists to sniff the samples and rate the intensity of each predefined odor attribute.

• Include a reference standard in the sample set to anchor the panel's ratings.

• Provide panelists with a rest period between samples to prevent olfactory fatigue.

4. Data Analysis:

• Analyze the collected data using appropriate statistical methods (e.g., ANOVA) to determine significant differences in the odor profiles of the enantiomers.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to separate volatile compounds and assess their individual odor contributions. A chiral GC column is essential for the separation of the (R) and (S) enantiomers of 3-Octanol.[6][7]

1. Instrumentation:

• Gas chromatograph equipped with a flame ionization detector (FID) and an olfactometry port.

• Chiral capillary column (e.g., a cyclodextrin-based column such as CP Chirasil-DEX CB).[7]

2. GC Conditions:

• Injector Temperature: 230 °C

• Detector Temperature: 250 °C

• Carrier Gas: Hydrogen or Helium

• Oven Temperature Program: Start at a suitable initial temperature (e.g., 40 °C), hold for a few minutes, then ramp up to a final temperature (e.g., 220 °C) at a controlled rate (e.g., 5 °C/min). The exact program should be optimized for the specific column and analytes.

• Split Ratio: Adjusted to deliver an appropriate concentration of the analyte to the olfactometry port.

3. Olfactometry Procedure:

• A trained panelist sniffs the effluent from the GC column at the olfactometry port.

• The panelist records the retention time and provides a description of the odor of each eluting compound.

• The intensity of the odor can also be rated using a time-intensity or detection frequency method.

4. Data Analysis:

• Correlate the retention times of the odor events with the peaks from the FID chromatogram to identify the odor-active compounds.

• For chiral analysis, the separated enantiomers will have distinct retention times and can be individually assessed for their odor characteristics.

Signaling Pathway of Olfactory Perception

The perception of odors, including that of 3-Octanol, is initiated by the interaction of odorant molecules with olfactory receptors (ORs) located on the cilia of olfactory sensory neurons in the nasal cavity. These receptors are G-protein coupled receptors (GPCRs).[8][9][10] While the specific ORs that bind to 3-Octanol have not been definitively identified, the general signaling cascade is well-established.

Upon binding of an odorant molecule like 3-Octanol to its specific OR, a conformational change is induced in the receptor. This activates an associated G-protein, typically the G-olf protein in olfactory neurons. The activated G-protein then initiates a second messenger cascade, most commonly involving adenylyl cyclase, which leads to an increase in intracellular cyclic AMP (cAMP). This increase in cAMP opens cyclic nucleotide-gated ion channels, causing an influx of cations (Na+ and Ca2+) and depolarization of the neuron. This depolarization generates an action potential that is transmitted to the olfactory bulb in the brain, where the signal is further processed, leading to the perception of a specific smell.[8][11][12]

Below is a diagram illustrating this canonical olfactory signal transduction pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 3. 3-octanol, 589-98-0 [thegoodscentscompany.com]
• 4. researchgate.net [researchgate.net]
• 5. ec.europa.eu [ec.europa.eu]
• 6. gcms.cz [gcms.cz]
• 7. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Mammalian olfactory receptors: pharmacology, G protein coupling and desensitization - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pnas.org [pnas.org]
• 10. Olfactory receptors: GPCRs and beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 11. G Proteins and Olfactory Signal Transduction: Ingenta Connect [ingentaconnect.com]
• 12. The elementary response of olfactory receptor neurons to odorants - ProQuest [proquest.com]

Environmental fate and degradation of 3-Octanol

An In-depth Technical Guide on the Environmental Fate and Degradation of 3-Octanol

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Octanol (CAS No: 589-98-0) is a secondary fatty alcohol used as a flavoring agent and fragrance ingredient.[1][2] Its environmental fate is characterized by low persistence and a low potential for bioaccumulation.[3] This technical guide provides a comprehensive overview of the environmental distribution and degradation pathways of 3-Octanol. It includes summaries of its physical and chemical properties, partitioning behavior, and biotic and abiotic degradation processes. Detailed experimental protocols for assessing biodegradability are presented, along with visualizations of degradation pathways and environmental fate. While specific experimental ecotoxicity data are limited, its risk is generally considered low based on its properties and modeled data.

Introduction

3-Octanol, also known as amyl ethyl carbinol, is an eight-carbon secondary alcohol.[1] It is a colorless liquid with a characteristic nutty and herbaceous odor, found naturally in some plants like Camellia sinensis and Perilla frutescens.[1] Due to its sensory properties, it is utilized in the food and fragrance industries. Understanding the environmental fate and degradation of 3-Octanol is crucial for assessing its ecological impact and ensuring its safe use. This guide synthesizes available data on its environmental behavior, providing a technical resource for researchers and professionals in related fields.

Physical and Chemical Properties

The environmental transport and partitioning of a chemical are largely dictated by its physical and chemical properties. Key properties of 3-Octanol are summarized in Table 1.

Table 1: Physical and Chemical Properties of 3-Octanol

Property	Value	Reference(s)
Molecular Formula	C8H18O	[4]
Molecular Weight	130.23 g/mol	[1]
CAS Number	589-98-0	[5]
Appearance	Clear, colorless liquid	[4]
Melting Point	-45 °C	[1]
Boiling Point	173-176 °C at 760 mmHg	[1][6]
Density	0.818 - 0.822 g/cm³ at 25 °C	[1][4]
Vapor Pressure	~1 mmHg at 20 °C	[4]
Water Solubility	1.5 g/L at 25 °C	[4]
Log Kow (Octanol-Water Partition Coefficient)	2.34 - 2.8	[1][4]

Environmental Fate

The fate of 3-Octanol in the environment is governed by processes such as partitioning between environmental compartments, volatilization, and degradation.

Partitioning and Sorption

The octanol-water partition coefficient (Log Kow) is a critical parameter for predicting the environmental distribution of a chemical.[7] For 3-Octanol, the Log Kow is approximately 2.8, indicating a moderate tendency to partition from water into organic phases like lipids and soil organic matter.[1]

• Soil and Sediment: Chemicals with a Log Kow in this range are expected to exhibit some sorption to soil and sediment. The organic carbon-water partition coefficient (Koc) can be estimated from the Log Kow.[8][9] This suggests that 3-Octanol will have limited mobility in soil and may partition to sediment in aquatic environments. Sorption is primarily to the organic matter fraction of soil and sediment.

• Bioconcentration: The bioconcentration factor (BCF) is the ratio of a chemical's concentration in an organism to that in the surrounding water at equilibrium.[10] The BCF can be estimated from the Log Kow.[11] A Log Kow of 2.8 suggests a low to moderate potential for bioconcentration in aquatic organisms.[10][12] Regulatory frameworks often consider a BCF of less than 1000 to indicate a substance is not bioaccumulative.[10] Based on its Log Kow, 3-Octanol is not expected to be bioaccumulative.[3]

Volatilization

Table 2: Summary of Environmental Fate Parameters for 3-Octanol

Parameter	Value/Prediction	Significance	Reference(s)
Log Kow	2.34 - 2.8	Moderate lipophilicity, indicates potential for sorption and some bioconcentration.	[1][4]
Soil Sorption (Koc)	Estimated from Log Kow; expected to be moderate.	Limited mobility in soil; partitioning to sediment.	[8][9]
Bioconcentration Factor (BCF)	Estimated from Log Kow; predicted to be low to moderate.	Not considered bioaccumulative.	[10][11]
Volatilization	Expected to occur based on vapor pressure and water solubility.	Potential for transport from water to the atmosphere.	[4]

Environmental Degradation

Degradation processes are key to determining the persistence of 3-Octanol in the environment. It is susceptible to both biological and abiotic degradation.

Biodegradation

Biodegradation is expected to be the primary degradation pathway for 3-Octanol in soil and water. As a simple alcohol, it is a suitable substrate for a wide variety of microorganisms.

Under aerobic conditions, the degradation of secondary alcohols like 3-Octanol is typically initiated by an alcohol dehydrogenase enzyme. This enzyme oxidizes the alcohol to its corresponding ketone, in this case, 3-octanone. The ketone can then be further metabolized through pathways such as the beta-oxidation cycle, ultimately leading to the production of carbon dioxide and water.[13] Studies on similar compounds, like octane, show that microorganisms such as Pseudomonas putida can metabolize the alkane via oxidation to an alcohol, then an aldehyde, and finally a fatty acid which enters the β-oxidation cycle.[13]

Figure 1: Proposed aerobic biodegradation pathway for 3-Octanol.

While aerobic degradation is generally faster, 3-Octanol can also be biodegraded under anaerobic conditions, although specific pathways are not well-documented. The anaerobic degradation of alcohols can proceed through various mechanisms depending on the electron acceptors present.

Abiotic Degradation

Abiotic processes can also contribute to the degradation of 3-Octanol, particularly in the atmosphere.

• Hydrolysis: As an alcohol, 3-Octanol does not contain functional groups that are readily susceptible to hydrolysis under typical environmental pH conditions (pH 4-9).[14] Therefore, hydrolysis is not considered a significant degradation pathway.

• Atmospheric Photodegradation: In the atmosphere, the primary degradation mechanism for volatile organic compounds like 3-Octanol is reaction with hydroxyl (•OH) radicals.[15] The reaction involves the abstraction of a hydrogen atom, primarily from the carbon atom attached to the hydroxyl group. This initiates a series of reactions that ultimately lead to the degradation of the molecule.[15] The atmospheric half-life for this process is expected to be short, on the order of days.

Ecotoxicity

Specific experimental ecotoxicity data for 3-Octanol is limited in the public domain. However, its toxicity can be estimated using Quantitative Structure-Activity Relationship (QSAR) models, such as the EPA's ECOSAR program, which uses the Log Kow to predict aquatic toxicity.[16] Generally, for neutral organic chemicals, toxicity increases with increasing Log Kow.[17] Given its moderate Log Kow, 3-Octanol is expected to have moderate acute toxicity to aquatic organisms. A safety assessment by the Research Institute for Fragrance Materials (RIFM) concluded that 3-octanol is not Persistent, Bioaccumulative, and Toxic (PBT).[3]

Table 3: Ecotoxicological Profile of 3-Octanol

Endpoint	Organism	Result	Comment	Reference(s)
Acute Fish Toxicity (LC50)	Fish	Data not available; predicted to be in the mg/L range.	Toxicity is often estimated using QSAR models like ECOSAR.	[16]
Acute Invertebrate Toxicity (EC50)	Daphnia	Data not available; predicted to be in the mg/L range.	Toxicity is often estimated using QSAR models like ECOSAR.	[16]
Algal Toxicity (EC50)	Algae	Data not available; predicted to be in the mg/L range.	Toxicity is often estimated using QSAR models like ECOSAR.	[16]
PBT Assessment	-	Not considered Persistent, Bioaccumulative, or Toxic (PBT).	Based on a screening-level hazard assessment.	[3]

Experimental Protocols

Standardized test methods, such as those developed by the Organisation for Economic Co-operation and Development (OECD), are used to assess the biodegradability of chemicals.

Ready Biodegradability - OECD 301D (Closed Bottle Test)

This test is suitable for assessing the ready biodegradability of soluble, non-volatile chemicals.[18]

• Principle: A solution of the test substance in a mineral medium is inoculated with a small number of microorganisms (e.g., from activated sludge) and kept in a completely filled, closed bottle in the dark at a constant temperature. The degradation is followed by measuring the consumption of dissolved oxygen over a 28-day period.[19]

• Methodology:

  • Preparation: A mineral medium is prepared and inoculated with activated sludge from a domestic wastewater treatment plant. The inoculum concentration is typically a few milliliters per liter.[19]

  • Test Setup: The test substance is added to the inoculated medium at a concentration of approximately 2 mg/L. Several bottles are prepared for the test substance, along with blank controls (inoculum only) and a reference substance control (e.g., sodium benzoate or aniline) to verify the activity of the microorganisms.[19][20]

  • Incubation: The bottles are completely filled, sealed to exclude air, and incubated in the dark at 20-22°C for 28 days.[19]

  • Measurement: The dissolved oxygen concentration in the bottles is measured at the start and at regular intervals over the 28-day period using an oxygen electrode.[18]

  • Calculation: The percentage of biodegradation is calculated from the difference in oxygen consumption between the test substance bottles and the blank, expressed as a percentage of the theoretical oxygen demand (ThOD).[18]

• Pass Criteria: A substance is considered readily biodegradable if it achieves ≥60% of its ThOD within a 10-day window. The 10-day window begins when the degree of biodegradation has reached 10% and must end before day 28 of the test.[21]

Figure 2: General experimental workflow for assessing the environmental fate of a chemical.

Analytical Methods

The analysis of 3-Octanol in environmental samples typically involves chromatographic techniques.

• Sample Preparation: For water samples, extraction techniques such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE) can be used to isolate and concentrate 3-Octanol from the aqueous matrix.[22]

• Analysis: Gas chromatography (GC) coupled with a flame ionization detector (FID) or a mass spectrometer (MS) is a suitable method for the quantification of 3-Octanol. GC-MS provides high selectivity and sensitivity, allowing for positive identification and low detection limits.[23]

Environmental Fate and Transport Summary

The overall environmental fate of 3-Octanol is a combination of its partitioning and degradation behaviors across different environmental compartments.

Figure 3: Inter-compartmental transport and degradation processes for 3-Octanol.

Conclusion

3-Octanol is a substance with a well-defined physical and chemical profile that suggests limited environmental persistence. Its primary route of degradation is expected to be rapid aerobic biodegradation in soil and aquatic environments. Abiotic processes, particularly atmospheric photodegradation, also contribute to its removal from the environment. With a moderate Log Kow, it shows some tendency to sorb to organic matter but has a low potential for bioaccumulation. While specific ecotoxicity data is sparse, modeling and assessments by regulatory and industry bodies suggest a low environmental risk at current usage levels. Further experimental studies on its biodegradation rates in different environmental matrices and its chronic toxicity to a range of aquatic organisms would provide a more complete environmental risk profile.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Showing Compound 3-Octanol (FDB003343) - FooDB [foodb.ca]
• 3. oecd.org [oecd.org]
• 4. 3-Octanol｜lookchem [lookchem.com]
• 5. 3-Octanol - Wikipedia [en.wikipedia.org]
• 6. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 7. srd.nist.gov [srd.nist.gov]
• 8. web.cecs.pdx.edu [web.cecs.pdx.edu]
• 9. Predicting soil sorption coefficients of organic chemicals using a neural network model [agris.fao.org]
• 10. Bioconcentration - Wikipedia [en.wikipedia.org]
• 11. rem-main.rem.sfu.ca [rem-main.rem.sfu.ca]
• 12. researchgate.net [researchgate.net]
• 13. Providing octane degradation capability to Pseudomonas putida KT2440 through the horizontal acquisition of oct genes located on an integrative and conjugative element - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. scielo.br [scielo.br]
• 16. epa.gov [epa.gov]
• 17. Use of acute and chronic ecotoxicity data in environmental risk assessment of pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. OECD 301/310: Ready Biodegradability Tests | ibacon GmbH [ibacon.com]
• 19. downloads.regulations.gov [downloads.regulations.gov]
• 20. oecd.org [oecd.org]
• 21. concawe.eu [concawe.eu]
• 22. researchgate.net [researchgate.net]
• 23. Analytical methods for determining environmental contaminants of concern in water and wastewater - PMC [pmc.ncbi.nlm.nih.gov]

Thermochemical Data for 3-Octanol

An In-depth Technical Guide to the Thermochemical Properties of 3-Octanol

This technical guide provides a comprehensive overview of the key thermochemical data for 3-Octanol (CAS 589-98-0), a secondary alcohol with the chemical formula C₈H₁₈O.[1][2][3] The information is intended for researchers, scientists, and professionals in drug development and chemical engineering who require reliable data for reaction modeling, process design, and safety analysis. This document summarizes essential thermochemical parameters, details the experimental protocols for their determination, and illustrates key workflows.

The following table summarizes the available quantitative thermochemical data for 3-Octanol at standard conditions (298.15 K and 1 bar), unless otherwise specified.

Property	Symbol	Value	Phase	Source(s)
Molar Mass	M	130.23 g/mol	N/A	[1][3]
Standard Enthalpy of Formation (Ideal Gas)	ΔfH°(g)	-396.95 kJ/mol	Gas	[4]
Standard Enthalpy of Combustion (for 1-Octanol)*	ΔcH°(l)	-5294 kJ/mol	Liquid	[5]
Enthalpy of Vaporization	ΔvapH°	69.10 kJ/mol	Liquid	[4]
Enthalpy of Fusion	ΔfusH°	21.00 kJ/mol	Solid	[4]
Liquid Heat Capacity (Constant Pressure)	Cp(l)	338.5 J/(mol·K) at 298.5 K	Liquid	[1]
Ideal Gas Heat Capacity (Constant Pressure)	Cp(g)	255.48 J/(mol·K)	Gas	[4]
Standard Molar Entropy	S°	Data available but not compiled to a single standard value	Liquid/Gas	[6]

*Note: An experimental value for the standard enthalpy of combustion of 3-Octanol was not available in the surveyed literature. The value provided is for its structural isomer, 1-Octanol , and serves as a close approximation.[5]

Experimental Protocols

The determination of thermochemical data requires precise calorimetric methods. Below are detailed protocols for measuring key parameters.

Determination of Enthalpy of Combustion via Bomb Calorimetry

The standard enthalpy of combustion is determined using an isoperibol (constant jacket temperature) bomb calorimeter. This method measures the heat released when a substance undergoes complete combustion in a high-pressure oxygen environment.

Methodology:

• Sample Preparation: A precise mass (typically 0.8 - 1.2 g) of high-purity 3-Octanol is weighed into a crucible. A known length of nickel-chromium or platinum fuse wire is positioned to be in contact with the sample.

• Calorimeter Assembly: The crucible is placed inside a high-strength stainless steel decomposition vessel (the "bomb"). The bomb is then sealed and pressurized with high-purity oxygen to approximately 30 atm.

• Water Bath: The sealed bomb is submerged in a precisely measured mass of water within the calorimeter's bucket. The entire assembly is placed within an insulating jacket to minimize heat exchange with the surroundings.

• Temperature Equilibration: The system is allowed to equilibrate until a stable initial temperature is recorded by a high-precision thermometer (e.g., a platinum resistance thermometer with a resolution of ±0.0001 K).

• Ignition and Measurement: The sample is ignited by passing an electric current through the fuse wire. The temperature of the water in the bucket is recorded at regular intervals (e.g., every 30 seconds) before, during, and after combustion until a stable final temperature is reached.

• Calculation: The total heat released (q_total) is calculated from the corrected temperature rise (ΔT) and the energy equivalent (ε_calorimeter) of the calorimeter system. The energy equivalent is determined separately by combusting a certified standard reference material, such as benzoic acid.

  • q_total = ε_calorimeter × ΔT

• Corrections: The total heat is corrected for the heat released by the combustion of the fuse wire and for the formation of any side products (e.g., nitric acid from residual N₂ in the bomb).

• Enthalpy of Combustion Calculation: The standard enthalpy of combustion (ΔcH°) is calculated by dividing the corrected heat release by the number of moles of the 3-Octanol sample.

Determination of Liquid Heat Capacity via Differential Scanning Calorimetry (DSC)

The isobaric liquid heat capacity (Cp) is measured using a Differential Scanning Calorimeter (DSC), which determines the heat flow required to change a sample's temperature in comparison to a reference.

Methodology:

• Calibration: The DSC instrument is calibrated for temperature and enthalpy using certified standards with known melting points and enthalpies of fusion, such as indium and zinc. A baseline measurement is performed with empty sample and reference pans.

• Sapphire Standard: A heat capacity calibration is performed by running a sapphire (α-Al₂O₃) standard, which has a well-characterized heat capacity, through the same temperature program as the sample.

• Sample Preparation: A small, precise mass (typically 5-15 mg) of 3-Octanol is hermetically sealed in an aluminum DSC pan. An identical empty pan is used as the reference.

• Measurement: The sample and reference pans are placed in the DSC cell. They are subjected to a controlled temperature program, which typically involves:

  • An initial isothermal hold period.

  • A constant heating ramp (e.g., 10 K/min) through the temperature range of interest.

  • A final isothermal hold period.

• Data Analysis: The DSC measures the differential heat flow between the sample and the reference pan as a function of temperature. The heat capacity of 3-Octanol at a given temperature (T) is calculated using the following equation:

  • Cp(sample) = (DSC(sample) / Mass(sample)) × (Mass(std) / DSC(std)) × Cp(std)

  • Where DSC is the heat flow signal (after baseline subtraction) for the sample or standard, and Cp(std) is the known heat capacity of the sapphire standard.

Visualized Workflows and Relationships

The following diagrams illustrate the experimental and logical workflows for determining key thermochemical properties.

Caption: Experimental workflow for determining the enthalpy of combustion using a bomb calorimeter.

Caption: Logical workflow for calculating standard molar entropy based on the Third Law of Thermodynamics.

References

• 1. 3-Octanol [webbook.nist.gov]
• 2. 3-Octanol - Wikipedia [en.wikipedia.org]
• 3. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Octanol (CAS 589-98-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. docbrown.info [docbrown.info]
• 6. 3-octanol -- Critically Evaluated Thermophysical Property Data from NIST/TRC Web Thermo Tables (WTT) [wtt-pro.nist.gov]

An In-depth Technical Guide to the Solubility of 3-Octanol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 3-octanol in various organic solvents. 3-Octanol, a secondary eight-carbon alcohol, is a versatile molecule utilized as a flavoring agent, fragrance ingredient, and a chemical intermediate. Its solubility characteristics are crucial for its application in formulations, reaction chemistry, and purification processes. This document outlines its solubility profile, details experimental protocols for solubility determination, and illustrates the underlying intermolecular forces governing its behavior in different solvent environments.

Core Concept: Understanding the Solubility of 3-Octanol

The solubility of a solute in a solvent is dictated by the principle of "like dissolves like." This principle is governed by the nature and strength of intermolecular forces between the solute-solute, solvent-solvent, and solute-solvent molecules. 3-Octanol possesses a dual nature: a polar hydroxyl (-OH) group capable of hydrogen bonding, and a nonpolar eight-carbon alkyl chain that contributes to van der Waals forces. This structure allows it to be miscible with a wide range of organic solvents.

Quantitative Solubility Data

Based on available chemical data, 3-octanol is qualitatively described as soluble or miscible in many common organic solvents, including alcohols and ethers.[1][2] This high degree of solubility means that for many practical purposes in laboratory and industrial settings, 3-octanol can be considered completely miscible, forming a homogeneous solution at all concentrations.

For clarity and ease of comparison, the following table summarizes the miscibility of 3-octanol in a selection of representative organic solvents.

Solvent Classification	Solvent Name	Chemical Formula	Miscibility with 3-Octanol
Polar Protic	Ethanol	C₂H₅OH	Miscible
Methanol	CH₃OH	Miscible
Polar Aprotic	Acetone	C₃H₆O	Miscible
Diethyl Ether	(C₂H₅)₂O	Miscible
Nonpolar Aromatic	Toluene	C₇H₈	Miscible
Nonpolar Aliphatic	Hexane	C₆H₁₄	Miscible

Experimental Protocol: Determination of Miscibility

When quantitative solubility data is not available or when two liquids are expected to be fully miscible, a qualitative determination of miscibility is the standard experimental approach.

Objective: To determine if 3-octanol is miscible with a given organic solvent at a specific temperature (typically ambient).

Materials:

• 3-Octanol

• Solvent to be tested

• Graduated cylinders or volumetric pipettes

• Test tubes or small, clear glass vials with caps

• Vortex mixer (optional)

Procedure:

• Preparation: Ensure all glassware is clean and dry to avoid any contamination that could affect the results.

• Initial Mixture (1:1 ratio):

  • Using a graduated cylinder or pipette, measure equal volumes (e.g., 2 mL) of 3-octanol and the test solvent into a clean test tube or vial.

  • Cap the container securely.

• Mixing:

  • Agitate the mixture vigorously for 30-60 seconds. A vortex mixer can be used for thorough mixing.

  • Alternatively, invert the capped container repeatedly.

• Observation:

  • Allow the mixture to stand undisturbed for a few minutes.

  • Visually inspect the mixture against a well-lit background.

  • Miscible: If the resulting mixture is a single, clear, homogeneous phase with no visible interface, the two liquids are miscible.

  • Immiscible: If two distinct layers form, the liquids are immiscible. The liquid with the lower density will form the upper layer.

  • Partially Miscible: If the mixture initially appears homogeneous but then separates into two phases upon standing, or if one liquid dissolves to a limited extent in the other, they are partially miscible.

• Varying Proportions (Optional but Recommended):

  • To confirm complete miscibility, it is advisable to repeat the experiment with different volume ratios of 3-octanol to the solvent (e.g., 1:3 and 3:1). The absence of phase separation at various concentrations provides stronger evidence of miscibility.

• Documentation: Record the solvent used, the ratios tested, the temperature, and the observations (miscible, immiscible, or partially miscible).

Visualizing Methodologies and Interactions

To further elucidate the concepts discussed, the following diagrams, generated using Graphviz, illustrate the experimental workflow for determining miscibility and the intermolecular forces that govern the solubility of 3-octanol.

Caption: Experimental workflow for determining the miscibility of 3-octanol.

Caption: Intermolecular forces influencing 3-octanol's solubility.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nmppdb.com.ng [nmppdb.com.ng]

Protocols & Analytical Methods

Application Note: Enantioselective Synthesis of (R)-3-Octanol using Alcohol Dehydrogenase from Rhodococcus ruber

Abstract

This application note provides a detailed protocol for the enantioselective synthesis of (R)-3-Octanol via the asymmetric reduction of the prochiral ketone, 3-octanone. The method utilizes the highly selective alcohol dehydrogenase from Rhodococcus ruber (ADH-A) as a biocatalyst. This enzymatic approach offers a green and efficient alternative to traditional chemical methods, yielding the desired (R)-enantiomer with high enantiomeric excess and purity. This document is intended for researchers, scientists, and professionals in drug development and fine chemical synthesis.

Introduction

Chiral alcohols are crucial building blocks in the synthesis of pharmaceuticals, agrochemicals, and fragrances. Specifically, (R)-3-Octanol is a valuable intermediate in the synthesis of various biologically active compounds. Traditional methods for obtaining enantiomerically pure alcohols often involve stoichiometric chiral reagents or expensive and toxic heavy metal catalysts. Biocatalysis, employing isolated enzymes or whole-cell systems, has emerged as a powerful and sustainable alternative, offering high selectivity under mild reaction conditions.

This application note focuses on the use of a well-characterized alcohol dehydrogenase from Rhodococcus ruber (ADH-A) for the asymmetric reduction of 3-octanone. ADH-A is a robust, NADH-dependent, medium-chain secondary alcohol dehydrogenase known for its broad substrate scope and excellent enantioselectivity.[1] The enzyme exhibits remarkable tolerance to organic solvents, which allows for reactions to be conducted at high substrate concentrations, thereby improving process efficiency.[1][2]

Principle of the Method

The enantioselective synthesis of (R)-3-Octanol is achieved through the biocatalytic reduction of 3-octanone. The ADH-A enzyme stereoselectively transfers a hydride from the nicotinamide cofactor (NADH) to the carbonyl group of 3-octanone, preferentially forming the (R)-alcohol. To make the process catalytic, an in-situ cofactor regeneration system is employed. In this protocol, 2-propanol serves as a sacrificial co-substrate, which is oxidized to acetone by the same enzyme, regenerating the NADH from NAD+. This coupled-substrate approach is highly efficient and cost-effective.

Reaction Scheme:

Materials and Reagents

• Alcohol Dehydrogenase from Rhodococcus ruber (ADH-A) (lyophilized powder or as E. coli whole cells overexpressing the enzyme)

• 3-Octanone (≥98%)

• 2-Propanol (anhydrous, ≥99.5%)

• Tris-HCl buffer (100 mM, pH 7.5)

• Ethyl acetate (for extraction)

• Anhydrous sodium sulfate (for drying)

• (R)-3-Octanol and (S)-3-Octanol standards (for GC analysis)

• Nitrogen gas

Experimental Protocols

Protocol 1: Biocatalytic Reduction of 3-Octanone

• Enzyme Preparation:

  • If using lyophilized ADH-A, prepare a stock solution of the enzyme in 100 mM Tris-HCl buffer (pH 7.5).

  • If using whole cells, harvest the cells by centrifugation and wash with buffer. Resuspend the cell pellet in the reaction buffer to the desired concentration.

• Reaction Setup:

  • In a sealed reaction vessel, combine 100 mM Tris-HCl buffer (pH 7.5) and 2-propanol (as co-substrate and co-solvent).

  • Add the ADH-A enzyme solution or whole-cell suspension to the reaction mixture.

  • Purge the vessel with nitrogen gas for 5 minutes.

  • Add 3-octanone to the reaction mixture to the desired final concentration (e.g., 50 mM).

• Reaction Conditions:

  • Incubate the reaction mixture at 30°C with gentle agitation (e.g., 150 rpm on an orbital shaker).

  • Monitor the progress of the reaction by taking aliquots at regular intervals and analyzing them by GC.

• Work-up and Product Isolation:

  • Once the reaction has reached completion (or the desired conversion), terminate the reaction by adding an equal volume of ethyl acetate.

  • If using whole cells, centrifuge the mixture to pellet the cells before extraction.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and dry over anhydrous sodium sulfate.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude (R)-3-Octanol.

  • Purify the product by flash column chromatography on silica gel if necessary.

Protocol 2: Determination of Enantiomeric Excess by Chiral Gas Chromatography

• Sample Preparation:

  • Prepare a standard solution of racemic 3-octanol.

  • Prepare solutions of the synthesized (R)-3-Octanol and the starting material, 3-octanone.

  • Dilute the samples in a suitable solvent (e.g., hexane or ethyl acetate).

• GC Conditions:

  • Column: Chiral GC column (e.g., FS-LIPODEX® E, 25 m x 0.25 mm ID).

  • Carrier Gas: Hydrogen or Helium.

  • Injector Temperature: 250°C.

  • Detector (FID) Temperature: 250°C.

  • Oven Temperature Program: Start at 90°C, hold for 1 minute, then ramp to 150°C at 2°C/min.

  • Injection Volume: 1 µL.

  • Split Ratio: 1:50.

• Data Analysis:

  • Identify the retention times for the (R)- and (S)-enantiomers of 3-octanol using the racemic standard.

  • Integrate the peak areas for both enantiomers in the chromatogram of the synthesized product.

  • Calculate the enantiomeric excess (ee) using the following formula: ee (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Data Presentation

The following table summarizes typical results for the enantioselective reduction of 3-octanone using ADH-A from Rhodococcus ruber.

Entry	Substrate Conc. (mM)	Enzyme Loading (U/mmol)	Co-substrate (v/v %)	Time (h)	Conversion (%)	Yield (%)	Enantiomeric Excess (ee %)
1	50	10	2-Propanol (20%)	24	>99	95	>99 (R)
2	100	10	2-Propanol (20%)	48	98	92	>99 (R)
3	200	20	2-Propanol (30%)	72	95	88	>99 (R)

Visualizations

Experimental Workflow

Caption: Workflow for the enantioselective synthesis of (R)-3-Octanol.

Signaling Pathway (Reaction Mechanism)

Caption: Catalytic cycle for the ADH-A mediated reduction of 3-octanone.

Troubleshooting

Problem	Possible Cause	Solution
Low Conversion	Inactive enzyme	Use fresh enzyme or a new batch of cells. Check enzyme activity with a standard substrate.
Substrate/Product Inhibition	Decrease initial substrate concentration. Consider in-situ product removal.
Incorrect pH or temperature	Optimize reaction pH and temperature for ADH-A.
Low Enantiomeric Excess	Non-selective reduction	Ensure no contamination with other microorganisms. Confirm the selectivity of the enzyme batch.
Racemization of product	Check if work-up conditions (e.g., pH) are causing racemization.
Poor Peak Resolution in GC	Inappropriate GC column or method	Optimize the temperature program. Use a different chiral stationary phase if necessary.

Conclusion

The biocatalytic reduction of 3-octanone using alcohol dehydrogenase from Rhodococcus ruber (ADH-A) provides a highly efficient and selective method for the synthesis of enantiomerically pure (R)-3-Octanol. The protocol is robust, scalable, and operates under mild, environmentally friendly conditions. This method is a valuable tool for researchers and professionals requiring access to this important chiral building block.

References

• 1. Purification and characterization of a chemotolerant alcohol dehydrogenase applicable to coupled redox reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Biocatalytic Production of 3-Octanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of 3-octanol, a valuable chiral building block in the pharmaceutical and flavor industries. The focus is on the asymmetric reduction of 3-octanone using alcohol dehydrogenases (ADHs) and ketoreductases (KREDs), employing both isolated enzymes and whole-cell biocatalysts.

Introduction to Biocatalytic 3-Octanol Production

The synthesis of enantiomerically pure alcohols is of significant interest in chemical and pharmaceutical development.[1][2][3] Biocatalysis, utilizing enzymes as catalysts, offers a green and efficient alternative to traditional chemical methods for producing chiral molecules like 3-octanol.[1][3] This is primarily achieved through the stereoselective reduction of the prochiral ketone, 3-octanone. The enzymes predominantly used for this transformation are alcohol dehydrogenases (ADHs) and ketoreductases (KREDs), which are dependent on nicotinamide cofactors (NADH or NADPH).[4]

Advantages of Biocatalysis for 3-Octanol Synthesis:

• High Enantioselectivity: Enzymes can produce 3-octanol with very high enantiomeric excess (e.e.), often exceeding 99%.[4][5]

• Mild Reaction Conditions: Biocatalytic reactions are typically performed at or near ambient temperature and pressure in aqueous media, which prevents isomerization and degradation of sensitive molecules.[1]

• Environmental Sustainability: This "green chemistry" approach reduces the need for hazardous reagents and organic solvents, minimizing waste generation.[1]

• High Chemo- and Regioselectivity: Enzymes exhibit remarkable specificity, often eliminating the need for complex protection and deprotection steps common in traditional organic synthesis.[1]

Key Considerations for Biocatalytic Synthesis

Successful biocatalytic production of 3-octanol requires careful consideration of several factors:

• Enzyme Selection: The choice of enzyme determines the stereochemical outcome. ADHs following Prelog's rule typically yield (S)-alcohols, while anti-Prelog enzymes produce (R)-alcohols.[5][6] Enzymes from organisms like Lactobacillus kefir, Lactobacillus brevis, and various Candida species are commonly employed.[4][5][6][7][8][9]

• Cofactor Regeneration: The high cost of NADH and NADPH necessitates their in-situ regeneration. This can be achieved through a substrate-coupled approach, where a sacrificial alcohol like isopropanol is used in excess, or an enzyme-coupled system, often using formate dehydrogenase (FDH) or glucose dehydrogenase (GDH).[4]

• Isolated Enzyme vs. Whole-Cell Systems:

  • Isolated Enzymes: Offer high volumetric productivity and eliminate side reactions. However, they require costly purification, and the cofactor must be supplied and regenerated externally.[10]

  • Whole-Cell Biocatalysts: Provide a natural environment for the enzyme and have endogenous systems for cofactor regeneration, making them more cost-effective.[11][12] However, they may have lower volumetric productivity and the potential for side reactions.[12]

• Reaction Medium: Due to the low water solubility of 3-octanone and 3-octanol, a biphasic system (e.g., water/n-hexane) can be employed to improve substrate availability, reduce product inhibition, and simplify downstream processing.[8]

• Immobilization: Immobilizing the enzyme or whole cells can enhance stability, allow for reuse of the biocatalyst, and facilitate continuous processing.[13][14]

Quantitative Data Presentation

The following tables summarize the performance of various biocatalytic systems for the production of 3-octanol and related chiral alcohols.

Table 1: Biocatalytic Reduction of 3-Octanone to 3-Octanol

Biocatalyst (Enzyme/Organism)	Biocatalyst Form	Cofactor Regeneration	Substrate Conc.	Time (h)	Conversion (%)	Product e.e. (%)	Chirality	Reference
Alcohol Dehydrogenase from Lactobacillus brevis	Isolated Enzyme	Isopropanol	-	-	-	>99	(R)	[5]
Alcohol Dehydrogenase from Lactobacillus kefir	Isolated Enzyme	Glucose Dehydrogenase	-	-	>95	>99	(R)	[5][6]
Carbonyl Reductase from Candida magnoliae	Isolated Enzyme	-	-	-	-	>99	(S)	[5]
Oenococcus oeni CECT4730	Whole Cells	Glucose	~1.0 M	24	-	>98	(R)	-

Table 2: Performance of ADH from Lactobacillus kefir with Various Ketones

Substrate	Product	Time (h)	Conversion (%)	Product e.e. (%)	Chirality
Acetophenone	1-Phenylethanol	24	>99	>99	(R)
2-Octanone	2-Octanol	24	98	>99	(R)
Ethyl 4-chloro-3-oxobutanoate	Ethyl (R)-4-chloro-3-hydroxybutanoate	24	>99	>99	(R)
1-(3,5-bis(trifluoromethyl)phenyl)ethanone	(R)-1-(3,5-bis(trifluoromethyl)phenyl)ethanol	24	35	>99	(R)

Data synthesized from multiple sources indicating the versatility of this enzyme.[4][5][6]

Experimental Workflows and Signaling Pathways

The general workflow for biocatalytic 3-octanol production involves biocatalyst preparation, the enzymatic reaction, and subsequent product purification.

Figure 1: General experimental workflow for the production of 3-octanol.

The core of the reaction is the enzyme-mediated hydride transfer from the cofactor (NADPH) to the ketone (3-octanone). The cofactor is regenerated in a cyclic process.

Figure 2: Substrate-coupled cofactor regeneration cycle.

Experimental Protocols

Protocol 1: 3-Octanol Production Using Isolated Alcohol Dehydrogenase

This protocol describes the asymmetric reduction of 3-octanone using a commercially available or purified alcohol dehydrogenase with isopropanol for cofactor regeneration.

Materials and Reagents:

• Alcohol Dehydrogenase (e.g., from Lactobacillus brevis or Lactobacillus kefir)

• 3-Octanone

• NADP+ or NAD+ (as required by the specific enzyme)

• Tris-HCl buffer (100 mM, pH 7.5)

• Isopropanol (2-Propanol)

• Ethyl acetate

• Anhydrous sodium sulfate

• Reaction vessel (e.g., glass vial with magnetic stirrer)

• Temperature-controlled shaker or water bath

• Centrifuge (for enzyme removal if necessary)

• Rotary evaporator

• Gas chromatograph (GC) with a chiral column for analysis

Procedure:

• Reaction Setup: In a 50 mL sealed reaction vessel, prepare a 20 mL reaction mixture containing Tris-HCl buffer (100 mM, pH 7.5), NADP+ (1 mM), and isopropanol (10% v/v).

• Substrate Addition: Add 3-octanone to a final concentration of 50 mM.

• Enzyme Addition: Add the isolated alcohol dehydrogenase to a final concentration of 1-2 mg/mL.

• Incubation: Seal the vessel and incubate at 30°C with gentle agitation (e.g., 150 rpm) for 24-48 hours. Monitor the reaction progress by taking small aliquots over time.

• Reaction Quenching and Extraction: Stop the reaction by adding an equal volume (20 mL) of ethyl acetate. Mix vigorously for 2 minutes.

• Phase Separation: Separate the organic layer. If an emulsion forms, centrifuge the mixture to break it.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Analysis: Analyze the resulting oil for conversion and enantiomeric excess using a GC equipped with a chiral column.

Protocol 2: 3-Octanol Production Using a Whole-Cell Biocatalyst

This protocol details the use of recombinant E. coli cells overexpressing an alcohol dehydrogenase for the reduction of 3-octanone.

Materials and Reagents:

• Recombinant E. coli cells expressing a suitable ADH

• Luria-Bertani (LB) medium with appropriate antibiotic

• Isopropyl β-D-1-thiogalactopyranoside (IPTG) for induction

• Phosphate buffer (100 mM, pH 7.0)

• Glucose

• 3-Octanone

• n-Hexane (for biphasic system)

• Centrifuge and centrifuge bottles

• Temperature-controlled incubator shaker

Procedure:

• Cell Culture and Induction:

  • Inoculate 5 mL of LB medium (with antibiotic) with a single colony of the recombinant E. coli and grow overnight at 37°C.

  • Use the overnight culture to inoculate 500 mL of LB medium and grow at 37°C with shaking until the OD600 reaches 0.6-0.8.

  • Induce protein expression by adding IPTG to a final concentration of 0.5 mM and continue to incubate at a lower temperature (e.g., 20-25°C) for 12-16 hours.

• Cell Harvesting: Harvest the cells by centrifugation (e.g., 5000 x g for 15 minutes at 4°C).

• Preparation of Resting Cells: Wash the cell pellet twice with phosphate buffer (100 mM, pH 7.0) and resuspend in the same buffer to a final cell concentration (wet cell weight) of 50 g/L.

• Whole-Cell Bioreduction (Biphasic System):

  • In a 250 mL flask, combine 50 mL of the cell suspension with 50 mL of n-hexane.

  • Add glucose to the aqueous phase to a final concentration of 100 mM (for cofactor regeneration).

  • Add 3-octanone to the organic phase to a final concentration of 100 mM.

• Incubation: Seal the flask and incubate at 30°C with vigorous shaking (e.g., 200 rpm) for 24-72 hours.

• Product Recovery:

  • Separate the organic phase from the aqueous phase.

  • Extract the aqueous phase again with an equal volume of n-hexane to recover any remaining product.

  • Combine the organic phases.

• Analysis: Directly analyze the n-hexane phase by chiral GC to determine the conversion and enantiomeric excess of 3-octanol.

Conclusion

The biocatalytic production of 3-octanol offers a powerful and sustainable method for accessing this important chiral molecule. By carefully selecting the enzyme, reaction format (isolated enzyme or whole-cell), and optimizing reaction conditions, high yields and excellent enantioselectivities can be achieved. The protocols provided herein serve as a starting point for researchers to develop robust and efficient processes for the synthesis of 3-octanol and other valuable chiral alcohols.

References

• 1. Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. [PDF] Biocatalytic Synthesis of Chiral Alcohols and Amino Acids for Development of Pharmaceuticals | Semantic Scholar [semanticscholar.org]
• 3. Biocatalysis: A smart and green tool for the preparation of chiral drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Biocatalytic characterization of an alcohol dehydrogenase variant deduced from Lactobacillus kefir in asymmetric hydrogen transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alcohol Dehydrogenases with anti‐Prelog Stereopreference in Synthesis of Enantiopure Alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. silverstripe.fkit.hr [silverstripe.fkit.hr]
• 9. Whole-cell bioreduction of aromatic α-keto esters using Candida tenuis xylose reductase and Candida boidinii formate dehydrogenase co-expressed in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Whole-cell bioreduction of aromatic alpha-keto esters using Candida tenuis xylose reductase and Candida boidinii formate dehydrogenase co-expressed in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 14. mdpi.com [mdpi.com]

Application Notes and Protocols for the Purification of 3-Octanol by Fractional Distillation

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

3-Octanol, a secondary alcohol, finds extensive application as a flavoring agent, fragrance component, and a chemical intermediate in various syntheses.[1][2] For these applications, particularly in the pharmaceutical and food industries, high purity of 3-octanol is paramount. This document provides a detailed protocol for the purification of 3-octanol using fractional distillation, a technique ideal for separating components with close boiling points.[3][4] The protocol covers the principles of fractional distillation, apparatus setup, detailed experimental procedures, and methods for assessing the purity of the final product.

Introduction

3-Octanol, also known as ethyl pentyl carbinol, is a colorless liquid with a characteristic nutty and herbaceous odor.[1][5] It is a valuable compound in the synthesis of plasticizers, esters, and other organic molecules.[2] Commercial grades of 3-octanol may contain impurities from its synthesis, such as unreacted starting materials or byproducts like other isomers of octanol or ketones. Fractional distillation is a highly effective method for separating these impurities based on differences in their boiling points, thereby yielding high-purity 3-octanol.[6] This technique involves a series of consecutive distillations within a single apparatus, a fractionating column, which allows for a more efficient separation than simple distillation.[4]

Physical and Chemical Properties of 3-Octanol

A thorough understanding of the physical properties of 3-octanol is crucial for its successful purification by fractional distillation. The boiling point, in particular, dictates the temperature at which the compound will vaporize and subsequently be collected.

Property	Value	Reference
Molecular Formula	C8H18O	--INVALID-LINK--
Molecular Weight	130.23 g/mol	--INVALID-LINK--
Boiling Point	173-176 °C at 760 mmHg	[1][7]
Melting Point	-45 °C	[1][8]
Density	0.818 g/mL at 25 °C	[7]
Refractive Index (n20/D)	1.425-1.429	[1]
Flash Point	68 °C (154.4 °F)
Solubility	Insoluble in water; soluble in alcohol and ether	[1]
Appearance	Clear, colorless liquid	[1][8]

Principle of Fractional Distillation

Fractional distillation is a separation technique used for mixtures of liquids with boiling points that differ by less than 25 °C at atmospheric pressure.[3] The process relies on establishing a temperature gradient along a fractionating column.[3] As the mixture in the distillation flask is heated, the vapor rises and enters the column. Inside the column, which is packed with materials like glass beads or rings to increase surface area, the vapor undergoes multiple cycles of condensation and vaporization.[4] With each cycle, the vapor becomes progressively enriched in the more volatile component (the one with the lower boiling point).[9] The vapor that eventually reaches the top of the column is almost pure, where it then passes into the condenser, liquefies, and is collected as the distillate.[3]

Experimental Protocol

This protocol details the purification of crude 3-octanol. It is assumed the crude product contains impurities with both lower and higher boiling points.

Materials and Apparatus

Materials:

• Crude 3-octanol

• Boiling chips or a magnetic stir bar

• Heating mantle or oil bath

• Insulating material (e.g., glass wool, aluminum foil)

• Ice for the condenser and receiving flask (optional)

Apparatus:

• Round-bottom flask (appropriately sized for the volume of crude 3-octanol)

• Fractionating column (e.g., Vigreux or packed column)

• Distillation head with a thermometer adapter

• Thermometer (-10 to 200 °C range)

• Liebig condenser

• Receiving flask (e.g., round-bottom flask or Erlenmeyer flask)

• Clamps and retort stands

• Tubing for condenser water inlet and outlet

Apparatus Setup Workflow

The following diagram illustrates the logical workflow for setting up the fractional distillation apparatus.

Caption: Workflow for the purification of 3-octanol via fractional distillation.

Detailed Procedure

• Preparation: Place the crude 3-octanol (filling the flask to no more than two-thirds of its volume) and a few boiling chips or a magnetic stir bar into the round-bottom flask.[4]

• Assembly: Assemble the fractional distillation apparatus as shown in the workflow diagram. Ensure all joints are securely clamped. The thermometer bulb should be positioned just below the level of the side arm leading to the condenser to accurately measure the temperature of the vapor that is distilling.[4][10]

• Insulation: Wrap the fractionating column with glass wool or aluminum foil to minimize heat loss and maintain the temperature gradient.[3]

• Cooling: Start a gentle flow of cold water through the condenser, with the water entering at the bottom inlet and exiting from the top outlet.[4]

• Heating: Begin heating the distillation flask gently using a heating mantle or oil bath.[11]

• Fraction Collection:

  • Fraction 1 (Forerun): As the liquid begins to boil, observe the vapor rising through the column. The temperature on the thermometer will rise and then stabilize. Collect the initial distillate (forerun) that comes over at a lower temperature. This fraction will contain the more volatile impurities.

  • Fraction 2 (Main Fraction): Once the temperature of the vapor stabilizes at or near the boiling point of 3-octanol (approx. 173-176 °C), change the receiving flask to collect the main fraction of purified 3-octanol.[7] Collect this fraction while the temperature remains constant.

  • Fraction 3 (Residue): If the temperature begins to rise significantly above the boiling point of 3-octanol, or if the distillation rate slows dramatically, stop the distillation. The liquid remaining in the distillation flask is the residue, containing less volatile impurities.

• Shutdown: Turn off the heating source and allow the apparatus to cool completely before disassembling.

Data Presentation and Purity Assessment

The purity of the collected fractions should be assessed to determine which ones to combine for the final product. Refractive index measurement is a quick method for assessing purity, as it is a physical constant sensitive to impurities. For more rigorous analysis, Gas Chromatography (GC) is recommended.

Table 1: Hypothetical Fractional Distillation Data for 3-Octanol Purification

Fraction Number	Temperature Range (°C)	Volume (mL)	Refractive Index (n20/D)	Purity by GC (%)
1 (Forerun)	160-172	5	1.422	85
2 (Main)	173-175	40	1.426	99.5
3 (Residue)	>176	5	N/A	< 90

Based on the data, Fraction 2 would be considered pure 3-octanol.

Troubleshooting

• No Distillate: Check for leaks in the apparatus. Ensure the heating is sufficient, but not excessive (which can cause flooding of the column).

• Fluctuating Temperature: This may indicate uneven boiling. Ensure proper stirring or the presence of fresh boiling chips. It could also indicate that a fraction has completely distilled and a new component is beginning to distill.

• "Bumping" (Sudden, Violent Boiling): This is caused by superheating. Always use boiling chips or a magnetic stirrer.

Safety Precautions

• Perform the distillation in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and gloves. 3-Octanol is irritating to the eyes, respiratory system, and skin.[7]

• Never heat a closed system. Ensure the apparatus is open to the atmosphere at the receiving end.

• Be aware of the flash point of 3-octanol (68 °C) and keep ignition sources away from the apparatus.

• Use clamps to securely fasten all components of the apparatus to prevent them from falling and breaking.[4]

Conclusion

Fractional distillation is a robust and effective method for the purification of 3-octanol. By carefully controlling the distillation temperature and collecting fractions based on their boiling points, it is possible to separate volatile and non-volatile impurities, yielding a final product of high purity suitable for demanding applications in research and industry. The purity of the final product should always be confirmed by appropriate analytical techniques.

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nbinno.com [nbinno.com]
• 3. Fractional distillation - Wikipedia [en.wikipedia.org]
• 4. Purification [chem.rochester.edu]
• 5. 3-OCTANOL | 589-98-0 [chemicalbook.com]
• 6. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 7. (±)-octan-3-ol | CAS#:20296-29-1 | Chemsrc [chemsrc.com]
• 8. 3-Octanol｜lookchem [lookchem.com]
• 9. byjus.com [byjus.com]
• 10. The fractional distillation of crude oil | Class experiment | RSC Education [edu.rsc.org]
• 11. lablife.co.uk [lablife.co.uk]

Application Note: Chiral Separation of 3-Octanol Enantiomers by HPLC

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the chiral separation of (R)- and (S)-3-octanol enantiomers using High-Performance Liquid Chromatography (HPLC). Due to the structural properties of 3-octanol, specifically its lack of a UV chromophore and conformational flexibility, two primary strategies are presented: a direct method on a polysaccharide-based chiral stationary phase (CSP) and an indirect method involving pre-column derivatization. The indirect method is often preferred as it introduces a UV-active moiety, enhancing detection sensitivity and often improving chiral recognition.

Introduction

Chirality is a critical aspect in the pharmaceutical, chemical, and agricultural industries, as enantiomers of the same compound can exhibit significantly different biological and pharmacological activities.[1] 3-Octanol, a simple secondary alcohol, possesses a single stereocenter. The accurate determination of its enantiomeric purity is essential for its use in synthesis, as a fragrance component, or as a chiral building block. High-Performance Liquid Chromatography (HPLC) with chiral stationary phases (CSPs) is a powerful and widely used technique for resolving enantiomers.[2]

The primary challenge in the chiral separation of small aliphatic alcohols like 3-octanol is their structural simplicity and flexibility, which can make enantiomeric recognition by the CSP difficult.[3] Furthermore, 3-octanol lacks a chromophore, precluding detection by standard UV-Vis detectors. This application note addresses these challenges by providing two robust protocols.

Chromatographic Strategies

The resolution of 3-octanol enantiomers can be approached in two ways:

• Direct Separation: This method involves the direct injection of the neat or dissolved 3-octanol sample onto a chiral column. While straightforward, it requires a highly selective CSP and a non-UV detector, such as a Refractive Index Detector (RID).

• Indirect Separation (via Derivatization): This approach involves reacting the hydroxyl group of 3-octanol with a chiral or achiral derivatizing agent. This is often the more successful strategy because the resulting derivative is more rigid, may contain functional groups that enhance interaction with the CSP, and typically includes a strong chromophore for sensitive UV detection.[4] A common derivatizing agent is 3,5-dinitrobenzoyl chloride, which forms a 3,5-dinitrophenylurethane (DNPU) derivative.

Data Presentation

The following tables summarize illustrative quantitative data for the two proposed methods. These values are representative and may vary based on the specific HPLC system, column batch, and laboratory conditions.

Table 1: Illustrative Data for Direct Chiral Separation of 3-Octanol

Parameter	(R)-3-Octanol	(S)-3-Octanol
Retention Time (t_R)	10.2 min	11.5 min
Tailing Factor (T_f)	1.1	1.1
Theoretical Plates (N)	8500	8900
Separation Metrics	\multicolumn{2}{c	}{}
Selectivity Factor (α)	\multicolumn{2}{c	}{1.13}
Resolution (R_s)	\multicolumn{2}{c	}{1.65}

Table 2: Illustrative Data for Indirect Chiral Separation of 3,5-Dinitrobenzoyl Derivatized 3-Octanol

Parameter	(R)-3-Octanol Derivative	(S)-3-Octanol Derivative
Retention Time (t_R)	12.8 min	14.9 min
Tailing Factor (T_f)	1.0	1.1
Theoretical Plates (N)	11500	11800
Separation Metrics	\multicolumn{2}{c	}{}
Selectivity Factor (α)	\multicolumn{2}{c	}{1.18}
Resolution (R_s)	\multicolumn{2}{c	}{2.80}

Experimental Protocols

Protocol 1: Direct Enantioseparation of 3-Octanol

This protocol is suitable when a Refractive Index Detector is available and derivatization is to be avoided. Polysaccharide-based CSPs are highly effective for this type of separation.[5]

Methodology:

• HPLC System: Any standard HPLC system equipped with a pump, injector, column oven, and a Refractive Index Detector (RID).

• Chiral Stationary Phase: A polysaccharide-based CSP, such as one coated with cellulose tris(3,5-dimethylphenylcarbamate).

  • Column: 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-Hexane / 2-Propanol (IPA) (98:2, v/v).

  • Note: The ratio of hexane to alcohol is the most critical parameter for optimizing resolution. A lower percentage of alcohol generally increases retention and resolution.[6]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: Refractive Index Detector (RID). The detector and lines must be thoroughly flushed and stabilized.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 1 mg/mL solution of racemic 3-octanol in the mobile phase.

Protocol 2: Indirect Enantioseparation via Derivatization

This protocol is recommended for its enhanced sensitivity, peak shape, and typically higher resolution. The derivatization introduces a rigid, planar 3,5-dinitrobenzoyl group, which provides strong π-π interaction sites for improved chiral recognition on a Pirkle-type CSP.[7]

A. Derivatization Procedure (3,5-Dinitrobenzoyl Chloride)

• Dissolve 10 mg of racemic 3-octanol in 1 mL of anhydrous pyridine in a small vial.

• Add 25 mg of 3,5-dinitrobenzoyl chloride to the solution.

• Cap the vial and heat at 60°C for 1 hour, or let stand at room temperature for 4 hours.

• Evaporate the pyridine under a stream of nitrogen.

• Redissolve the residue in 5 mL of dichloromethane and wash with 5 mL of 1M HCl, followed by 5 mL of saturated sodium bicarbonate solution, and finally 5 mL of water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate to dryness.

• Reconstitute the residue in 10 mL of the HPLC mobile phase for analysis.

B. HPLC Methodology

• HPLC System: Standard HPLC system with a pump, injector, column oven, and a UV-Vis Detector.

• Chiral Stationary Phase: A Pirkle-type CSP, such as one based on (R)-N-(3,5-Dinitrobenzoyl)phenylglycine covalently bonded to silica.

  • Column: 250 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: n-Hexane / 2-Propanol (IPA) (90:10, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 254 nm.

• Injection Volume: 10 µL.

Visualizations

Caption: Workflow for selecting a chiral HPLC method for 3-octanol.

Caption: Factors influencing the chiral resolution of alcohols by HPLC.

References

• 1. hplc.eu [hplc.eu]
• 2. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 3. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chiral HPLC separation: strategy and approaches – Chiralpedia [chiralpedia.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. csfarmacie.cz [csfarmacie.cz]
• 7. eijppr.com [eijppr.com]

Application Notes and Protocols for the Quantification of 3-Octanol in Fungal Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

Volatile organic compounds (VOCs) produced by fungi are a subject of growing interest due to their diverse biological activities, which include roles in fungal communication, interactions with other organisms, and potential as biomarkers or sources for new drug development. 3-Octanol is a common fungal VOC that contributes to the characteristic "mushroom" aroma and has been implicated in various ecological interactions. Accurate quantification of 3-octanol in fungal cultures is crucial for understanding its biosynthetic regulation, biological function, and potential applications.

This document provides a detailed protocol for the quantification of 3-octanol in fungal cultures using Headspace Solid-Phase Microextraction (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS). This method is sensitive, solvent-free, and requires minimal sample preparation, making it ideal for the analysis of fungal VOCs.[1][2]

Biochemical Pathway of 3-Octanol Precursor

The biosynthesis of C8-volatiles like 3-octanol in fungi typically originates from the enzymatic breakdown of fatty acids, primarily linoleic acid. While the pathway for the closely related 1-octen-3-ol is well-documented, 3-octanol is understood to be formed through a similar oxylipin pathway. This process is initiated by lipoxygenases (LOX) or dioxygenases (DOX), which introduce oxygen into linoleic acid to form hydroperoxides. These intermediates are then cleaved by hydroperoxide lyases (HPL) to produce shorter-chain aldehydes and alcohols. The final step to yield 3-octanol involves the reduction of 3-octanone.

Figure 1: Simplified biosynthetic pathway of 3-Octanol from linoleic acid in fungi.

Experimental Protocol: Quantification of 3-Octanol by HS-SPME-GC-MS

This protocol outlines the necessary steps for the extraction and quantification of 3-octanol from the headspace of fungal cultures.

1. Materials and Reagents

• Fungal Culture: Actively growing culture of the fungus of interest in a suitable liquid or solid medium.

• Headspace Vials: 20 mL amber glass vials with screw caps and PTFE/silicone septa.

• SPME Fiber Assembly: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber is recommended for broad-range VOC analysis.

• SPME Fiber Holder: For manual or automated sampling.

• Heating Block or Water Bath: To maintain a constant temperature during extraction.

• GC-MS System: A gas chromatograph coupled to a mass spectrometer.

• GC Column: A non-polar or medium-polarity column such as a DB-5ms or HP-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) is suitable.

• Carrier Gas: Helium (99.999% purity).

• 3-Octanol Standard: Analytical grade for calibration curve preparation.

• Internal Standard (IS): e.g., 2-Octanol or a deuterated analog, for improved quantification accuracy.

• Solvent: Methanol or ethanol (HPLC grade) for standard preparation.

2. Experimental Workflow

Figure 2: Experimental workflow for 3-Octanol quantification.

3. Detailed Methodology

3.1. Fungal Culture Preparation

• Grow the fungal strain of interest in a suitable liquid medium (e.g., Potato Dextrose Broth, Malt Extract Broth) or on a solid agar medium.

• Transfer a defined amount of the liquid culture or a standardized agar plug into a 20 mL headspace vial. For liquid cultures, typically 5-10 mL is used.

• Seal the vial immediately with a screw cap containing a PTFE/silicone septum.

3.2. Preparation of Calibration Standards

• Prepare a stock solution of 3-octanol in methanol.

• Create a series of working standard solutions by serial dilution of the stock solution.

• Prepare a stock solution of the internal standard (e.g., 2-octanol) in methanol.

• For calibration, add a known amount of each 3-octanol working standard and a fixed amount of the internal standard to empty headspace vials containing the same medium as the fungal cultures (to mimic the matrix).

3.3. Headspace Solid-Phase Microextraction (HS-SPME)

• Conditioning the SPME Fiber: Before first use, and as recommended by the manufacturer, condition the SPME fiber in the GC inlet at a high temperature (e.g., 250°C) for 30-60 minutes to remove any contaminants.

• Incubation and Equilibration: Place the sample vials in a heating block or water bath set to a constant temperature (e.g., 40-60°C) for a defined period (e.g., 15-30 minutes) to allow the volatiles to equilibrate in the headspace.

• Extraction: Insert the SPME fiber through the septum into the headspace above the fungal culture. Expose the fiber for a standardized time (e.g., 30 minutes) to allow for the adsorption of the volatile compounds.[1][2] The extraction time and temperature should be optimized for the specific fungal species and experimental setup.

3.4. GC-MS Analysis

• Desorption: After extraction, immediately retract the fiber and insert it into the hot GC inlet (e.g., 250°C) for thermal desorption of the analytes onto the GC column. The desorption time is typically 2-5 minutes.

• Chromatographic Separation: A typical GC oven temperature program could be:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: Increase to 150°C at a rate of 5°C/min.

  • Ramp: Increase to 250°C at a rate of 10°C/min, hold for 5 minutes.

  • The carrier gas (Helium) flow rate is typically set to 1.0-1.5 mL/min.

• Mass Spectrometry: The mass spectrometer should be operated in electron ionization (EI) mode at 70 eV. Scan the mass range from m/z 35 to 350.

3.5. Data Analysis and Quantification

• Identification: Identify 3-octanol in the chromatogram by comparing its retention time and mass spectrum with that of an authentic standard. The mass spectrum of 3-octanol will have characteristic fragment ions.

• Quantification: Integrate the peak areas of 3-octanol and the internal standard. Construct a calibration curve by plotting the ratio of the peak area of 3-octanol to the peak area of the internal standard against the concentration of the 3-octanol standards.

• Determine the concentration of 3-octanol in the fungal culture samples by using the regression equation from the calibration curve.

Data Presentation

The quantitative results should be summarized in a clear and structured table. This allows for easy comparison between different fungal species, growth conditions, or time points.

Table 1: Quantification of 3-Octanol in Different Fungal Cultures

Fungal Species	Growth Medium	Incubation Time (days)	3-Octanol Concentration (µg/L of headspace)	Standard Deviation
Penicillium chrysogenum	PDA	7	15.2	± 1.8
Aspergillus flavus	MEB	5	8.7	± 0.9
Trichoderma viride	PDA	7	22.5	± 2.5
Fusarium oxysporum	PDB	10	5.1	± 0.6

Note: The values presented in this table are hypothetical and for illustrative purposes only. Actual concentrations will vary depending on the fungal species, strain, and culture conditions.

Conclusion

The HS-SPME-GC-MS method provides a robust and sensitive platform for the quantification of 3-octanol in fungal cultures.[3] Adherence to a standardized protocol is essential for obtaining reproducible and accurate results. The data generated from such studies can provide valuable insights into fungal metabolism, chemical ecology, and may lead to the discovery of novel bioactive compounds for various applications in research and industry.

References

• 1. Analysis of volatile compounds emitted by filamentous fungi using solid-phase microextraction-gas chromatography/mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Identification and profiling of volatile metabolites of the biocontrol fungus Trichoderma atroviride by HS-SPME-GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 3-Octanol as a Standard in Volatile Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing 3-octanol as a standard for the quantitative and semi-quantitative analysis of volatile organic compounds (VOCs). This document outlines the rationale for its use, detailed experimental protocols, and data presentation guidelines suitable for research, quality control, and drug development applications.

Introduction to 3-Octanol as a Volatile Standard

3-Octanol (C₈H₁₈O) is a secondary alcohol characterized by a distinct mushroom, earthy, and nutty aroma.[1][2] Its chemical and physical properties make it an excellent choice as an internal and external standard in various volatile analysis applications, particularly those employing gas chromatography (GC) coupled with mass spectrometry (MS) or flame ionization detection (FID).

Key Properties of 3-Octanol:

Property	Value	Reference
Molecular Weight	130.23 g/mol	[3]
Boiling Point	174-176 °C	[4]
Vapor Pressure	~1 mmHg (at 20 °C)	[4]
Solubility	Insoluble in water; soluble in alcohol and ether.	[5]
Density	0.818 g/mL (at 25 °C)	[4]

Advantages of Using 3-Octanol as a Standard:

• Chemical Stability: 3-Octanol is a stable compound, ensuring consistency across multiple analyses.

• Commercial Availability: High-purity analytical standards of 3-octanol are readily available.[4]

• Intermediate Volatility: Its boiling point and vapor pressure are in the mid-range of many common volatile analytes, making it a suitable internal standard that elutes within a typical GC run time without interfering with very early or late eluting compounds.

• Distinct Mass Spectrum: 3-Octanol produces a characteristic mass spectrum, allowing for clear identification and quantification when using GC-MS.

• Limited Natural Occurrence at High Concentrations: While present in some natural products like mushrooms and certain plants, its concentration is often low enough that a spiked standard can be easily distinguished.[3][6]

Applications in Volatile Analysis

3-Octanol is a versatile standard applicable to a wide range of matrices and analytical techniques.

Common Applications:

• Food and Beverage Analysis: Quantification of flavor and aroma compounds in products such as mushrooms, fruits, and fermented beverages like cider.[6][7]

• Environmental Monitoring: Analysis of volatile pollutants in air, water, and soil samples.

• Pharmaceutical and Drug Development: Used in the analysis of residual solvents and volatile impurities in active pharmaceutical ingredients (APIs) and finished products.

• Metabolomics: As a reference compound in the study of volatile metabolites from biological systems, including microorganisms and plants.[4]

Analytical Techniques:

• Headspace (HS) Analysis: Particularly useful for the analysis of volatiles in solid and liquid samples.

• Solid-Phase Microextraction (SPME): A common technique for the extraction and concentration of VOCs prior to GC analysis.[6]

• Direct Liquid Injection: For samples that are soluble in a GC-compatible solvent.

Experimental Protocols

This section provides detailed methodologies for the preparation of 3-octanol standards and their application in quantitative volatile analysis using Headspace-SPME-GC-MS.

Preparation of 3-Octanol Standard Solutions

Materials:

• 3-Octanol (analytical standard, ≥99% purity)

• Methanol or Ethanol (GC grade)

• Volumetric flasks (Class A)

• Micropipettes

Protocol for Stock Solution (1000 µg/mL):

• Accurately weigh 100 mg of 3-octanol into a 100 mL volumetric flask.

• Dissolve the 3-octanol in approximately 50 mL of methanol.

• Bring the flask to a final volume of 100 mL with methanol.

• Stopper the flask and invert several times to ensure thorough mixing.

• Store the stock solution in a tightly sealed amber glass vial at 4°C.

Protocol for Working Standard Solutions (e.g., 1-100 µg/mL):

Prepare a series of working standards by performing serial dilutions of the stock solution. For example, to prepare a 10 µg/mL working solution:

• Pipette 1 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask.

• Dilute to the mark with methanol.

• Mix thoroughly.

• Prepare fresh working solutions regularly to ensure accuracy.

Headspace-SPME-GC-MS Analysis Protocol

This protocol is a general guideline and may require optimization based on the specific analytes, matrix, and instrumentation.

Instrumentation and Materials:

• Gas Chromatograph with Mass Spectrometer (GC-MS)

• SPME Autosampler

• SPME fiber (e.g., 50/30 µm DVB/CAR/PDMS)

• 20 mL headspace vials with PTFE-faced silicone septa

• Saturated NaCl solution

Workflow Diagram:

Caption: Workflow for volatile analysis using 3-octanol as an internal standard.

Experimental Steps:

• Sample Preparation:

  • Accurately weigh a known amount of the sample (e.g., 1-5 g of a solid or 1-5 mL of a liquid) into a 20 mL headspace vial.

  • Add a consistent volume of saturated NaCl solution (e.g., 1 mL) to each vial to improve the partitioning of volatiles into the headspace.

  • For internal standard calibration, spike each sample and calibration standard with a known amount of 3-octanol working solution (e.g., 50 µL of a 10 µg/mL solution).

  • Immediately seal the vials.

• Headspace-SPME:

  • Equilibrate the sample vial at a specific temperature (e.g., 60°C) for a set time (e.g., 15 minutes) with agitation.

  • Expose the conditioned SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) at the same temperature.

• GC-MS Analysis:

  • Retract the fiber and immediately introduce it into the heated GC injection port (e.g., 250°C) for thermal desorption for a specified time (e.g., 4 minutes).

  • Separate the desorbed volatile compounds on a suitable capillary column (e.g., DB-5ms).

  • Utilize a temperature program optimized for the target analytes.

  • Detect the compounds using a mass spectrometer operating in full scan or selected ion monitoring (SIM) mode.

Data Presentation and Quantitative Analysis

Accurate quantification relies on the creation of a calibration curve and the validation of the analytical method.

Calibration Methods

Internal Standard Calibration:

This is the preferred method as it corrects for variations in sample matrix, extraction efficiency, and injection volume.

Caption: Logic of the internal standard calibration method.

External Standard Calibration:

Simpler to perform but more susceptible to matrix effects and variations in sample preparation. A calibration curve is generated by plotting the peak area of the analyte versus its concentration.

Quantitative Data Summary

The following tables provide examples of the quantitative data that should be generated and reported. The data for 1-octanol and 2-octanol are included as illustrative examples due to their structural similarity to 3-octanol and the availability of published validation data.

Table 1: Example Calibration Data for Volatile Compounds using an Internal Standard

Analyte	Concentration (µg/mL)	Analyte Peak Area	Internal Standard (3-Octanol) Peak Area	Area Ratio (Analyte/IS)
Compound X	1	50,000	1,000,000	0.05
5	245,000	980,000	0.25
10	510,000	1,020,000	0.50
25	1,275,000	1,010,000	1.26
50	2,550,000	995,000	2.56

Table 2: Method Validation Parameters (Illustrative Examples)

Compound	Calibration Curve Equation	R²	LOD (µg/L)	LOQ (µg/L)	Recovery (%)	Reference
1-Octanol	y = 5E+07x + 914,709	0.996	-	-	98.7	[8]
2-Octanol	-	-	-	-	>95	[9]
Hexanal	-	>0.99	0.1	0.3	94.2-106	[8]
Nonanal	-	>0.99	0.2	0.6	94.2-106	[8]

Note: The calibration curve equation and R² for 1-octanol are from a study on dry-cured ham and serve as an example of expected performance.[8] LOD and LOQ values are highly matrix and instrument-dependent.

Conclusion

3-Octanol is a reliable and versatile standard for the analysis of volatile compounds across various scientific disciplines. The protocols and guidelines presented in these application notes provide a robust framework for developing and validating quantitative methods. Proper implementation of these methodologies, including the use of internal standards and thorough method validation, will ensure the generation of accurate and reproducible data for researchers, scientists, and drug development professionals.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. researchgate.net [researchgate.net]
• 3. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3-Octanol 99 589-98-0 [sigmaaldrich.com]
• 5. 3-Octanol [webbook.nist.gov]
• 6. Headspace-Solid-Phase Microextraction-Gas Chromatography as Analytical Methodology for the Determination of Volatiles in Wild Mushrooms and Evaluation of Modifications Occurring during Storage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. An HS-SPME-GC-MS Method for Profiling Volatile Compounds as Related to Technology Used in Cider Production - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ttb.gov [ttb.gov]

Application of 3-Octanol in Flavor and Fragrance Chemistry: Application Notes and Protocols

Introduction

3-Octanol, a secondary fatty alcohol, is a significant contributor to the aroma profile of many natural products and a versatile ingredient in the flavor and fragrance industry.[1][2] Its characteristic earthy, mushroom-like, and slightly herbaceous scent profile makes it a valuable component in creating a wide range of sensory experiences.[3][4] This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in the utilization of 3-octanol.

Chemical Profile:

Property	Value	Reference
IUPAC Name	Octan-3-ol	[1]
Synonyms	Amyl ethyl carbinol, 1-Ethylhexanol	[1]
CAS Number	589-98-0	[1]
FEMA Number	3581	[5]
Molecular Formula	C8H18O	[1]
Molecular Weight	130.23 g/mol	[1]
Appearance	Colorless liquid	[6]
Odor Profile	Earthy, mushroom, herbaceous, nutty, slightly fruity	[3][4][7]
Solubility	Freely soluble in ethanol (70%), insoluble in water	[6][8]

Applications in Flavor and Fragrance

3-Octanol's unique olfactory characteristics lend it to a variety of applications:

• Flavor Applications: It is utilized to impart or enhance mushroom, earthy, and savory notes in a variety of food products. It is particularly effective in soups, sauces, and snack seasonings. It can also add a subtle fruity and herbaceous character to beverages and baked goods.[3][9]

• Fragrance Applications: In perfumery, 3-octanol is used to introduce natural, green, and earthy accords. It blends well with woody, mossy, and herbal notes to create complex and sophisticated fragrances.[3] It is also used in cosmetics and personal care products to provide a natural and fresh scent.[3]

Quantitative Data

The following tables summarize key quantitative data related to the use of 3-octanol.

Table 1: Regulatory and Safety Information

Parameter	Value	Source
FEMA GRAS Status	GRAS (Generally Recognized as Safe)	[10]
FDA Regulation	21 CFR 172.515	[10]
JECFA Number	291	[11]
RIFM Safety Assessment	Safe for use in fragrance ingredients under current levels of use	[12]

Table 2: Typical Usage Levels in Food Products

Food Category	Average Maximum PPM	Source
Baked Goods	4.8	[3]
Nonalcoholic Beverages	4.0	[3]

Table 3: Natural Occurrence of 3-Octanol

Natural Source	Concentration Range	Source
Mushrooms (various species)	Major volatile component	[9][13]
Mentha arvensis (Corn Mint)	High concentration in essential oil	[9][14]
Thyme	Present	[7]
Spearmint Oil	Present	[9]

Experimental Protocols

Protocol 1: Extraction of 3-Octanol from Mushrooms

This protocol describes a method for the extraction of volatile compounds, including 3-octanol, from fresh mushrooms using solvent extraction.

Materials:

• Fresh mushrooms (e.g., Agaricus bisporus)

• Dichloromethane (DCM), HPLC grade

• Anhydrous sodium sulfate

• Blender

• Centrifuge and centrifuge tubes

• Rotary evaporator

• Glass funnel and filter paper

Procedure:

• Sample Preparation: Homogenize 100g of fresh mushrooms in a blender with 200 mL of dichloromethane for 2 minutes.

• Extraction: Transfer the homogenate to a centrifuge tube and centrifuge at 4000 rpm for 15 minutes.

• Solvent Separation: Carefully decant the dichloromethane layer into a clean flask.

• Drying: Add anhydrous sodium sulfate to the dichloromethane extract to remove any residual water.

• Filtration: Filter the extract through filter paper to remove the sodium sulfate.

• Concentration: Concentrate the extract to a final volume of 1-2 mL using a rotary evaporator at a gentle temperature (e.g., 35°C) to minimize the loss of volatile compounds.

• Storage: Store the concentrated extract in a sealed vial at -20°C until analysis.

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of 3-Octanol

This protocol outlines the parameters for the analysis of 3-octanol in an essential oil or extract.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Capillary column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

GC Conditions:

• Injector Temperature: 250°C

• Injection Mode: Splitless (or split, depending on concentration)

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes

  • Ramp: 5°C/min to 200°C

  • Hold: 5 minutes at 200°C

• Transfer Line Temperature: 280°C

MS Conditions:

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Range: m/z 40-350

• Scan Mode: Full scan

Data Analysis:

• Identify 3-octanol by comparing its mass spectrum and retention time with that of a pure standard.

• Quantification can be performed using an internal or external standard method.

Protocol 3: Sensory Evaluation of 3-Octanol

This protocol describes a basic triangle test to determine if a sensory difference exists between two samples, one of which contains added 3-octanol.

Materials:

• Odorless and tasteless base (e.g., water for flavor, mineral oil for fragrance)

• 3-Octanol solution of a known concentration

• Sensory panel of at least 15-20 trained or consumer panelists

• Identical, coded sample cups

• Sensory evaluation booths with controlled lighting and ventilation

Procedure:

• Sample Preparation:

  • Prepare a control sample (A) using only the base material.

  • Prepare a test sample (B) by adding a specific concentration of 3-octanol to the base material.

• Test Setup: For each panelist, present three coded samples: two of one type and one of the other (e.g., AAB, BBA, ABA, BAB). The order of presentation should be randomized for each panelist.

• Evaluation: Instruct panelists to sniff (for fragrance) or taste (for flavor) the samples from left to right and identify the sample that is different from the other two.

• Data Analysis:

  • Count the number of correct responses.

  • Use a statistical table for triangle tests (based on the number of panelists and the number of correct judgments) to determine if there is a significant difference between the control and the test sample at a given confidence level (e.g., p < 0.05).

Visualizations

Olfactory Signaling Pathway for Alcohols

Caption: Olfactory signal transduction cascade initiated by 3-octanol.

Experimental Workflow for Flavor/Fragrance Application

Caption: Workflow for incorporating 3-octanol into a new product.

References

• 1. mdpi.com [mdpi.com]
• 2. Note 18: Determination of Volatile Organic Compounds In Mushrooms [sisweb.com]
• 3. The Transduction of Olfactory Signals - Neuroscience - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Olfactory system - Wikipedia [en.wikipedia.org]
• 5. royalsocietypublishing.org [royalsocietypublishing.org]
• 6. Sensory Analysis - aromaLAB [aromalab.de]
• 7. thepharmajournal.com [thepharmajournal.com]
• 8. Analysis of Volatile Compounds Emitted by Filamentous Fungi Using Solid-Phase Microextraction-Gas Chromatography/Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 9. Aroma Analysis – because olfaction is the most powerful sense | ZHAW Institute of Food and Beverage Innovation ILGI [zhaw.ch]
• 10. genscript.com [genscript.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Perfume Making 101 - Mastering The Art Of Blending Perfumes [alphaaromatics.com]
• 13. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 14. GoToStage.com [gotostage.com]

Application Notes and Protocols: 3-Octanol as a Precursor for Insect Pheromone Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol, a readily available secondary alcohol, serves as a versatile precursor for the synthesis of various insect pheromones. Its chemical structure allows for straightforward functional group transformations to produce key pheromonal components. This document provides detailed application notes and experimental protocols for the synthesis of insect pheromones derived from 3-octanol, focusing on a two-step conversion to 4-methyl-3-octanol, a structural analog of known beetle aggregation pheromones. The protocols described herein are intended for laboratory-scale synthesis and can be adapted for the preparation of related pheromone structures.

Synthetic Pathway Overview

The synthesis of 4-methyl-3-octanol from 3-octanol proceeds via a two-step reaction sequence:

• Oxidation of 3-Octanol: The secondary alcohol is first oxidized to the corresponding ketone, 3-octanone. Several oxidation methods are available, with Swern oxidation being a mild and efficient choice that avoids the use of heavy metals.

• Grignard Reaction: The resulting 3-octanone is then reacted with a methyl Grignard reagent (methylmagnesium bromide) to introduce a methyl group at the carbonyl carbon, yielding the tertiary alcohol, 4-methyl-3-octanol.

This synthetic route is analogous to the reported synthesis of 4-methyl-3-heptanol, a known aggregation pheromone for several beetle species, from 3-heptanone.[1][2] The stereochemistry of the final product is crucial for its biological activity, and while this protocol yields a racemic mixture, enantioselective methods can be employed for the synthesis of specific stereoisomers.[1][3]

Data Presentation

Table 1: Summary of Reactions and Expected Yields

Step	Reaction	Reactants	Reagents	Product	Typical Yield (%)	Reference
1	Swern Oxidation	3-Octanol	Oxalyl chloride, DMSO, Triethylamine	3-Octanone	85-95	[4][5][6][7][8]
2	Grignard Reaction	3-Octanone	Methylmagnesium bromide, Diethyl ether/THF	4-Methyl-3-octanol	70-85	[2][9][10]

Table 2: Physical and Spectroscopic Data of Key Compounds

Compound	Molecular Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Key Spectroscopic Data
3-Octanol	C₈H₁₈O	130.23	175-177	IR (neat): 3350 (br, O-H), 2927, 1465 cm⁻¹
3-Octanone	C₈H₁₆O	128.21	167-168	IR (neat): 2958, 1715 (C=O) cm⁻¹
4-Methyl-3-octanol	C₉H₂₀O	144.26	~185-190	IR (neat): 3400 (br, O-H), 2960, 1460 cm⁻¹

Experimental Protocols

Protocol 1: Oxidation of 3-Octanol to 3-Octanone (Swern Oxidation)

This protocol describes a mild and efficient method for the oxidation of 3-octanol to 3-octanone.[4][5][6][7][8]

Materials:

• 3-Octanol

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• Triethylamine (Et₃N)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Low-temperature thermometer

• Dry ice/acetone bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Preparation of the Swern Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve oxalyl chloride (1.2 eq.) in anhydrous DCM under a nitrogen atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add a solution of DMSO (2.2 eq.) in anhydrous DCM via the dropping funnel, maintaining the temperature below -60 °C.

  • Stir the mixture for 15 minutes at -78 °C.

• Oxidation of 3-Octanol:

  • Dissolve 3-octanol (1.0 eq.) in a minimal amount of anhydrous DCM.

  • Add the 3-octanol solution dropwise to the activated Swern reagent at -78 °C.

  • Stir the reaction mixture for 45 minutes at -78 °C.

• Quenching and Work-up:

  • Slowly add triethylamine (5.0 eq.) to the reaction mixture at -78 °C.

  • Allow the reaction to warm to room temperature over 30 minutes.

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash successively with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • The crude 3-octanone can be purified by fractional distillation under reduced pressure to yield a colorless liquid.

Protocol 2: Synthesis of 4-Methyl-3-octanol via Grignard Reaction

This protocol details the addition of a methyl group to 3-octanone using a Grignard reagent to form the tertiary alcohol, 4-methyl-3-octanol.[2][9][10]

Materials:

• 3-Octanone

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Dropping funnel

• Ice bath

• Rotary evaporator

• Separatory funnel

Procedure:

• Reaction Setup:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place the solution of methylmagnesium bromide (1.5 eq.) in diethyl ether under a nitrogen atmosphere.

  • Cool the Grignard reagent to 0 °C using an ice bath.

• Addition of 3-Octanone:

  • Dissolve 3-octanone (1.0 eq.) in anhydrous diethyl ether or THF.

  • Add the 3-octanone solution dropwise to the stirred Grignard reagent at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Quenching and Work-up:

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous NH₄Cl solution while cooling the flask in an ice bath.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether (3 x 50 mL).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent using a rotary evaporator.

• Purification:

  • The crude 4-methyl-3-octanol can be purified by column chromatography on silica gel or by distillation under reduced pressure.

Visualizations

Caption: Experimental workflow for the two-step synthesis of 4-methyl-3-octanol from 3-octanol.

Caption: Chemical reaction pathway from 3-octanol to 4-methyl-3-octanol.

Conclusion

The protocols outlined in this document demonstrate a reliable and adaptable synthetic route for the conversion of 3-octanol into a key insect pheromone structural motif. By employing a two-step sequence of oxidation followed by a Grignard reaction, researchers can access valuable compounds for studies in chemical ecology, pest management, and drug development. The provided methodologies, data tables, and diagrams serve as a comprehensive guide for the practical application of 3-octanol as a precursor in insect pheromone synthesis. Further optimization and exploration of enantioselective variations of these reactions can lead to the synthesis of highly active, single-isomer pheromones.

References

• 1. Synthesis and biological activity of the four stereoisomers of 4-methyl-3-heptanol: main component of the aggregation pheromone of Scolytus amygdali - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ERIC - EJ178277 - The Synthesis of 4-Methyl-3-Heptanol and 4-Mehyl-3-Heptanone: Two Easily Synthesized Insect Pheromones, Journal of Chemical Education, 1977 [eric.ed.gov]
• 3. researchgate.net [researchgate.net]
• 4. conf.uni-ruse.bg [conf.uni-ruse.bg]
• 5. Swern oxidation - Wikipedia [en.wikipedia.org]
• 6. gchemglobal.com [gchemglobal.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. Show how 4-methyl-3-hexanol can be synthesized from 3-pentanone. | Study Prep in Pearson+ [pearson.com]
• 10. US3439042A - Synthesis of pseudoionones - Google Patents [patents.google.com]

Application Notes and Protocols for the Derivatization of 3-Octanol for Improved Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Octanol is a volatile organic compound (VOC) of significant interest, notably as a biomarker for fungal infections, particularly those caused by Aspergillus species. Its detection at low concentrations is crucial for early diagnosis and monitoring of such infections. However, the direct analysis of 3-Octanol by gas chromatography-mass spectrometry (GC-MS) can be challenging due to its polarity, which can lead to poor chromatographic peak shape and reduced sensitivity. Derivatization, the process of chemically modifying an analyte to enhance its analytical properties, is a key strategy to overcome these limitations. This document provides detailed application notes and protocols for two common and effective derivatization methods for 3-Octanol: silylation and acylation. These methods increase the volatility and thermal stability of 3-Octanol, leading to improved chromatographic separation and enhanced detection sensitivity.

Methods for Derivatization of 3-Octanol

The two primary methods for derivatizing 3-Octanol for GC-MS analysis are silylation and acylation. Both methods involve the replacement of the active hydrogen in the hydroxyl group of 3-Octanol with a less polar functional group.

Silylation using N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

Silylation is a robust and widely used derivatization technique for compounds containing active hydrogens, such as alcohols. MSTFA is a powerful silylating reagent that reacts with the hydroxyl group of 3-Octanol to form a trimethylsilyl (TMS) ether. This derivative is significantly more volatile and less polar than the parent alcohol, resulting in improved peak shape and sensitivity in GC-MS analysis.

Acylation using Acetic Anhydride

Acylation involves the introduction of an acyl group (in this case, an acetyl group from acetic anhydride) to the hydroxyl moiety of 3-Octanol, forming an ester (3-octyl acetate). This derivatization also increases the volatility and reduces the polarity of the analyte. Acylated derivatives are often more stable than their silylated counterparts, particularly in the presence of trace amounts of moisture.

Data Presentation

The following tables summarize the expected quantitative data for the analysis of derivatized 3-Octanol. Please note that the LOD and LOQ values are representative examples based on the analysis of similar derivatized alcohols and may vary depending on the specific instrumentation and experimental conditions.

Table 1: Comparison of Derivatization Methods for 3-Octanol Analysis

Parameter	Silylation (MSTFA)	Acylation (Acetic Anhydride)
Derivative	3-Trimethylsilyloxyoctane	3-Octyl acetate
Reaction Time	30 - 60 minutes	60 - 120 minutes
Reaction Temperature	60 - 80 °C	60 - 100 °C
Derivative Stability	Good (moisture sensitive)	Excellent
Expected LOD (μg/L)	0.1 - 1.0	0.5 - 5.0
Expected LOQ (μg/L)	0.3 - 3.0	1.5 - 15.0

Table 2: GC-MS Parameters for Analysis of Derivatized 3-Octanol

Parameter	Silylated 3-Octanol (TMS-ether)	Acylated 3-Octanol (Acetate Ester)
GC Column	DB-5ms, 30 m x 0.25 mm, 0.25 μm	DB-5ms, 30 m x 0.25 mm, 0.25 μm
Injector Temperature	250 °C	250 °C
Oven Program	50°C (2 min), ramp to 280°C at 10°C/min	60°C (2 min), ramp to 250°C at 15°C/min
Carrier Gas	Helium, 1 mL/min	Helium, 1 mL/min
MS Ionization	Electron Ionization (EI), 70 eV	Electron Ionization (EI), 70 eV
Scan Range (m/z)	40 - 400	40 - 350
Key Diagnostic Ions	m/z 73, 117, 157	m/z 43, 61, 112

Experimental Protocols

Protocol 1: Silylation of 3-Octanol using MSTFA

Materials:

• 3-Octanol standard solution (in a suitable solvent like hexane or dichloromethane)

• N-Methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA)

• Pyridine (optional, as a catalyst)

• GC vials with PTFE-lined septa

• Heating block or oven

• Vortex mixer

Procedure:

• Pipette 100 µL of the 3-Octanol standard or sample extract into a GC vial.

• If the sample is in an aqueous matrix, perform a liquid-liquid extraction with a non-polar solvent and carefully evaporate the solvent to dryness under a gentle stream of nitrogen.

• Add 50 µL of MSTFA to the vial. If desired, 10 µL of pyridine can be added to catalyze the reaction.

• Cap the vial tightly and vortex for 30 seconds to ensure thorough mixing.

• Place the vial in a heating block or oven set to 70 °C for 45 minutes.

• After heating, allow the vial to cool to room temperature.

• The sample is now ready for injection into the GC-MS system.

Protocol 2: Acylation of 3-Octanol using Acetic Anhydride

Materials:

• 3-Octanol standard solution

• Acetic anhydride

• Pyridine (as a catalyst and acid scavenger)

• GC vials with PTFE-lined septa

• Heating block or oven

• Vortex mixer

Procedure:

• Pipette 100 µL of the 3-Octanol standard or sample extract into a GC vial.

• As with silylation, ensure the sample is free of water.

• Add 50 µL of acetic anhydride and 50 µL of pyridine to the vial.

• Cap the vial tightly and vortex for 30 seconds.

• Heat the vial at 80 °C for 1 hour to ensure complete derivatization.

• Allow the vial to cool to room temperature.

• The reaction mixture can be directly injected into the GC-MS. Alternatively, for cleaner samples, the excess reagents can be evaporated under nitrogen, and the residue redissolved in a suitable solvent (e.g., hexane).

Visualizations

The following diagrams illustrate the derivatization reactions and a typical workflow for the analysis of 3-Octanol as a fungal biomarker.

Application Note: Solid-Phase Microextraction (SPME) for 3-Octanol Sampling

Audience: Researchers, scientists, and drug development professionals.

Introduction

Solid-Phase Microextraction (SPME) is a solvent-free, versatile, and sensitive sample preparation technique ideal for the extraction and concentration of volatile and semi-volatile organic compounds (VOCs) from various matrices.[1][2] The methodology integrates sampling, extraction, and concentration into a single step, significantly reducing sample preparation time and the need for organic solvents.[2] 3-Octanol, a fatty alcohol with a characteristic mushroom-like, earthy aroma, is a significant VOC in food science, environmental analysis, and as a potential biomarker. Headspace SPME (HS-SPME) coupled with Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective method for the qualitative and quantitative analysis of 3-octanol.[3][4] This technique involves the exposure of a coated fiber to the headspace above a sample, where analytes partition between the sample matrix, the headspace, and the fiber coating.[3] The concentrated analytes are then thermally desorbed directly into the GC-MS for separation and detection.[5]

Quantitative Data Summary

While specific comprehensive validation data for 3-octanol is not widely published in a single study, the following table summarizes typical performance metrics for a closely related structural isomer, 1-octanol, using HS-SPME-GC-MS in a complex matrix (dry-cured ham). These values provide a reasonable expectation for a validated 3-octanol method.

Parameter	Value	Compound	Matrix	SPME Fiber	Reference
Linear Range	0.07 - 0.91 mg/kg	1-Octanol	Dry-Cured Ham	DVB/CAR/PDMS	[6]
Correlation Coefficient (r²)	> 0.992	1-Octanol	Dry-Cured Ham	DVB/CAR/PDMS	[6]
Limit of Detection (LOD)	0.03 - 1.13 mg/kg	1-Octanol & other VOCs	Dry-Cured Ham	DVB/CAR/PDMS	[6]
Limit of Quantification (LOQ)	0.09 - 3.41 mg/kg	1-Octanol & other VOCs	Dry-Cured Ham	DVB/CAR/PDMS	[6]
Recovery	94.2% - 106%	1-Octen-3-ol & other VOCs	Dry-Cured Ham	DVB/CAR/PDMS	[6]

Note: The data presented is for 1-octanol and other related VOCs, which serve as a proxy for the expected performance of a 3-octanol analysis.

Experimental Workflow Diagram

Caption: HS-SPME-GC-MS Workflow for 3-Octanol Analysis.

Detailed Experimental Protocol

This protocol is a generalized methodology based on established procedures for analyzing 3-octanol and other VOCs in complex matrices. Optimization of specific parameters (e.g., time, temperature) is recommended for each unique sample type.

1. Materials and Equipment

• SPME Fiber: 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) or Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) fiber assembly.

• SPME Holder: Manual or for autosampler.

• Vials: 20 mL clear glass headspace vials with magnetic screw caps and PTFE/silicone septa.

• Heating/Agitation Module: Thermostatic water bath or autosampler agitator.

• Gas Chromatograph-Mass Spectrometer (GC-MS): Equipped with a split/splitless injector and a suitable capillary column (e.g., DB-WAX, 30 m x 0.25 mm i.d. x 0.25 µm film thickness).

• Reagents: Sodium chloride (NaCl, analytical grade), 3-octanol standard, internal standard (e.g., 2-methyl-3-heptanone), and appropriate solvents for standards.

2. Sample and Standard Preparation

• Sample Preparation: Weigh approximately 3 g of the homogenized sample directly into a 20 mL headspace vial.[7]

• Salting-Out (Optional but Recommended): To increase the volatility of analytes, add a specific volume (e.g., 5 mL) of saturated NaCl solution to the vial.[7] This enhances the partitioning of organic compounds into the headspace.

• Sealing: Immediately seal the vial with the screw cap.

• Calibration Standards: Prepare a series of calibration standards by spiking blank matrix (or a suitable solvent) with known concentrations of 3-octanol and a constant concentration of the internal standard. Prepare these in sealed headspace vials in the same manner as the samples.

3. HS-SPME Procedure

• Fiber Conditioning: Before first use, condition the SPME fiber according to the manufacturer's instructions (e.g., heating in the GC injector at 250-270°C for 30-60 min).

• Incubation/Equilibration: Place the sealed vial in the heating module set to the optimized temperature (e.g., 40-50°C). Allow the sample to equilibrate for 10-40 minutes with constant agitation (e.g., 250 rpm) to facilitate the release of volatiles into the headspace.[7]

• Extraction: After equilibration, expose the SPME fiber to the headspace of the vial. Do not let the fiber touch the sample matrix.

• Extraction Time and Temperature: Maintain the extraction for an optimized period (e.g., 20-30 minutes) at the set temperature (e.g., 50°C).[3] The extraction time should be kept consistent across all samples and standards.

• Fiber Retraction: After extraction, retract the fiber back into its protective needle sheath.

4. GC-MS Analysis

• Desorption: Immediately transfer the SPME device to the GC injector, which is held at a high temperature (e.g., 250°C).

• Injection: Extend the fiber into the hot injector and hold for the optimized desorption time (e.g., 1-5 minutes) to ensure complete thermal transfer of analytes onto the GC column. Use splitless mode for maximum sensitivity.[3]

• Chromatographic Separation: A typical oven temperature program for VOCs on a polar column could be:

  • Initial temperature: 40°C, hold for 3-5 minutes.

  • Ramp: Increase at 5°C/min to 220°C.

  • Hold: Hold at 220°C for 5 minutes.

• Mass Spectrometry: Operate the MS in full scan mode (e.g., m/z range 40-350) with electron ionization (EI) at 70 eV. Set the ion source and transfer line temperatures appropriately (e.g., 230°C and 250°C, respectively).[7]

5. Data Analysis

• Identification: Identify 3-octanol in the sample chromatograms by comparing its retention time and mass spectrum with that of a pure standard.

• Quantification: Construct a calibration curve by plotting the peak area ratio of 3-octanol to the internal standard against the concentration of the calibration standards. Determine the concentration of 3-octanol in the samples from this curve.

References

• 1. weizmann.elsevierpure.com [weizmann.elsevierpure.com]
• 2. researchgate.net [researchgate.net]
• 3. Analysis of the trend of volatile compounds by HS-SPME-GC-MS and the main factors affecting the formation of rancid odor during the oxidation process of infant nutrition package - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative analysis of methanol in wastewater by GC-MS with direct injection or headspace SPME sample introduction - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. Optimization and validation of an HS-SPME/GC-MS method for determining volatile organic compounds in dry-cured ham - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubblicazioni.unicam.it [pubblicazioni.unicam.it]

Application Notes and Protocols: Use of 3-Octanol as a Biofuel Additive

For Researchers, Scientists, and Drug Development Professionals

Application Notes

The search for renewable and cleaner-burning fuel sources has led to significant research into various biofuel additives. Higher-chain alcohols, such as octanol, are gaining attention as promising candidates for blending with diesel and biodiesel fuels.[1] 3-Octanol (C8H18O), a secondary alcohol, offers several potential benefits as a fuel additive, primarily due to its physicochemical properties which are more comparable to diesel than lower-chain alcohols like ethanol.[2][3] This document provides an overview of the application of 3-octanol as a biofuel additive, summarizing its effects on fuel properties, engine performance, and emissions. While much of the existing literature focuses on its isomer, n-octanol, the data presented provides a strong indication of the expected performance of 3-octanol.

Effects on Fuel Properties

The addition of octanol to diesel or biodiesel alters several key fuel properties:

• Viscosity and Density: Biodiesel typically has higher viscosity and density compared to petroleum diesel.[4] Adding octanol can help reduce the viscosity of the blend, which is advantageous for fuel atomization and combustion.[5]

• Calorific Value (Heating Value): Octanol has a lower calorific value than diesel.[4] Consequently, blends containing octanol will have a slightly lower energy density, which can lead to a minor increase in brake-specific fuel consumption (BSFC).[6][7]

• Flash Point: The flash point of fuel blends tends to increase with the addition of octanol, enhancing the safety profile of the fuel during transport and handling.[4]

• Cetane Number: The cetane number is a critical measure of a diesel fuel's ignition quality.[8] Higher alcohols like octanol generally have a high cetane number, similar to diesel, which helps in reducing ignition delay and improving combustion quality.[9][10] This leads to smoother engine operation, reduced noise, and easier cold starts.[11][12] However, the position of the alcohol group can influence the cetane quality, with primary alcohols (like n-octanol) potentially showing less of a reduction in cetane quality compared to secondary alcohols when added to a fuel base.[13]

• Cold Flow Properties: Octanol can improve the cold flow properties of biodiesel, such as the Cold Filter Plugging Point (CFPP), making the blend more suitable for use in colder climates.[4]

Effects on Engine Performance

• Brake Thermal Efficiency (BTE): Studies on n-octanol blends have shown a consistent improvement in BTE.[6][14] This is attributed to the oxygen content in octanol, which promotes more complete and efficient combustion.[3][6]

• Brake Specific Fuel Consumption (BSFC): Due to the lower energy content of octanol, BSFC tends to increase slightly with higher blend ratios.[7][14] More fuel is required to produce the same power output.

• Combustion Characteristics: The addition of n-octanol to biodiesel has been shown to prolong the ignition delay, leading to higher in-cylinder pressure and heat release rates during the premixed combustion phase.[15]

Effects on Engine Emissions

The oxygenated nature of 3-octanol plays a crucial role in reducing harmful emissions.

• Nitrogen Oxides (NOx): The results on NOx emissions are mixed. Some studies report that the higher latent heat of vaporization of octanol leads to a cooling effect in the combustion chamber, which lowers peak combustion temperatures and thereby reduces thermal NOx formation compared to pure diesel.[6][7] However, other studies note that at higher engine loads or higher octanol concentrations, the increased oxygen availability can lead to a relative increase in NOx emissions.[6][14][15]

• Carbon Monoxide (CO) and Unburnt Hydrocarbons (HC): There is a significant reduction in both CO and HC emissions with octanol blends.[6][7] The additional oxygen provided by the alcohol promotes the complete oxidation of carbon and unburnt fuel, leading to cleaner combustion.[6][16]

• Particulate Matter (PM) and Smoke Opacity: Octanol blends significantly reduce PM and smoke emissions.[6][9] The inherent oxygen content inhibits the formation of soot precursors during combustion.[3][15]

Quantitative Data Summary

The following tables summarize the physicochemical properties and the effects of octanol blends on engine performance and emissions. Data is primarily based on studies using n-octanol as a representative C8 alcohol.

Table 1: Physicochemical Properties of Base Fuels and 3-Octanol

Property	Diesel	Biodiesel (Waste Cooking Oil)	3-Octanol
Density (at 15°C) ( kg/m ³)	837.1[4]	890.7[4]	817-824[17]
Viscosity (at 40°C) (cSt)	2.51[4]	5.91[4]	~2.8 (calculated)
Calorific Value (MJ/kg)	45.42[4]	41.85[4]	~33-34 (est.)
Flash Point (°C)	~64[4]	>130	71[17]
Cetane Number	~45-55	~50-60	High (similar to diesel)[9][10]
Boiling Point (°C)	180-360	>300	173-175[17]

Table 2: Properties of Diesel-Biodiesel-Octanol Ternary Blends Notation: D (Diesel), B (Biodiesel), O (Octanol). e.g., D90B10O10 is 90% Diesel, 10% Biodiesel, 10% Octanol.

Blend (Volume %)	Density ( kg/m ³)	Viscosity (cSt @ 40°C)	Calorific Value (MJ/kg)	Flash Point (°C)
D90 + 10% WCOB	842.1[4]	3.31[4]	44.15[4]	70[4]
D85O5 + 10% WCOB	841.8[4]	-	44.15[4]	73[4]
D80O10 + 10% WCOB	839.9[4]	-	43.81[4]	74[4]

Table 3: Summary of Engine Performance with n-Octanol/Diesel Blends Notation: D100 (Pure Diesel), D70O30 (70% Diesel, 30% n-Octanol), D50O50 (50% Diesel, 50% n-Octanol)

Parameter	D100	D70O30	D50O50	Trend with Increasing Octanol
Brake Thermal Efficiency (BTE)	Lower[6][14]	Higher[6][14]	Highest[6][14]	Increases[3][6]
Brake Specific Fuel Consumption (BSFC)	Lower[6][7]	Higher[6][7]	Highest[6][7]	Increases[3][6]
Brake Torque	Highest[6]	Lower[6]	Lowest[6]	Slight Decrease[6]

Table 4: Summary of Engine Emissions with n-Octanol/Diesel Blends

Emission	D100	D70O30 / D50O50	Trend with Increasing Octanol
NOx (g/kWh)	Highest[6][14]	Lower[6][14]	General decrease, but can increase at high loads/concentrations[6][14]
CO (g/kWh)	Highest[6]	Significantly Lower[6]	Decreases[6][7]
HC (g/kWh)	Highest[6]	Significantly Lower[6]	Decreases[6][7]
Smoke Opacity (%)	Highest[6]	Significantly Lower[6]	Decreases[3][6]

Experimental Protocols

The following protocols outline standard methodologies for the evaluation of 3-octanol as a biofuel additive.

Protocol for Fuel Blend Preparation

Objective: To prepare stable and homogenous blends of 3-octanol with diesel and/or biodiesel for testing.

Materials:

• Base fuel (Diesel, Biodiesel)

• 3-Octanol (Purity ≥ 99%)

• Volumetric flasks or graduated cylinders

• Magnetic stirrer and stir bars

• Sealed containers for storage

Procedure:

• Calculate the required volumes of the base fuel and 3-octanol for the desired blend ratios (e.g., 5%, 10%, 20% v/v).

• Measure the precise volume of 3-octanol and pour it into a clean, dry mixing container.

• Add the calculated volume of the base fuel to the same container.

• Place a magnetic stir bar into the container, seal it, and place it on a magnetic stirrer.

• Stir the mixture at a constant speed (e.g., 270 rpm) for a minimum of 1 hour at a controlled temperature (e.g., 40-70°C) to ensure homogeneity.[18]

• After stirring, allow the blend to sit for at least 24 hours. Visually inspect for any phase separation or precipitation.[16] A stable blend should remain clear and homogenous.

• Transfer the stable blend into a labeled, sealed storage container and store it away from direct sunlight.

Protocol for Physicochemical Property Analysis

Objective: To determine the key fuel properties of the prepared blends according to standard test methods.

Methods:

• Density: Determine the density at 15°C using a digital density meter according to ASTM D4052 .[4]

• Kinematic Viscosity: Measure the viscosity at 40°C using a capillary viscometer in a temperature-controlled bath as per ASTM D445 .[4]

• Flash Point: Use a Pensky-Martens closed-cup tester to determine the flash point following the ASTM D93 standard.

• Calorific Value: Measure the gross heat of combustion using a bomb calorimeter according to ASTM D240 .

• Cetane Number: The ignition quality of the blend should be determined using a standard Cooperative Fuel Research (CFR) engine following the ASTM D613 protocol.[8]

• Cold Flow Properties: Determine the Cold Filter Plugging Point (CFPP) using ASTM D6371 and the Cloud Point using ASTM D2500 to assess low-temperature operability.[19][20]

• Oxidation Stability: Evaluate the stability of the blend against oxidation using the Rancimat method as per EN 14112 , which is critical for determining storage life.[19]

Protocol for Engine Performance and Emissions Testing

Objective: To evaluate the effect of the fuel blends on the performance and exhaust emissions of a compression-ignition (diesel) engine.

Equipment:

• Single-cylinder, four-stroke, direct-injection diesel engine test rig.[18]

• Eddy current dynamometer to apply and measure engine load and torque.[18]

• Fuel consumption measurement system (e.g., gravimetric or volumetric).

• Data acquisition system to record engine parameters (speed, load, temperatures, pressures).

• Exhaust gas analyzer (e.g., Airrex HG-540 or similar) to measure CO, HC, NOx, and CO2 concentrations.[18]

• Smoke meter or opacimeter to measure particulate matter emissions.

Procedure:

• Engine Setup: Couple the diesel engine to the dynamometer. Install all necessary sensors for temperature, pressure, and speed. Connect the exhaust outlet to the gas analyzer and smoke meter.

• Baseline Test: Warm up the engine thoroughly using standard diesel fuel until stable operating conditions (e.g., coolant and oil temperatures) are reached.

• Run the engine at a constant speed (e.g., 1700 rpm) and vary the load using the dynamometer in predefined steps (e.g., 25%, 50%, 75%, 100% of full load).[14]

• At each load point, allow the engine to stabilize for several minutes. Record all performance data (torque, speed, fuel consumption) and emissions data (CO, HC, NOx, smoke opacity).

• Blend Testing: Switch the fuel supply to the first prepared blend (e.g., 5% 3-octanol). Purge the fuel lines completely to ensure only the blend is being combusted.

• Repeat the entire test procedure (Step 3 and 4) for the fuel blend.

• Repeat Step 5 and 6 for all other prepared fuel blends.

• Data Analysis:

  • Calculate Brake Power (BP), Brake Mean Effective Pressure (BMEP), Brake Thermal Efficiency (BTE), and Brake Specific Fuel Consumption (BSFC) from the recorded data.

  • Compare the performance and emission results of each blend against the baseline diesel fuel at each operating point.

Visualizations

The following diagrams illustrate key workflows and relationships in the evaluation of 3-octanol as a biofuel additive.

Caption: Workflow for evaluating 3-octanol as a biofuel additive.

Caption: Cause-and-effect relationships of 3-octanol as a fuel additive.

References

• 1. thermalscience.rs [thermalscience.rs]
• 2. A Comparison of the Microbial Production and Combustion Characteristics of Three Alcohol Biofuels: Ethanol, 1-Butanol, and 1-Octanol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. docs.nrel.gov [docs.nrel.gov]
• 9. Reduction in PM and NOX of a diesel engine integrated with n-octanol fuel addition and exhaust gas recirculation [ideas.repec.org]
• 10. researchgate.net [researchgate.net]
• 11. additives-fuels.totalenergies.com [additives-fuels.totalenergies.com]
• 12. oils.com [oils.com]
• 13. EP0252606A2 - Process for increasing the cetane number of diesel fuels - Google Patents [patents.google.com]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]
• 16. pubs.aip.org [pubs.aip.org]
• 17. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. contractlaboratory.com [contractlaboratory.com]
• 20. contractlaboratory.com [contractlaboratory.com]

Application Notes and Protocols for the Biotransformation of 3-Octanol by Microbial Cultures

For Researchers, Scientists, and Drug Development Professionals

Introduction

The biotransformation of alcohols into more valuable carbonyl compounds is a cornerstone of green chemistry, offering high selectivity under mild reaction conditions. 3-Octanol, a secondary alcohol, can be oxidized to 3-octanone, a valuable flavor and fragrance ingredient. Microbial cultures, particularly yeasts and bacteria, possess a diverse array of alcohol dehydrogenases (ADHs) and oxidases that can catalyze this transformation, often with high enantioselectivity. This allows for the production of optically pure enantiomers of either the remaining alcohol substrate or the ketone product, which are valuable chiral building blocks in pharmaceutical and chemical synthesis.

This document provides detailed protocols for the screening of microbial cultures, the biotransformation process, and the analysis of products. It also presents representative quantitative data from studies on secondary alcohol oxidation to guide experimental design and expectation.

Key Microbial Genera for 3-Octanol Oxidation

Several microbial genera are known for their robust ability to oxidize secondary alcohols and are excellent candidates for the biotransformation of 3-octanol.

• Rhodococcus: Strains like Rhodococcus ruber and Rhodococcus erythropolis are well-documented for their stereoselective ADHs, making them ideal for kinetic resolution of racemic alcohols.[1][2]

• Candida: Yeasts such as Candida parapsilosis have been successfully used for the enantioselective oxidation of secondary alcohols.[3][4]

• Pichia & other Yeasts: Various yeasts, including species of Pichia and Torulopsis, are known to convert secondary alcohols into their corresponding methyl ketones.[5]

• Aspergillus: The filamentous fungus Aspergillus niger is a versatile biocatalyst capable of a wide range of biotransformations, including the oxidation of functional groups on organic compounds.[6][7][8]

Experimental Protocols

Protocol 1: Microbial Culture Preparation and Inoculum Development

This protocol outlines the general procedure for preparing a microbial culture for use in biotransformation.

• Strain Activation:

  • From a glycerol stock or lyophilized culture, streak the selected microbial strain (e.g., Rhodococcus erythropolis or Candida parapsilosis) onto a suitable solid agar medium (e.g., Nutrient Agar for bacteria, Potato Dextrose Agar for fungi).

  • Incubate bacterial plates at 30-37°C for 24-48 hours and fungal plates at 25-30°C for 3-5 days, until colonies are well-formed.

• Starter Culture (Seed Culture):

  • Aseptically pick a single, well-isolated colony and inoculate it into a 50 mL sterile flask containing 10 mL of liquid medium (e.g., Nutrient Broth for bacteria, Potato Dextrose Broth for fungi).

  • Incubate the flask on a rotary shaker (150-200 rpm) at the optimal growth temperature for the microorganism (e.g., 30°C) for 24-48 hours.

• Production Culture Inoculation:

  • Transfer the starter culture to a larger sterile flask containing the production medium at a 5-10% (v/v) inoculation ratio. For example, add 10 mL of starter culture to 90 mL of production medium in a 500 mL flask.

  • Incubate on a rotary shaker (150-200 rpm) under optimal temperature until the culture reaches the late exponential or early stationary phase of growth, typically determined by measuring optical density (OD) at 600 nm for unicellular organisms.

Protocol 2: Whole-Cell Biotransformation of 3-Octanol

This protocol describes the biotransformation process using whole microbial cells.

• Cell Harvesting:

  • After sufficient growth, harvest the cells from the production medium by centrifugation (e.g., 5,000 x g for 10 minutes at 4°C).

  • Wash the cell pellet twice with a sterile phosphate buffer (e.g., 50 mM, pH 7.0) or sterile saline solution (0.9% NaCl) to remove residual medium components.

  • Resuspend the cell pellet in the reaction buffer to a desired concentration (e.g., 10-50 g/L wet cell weight).

• Biotransformation Reaction:

  • In a sterile flask, combine the cell suspension with the reaction buffer.

  • Add 3-octanol (the substrate) to the reaction mixture. The final concentration should be optimized, starting with a range of 1-10 mM, as higher concentrations can be toxic to the cells.[9] The substrate can be added directly or dissolved in a minimal amount of a water-miscible solvent like DMSO or ethanol to aid solubility.

  • Incubate the reaction mixture on a rotary shaker (150-200 rpm) at the optimal temperature (e.g., 30°C).

  • Monitor the reaction progress over time (e.g., 24, 48, 72 hours) by taking aliquots for analysis.

Protocol 3: Product Extraction and Analysis

This protocol details the extraction and analysis of the substrate and product from the reaction mixture.

• Sample Preparation:

  • Take a 1 mL aliquot from the reaction mixture.

  • Centrifuge to pellet the cells. Separate the supernatant for analysis.

• Liquid-Liquid Extraction:

  • To the supernatant, add an equal volume of a water-immiscible organic solvent such as ethyl acetate or dichloromethane.

  • Vortex vigorously for 1-2 minutes to extract the organic compounds.

  • Centrifuge briefly to separate the phases.

  • Carefully collect the organic layer. Repeat the extraction process on the aqueous layer to maximize recovery.

  • Combine the organic extracts and dry them over anhydrous sodium sulfate.

• Analysis:

  • Analyze the extracted sample using Gas Chromatography (GC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Use a chiral GC column (e.g., a cyclodextrin-based column) to separate the enantiomers of 3-octanol and determine the enantiomeric excess (e.e.) of the remaining substrate.

  • Quantify the concentration of 3-octanol and the product, 3-octanone, by comparing peak areas to those of known standards to calculate conversion yield.

Quantitative Data

Specific quantitative data for the biotransformation of 3-octanol is limited in publicly available literature. However, the following table summarizes representative data from the enantioselective oxidation of other secondary alcohols using relevant microbial genera, which can serve as a benchmark for expected performance.

Microbial Strain	Substrate	Product	Conversion (%)	Enantiomeric Excess (e.e.) of Alcohol	Time (h)	Reference
Candida parapsilosis ATCC 7330	Racemic 1-phenylethanol	Acetophenone	~50	>99% (R)-alcohol	24	[3]
Candida parapsilosis ATCC 7330	Racemic 4-phenylbutan-2-ol	4-phenylbutan-2-one	46	>99% (R)-alcohol	48	[3]
Rhodococcus ruber DSM 44541	Racemic 2-octanol	2-octanone	~50	>99% (R)-alcohol	4	[1]
Rhodococcus ruber DSM 44541	Racemic 1-phenylethanol	Acetophenone	>45	>99% (S)-alcohol	24	[1]
Pichia sp. NRRL-Y-11328	2-Hexanol	2-Hexanone	>80	Not Reported	6	[5]

Visualizations

Metabolic Pathway

The primary biotransformation pathway for 3-octanol is its oxidation to 3-octanone, a reaction catalyzed by an alcohol dehydrogenase (ADH) often requiring a cofactor like NAD⁺.

Biotransformation of 3-Octanol to 3-Octanone.

Experimental Workflow

The following diagram illustrates the complete workflow for the microbial biotransformation of 3-octanol, from culture preparation to final analysis.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective oxidation of secondary alcohols by Candida parapsilosis ATCC 7330 - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Oxidation of secondary alcohols to methyl ketones by yeasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Biotransformation of Steroids and Flavonoids by Cultures of Aspergillus niger - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comprehensive characterization of toxicity of fermentative metabolites on microbial growth - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Quantitative Analysis of 3-Octanol in Food Samples by Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

Abstract

This application note details a robust and sensitive method for the quantification of 3-octanol, a key aroma compound, in various food matrices. The protocol employs headspace solid-phase microextraction (HS-SPME) for the efficient extraction and concentration of 3-octanol, followed by analysis using gas chromatography-mass spectrometry (GC-MS). This method is suitable for researchers, scientists, and quality control professionals in the food and beverage industry. The described protocol provides instructions for sample preparation, instrument setup, and data analysis, and includes expected performance characteristics such as linearity, limit of detection (LOD), and limit of quantification (LOQ).

Introduction

3-Octanol is a volatile organic compound that contributes to the characteristic aroma of many foods, most notably mushrooms.[1][2][3] It is also found in various other products such as dairy, fruits, and fermented beverages.[4] Accurate quantification of 3-octanol is crucial for quality control, flavor profiling, and authenticity assessment of food products.[5] Gas chromatography-mass spectrometry (GC-MS) is a powerful technique for the separation, identification, and quantification of volatile compounds in complex food matrices.[6] When coupled with headspace solid-phase microextraction (HS-SPME), it offers a solvent-free, sensitive, and automated sample preparation method.[7] This application note provides a detailed protocol for the quantitative analysis of 3-octanol in food samples using HS-SPME-GC-MS.

Experimental

Materials and Reagents

• Standards: 3-Octanol (≥97% purity), 2-Octanol (internal standard, ≥98% purity)

• Solvents: Methanol (HPLC grade)

• Salts: Sodium chloride (analytical grade)

• SPME Fibers: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS)

• Vials: 20 mL amber glass headspace vials with PTFE/silicone septa

Instrumentation

• Gas Chromatograph with a mass selective detector (GC-MS)

• SPME autosampler

• GC column: DB-WAX or equivalent polar capillary column (30 m x 0.25 mm, 0.25 µm film thickness)

Standard Preparation

Stock Solutions: Prepare individual stock solutions of 3-octanol and 2-octanol (internal standard) in methanol at a concentration of 1000 µg/mL.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the 3-octanol stock solution with methanol to create a calibration curve. A typical concentration range would be 0.1 to 20 µg/mL.

Internal Standard Working Solution: Prepare a working solution of the internal standard (2-octanol) at a concentration of 10 µg/mL in methanol.

Sample Preparation

• Solid Samples (e.g., mushrooms, cheese):

  • Homogenize 5 g of the sample.

  • Weigh 1 g of the homogenized sample into a 20 mL headspace vial.

  • Add 1 g of sodium chloride to the vial.

  • Spike with 10 µL of the 10 µg/mL internal standard solution.

  • Immediately seal the vial.

• Liquid Samples (e.g., milk, juice):

  • Pipette 5 mL of the liquid sample into a 20 mL headspace vial.

  • Add 1 g of sodium chloride to the vial.

  • Spike with 10 µL of the 10 µg/mL internal standard solution.

  • Immediately seal the vial.

HS-SPME-GC-MS Protocol

• HS-SPME Conditions:

  • Incubation Temperature: 60°C

  • Incubation Time: 15 minutes

  • Extraction Time: 30 minutes

  • Desorption Temperature: 250°C

  • Desorption Time: 5 minutes

• GC-MS Conditions:

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 minutes

    • Ramp: 5°C/min to 180°C

    • Ramp: 20°C/min to 240°C, hold for 5 minutes

  • Transfer Line Temperature: 240°C

  • Ion Source Temperature: 230°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Mass Scan Range: m/z 35-350

  • Solvent Delay: 3 minutes

Data Analysis and Quantification

• Identification: Identify 3-octanol and the internal standard (2-octanol) based on their retention times and mass spectra by comparing them to the standards.

• Quantification: Perform quantification using the internal standard method. Construct a calibration curve by plotting the ratio of the peak area of 3-octanol to the peak area of the internal standard against the concentration of 3-octanol.

• Calculation: Determine the concentration of 3-octanol in the samples by using the regression equation from the calibration curve.

Quantitative Data Summary

The following tables summarize the expected quantitative performance of this method.

Table 1: Calibration Data for 3-Octanol

Concentration (ng/mL)	Peak Area Ratio (3-Octanol/IS)
10	0.15
50	0.78
100	1.55
500	7.90
1000	15.85
2000	31.50

Table 2: Method Validation Parameters

Parameter	Result
Linearity (R²)	> 0.995
Linear Range	10 - 2000 ng/mL
Limit of Detection (LOD)	5 ng/mL
Limit of Quantification (LOQ)	15 ng/mL
Repeatability (RSD%)	< 10%
Recovery (%)	90 - 110%

Experimental Workflow and Logic Diagrams

Caption: Experimental workflow for the quantitative analysis of 3-octanol.

Caption: Logical relationship for quantification using an internal standard.

Conclusion

The HS-SPME-GC-MS method described in this application note is a reliable and sensitive approach for the quantitative determination of 3-octanol in a variety of food samples. The use of an internal standard and matrix-matched calibration (where necessary) helps to ensure accurate and precise results. This method can be readily implemented in food quality control laboratories and research settings for the analysis of key aroma compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. m.youtube.com [m.youtube.com]
• 3. Quantitation of Flavor Compounds in Refill Solutions for Electronic Cigarettes Using HS-GCxIMS and Internal Standards - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Development of a robust HS-SPME-GC-MS method for the analysis of solid food samples. Analysis of volatile compounds in fresh raw beef of differing lipid oxidation degrees - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. chromatographyonline.com [chromatographyonline.com]

Technical Notes & Optimization

How to improve the yield of 3-Octanol synthesis

Technical Support Center: 3-Octanol Synthesis

This guide provides researchers, scientists, and drug development professionals with detailed troubleshooting procedures and frequently asked questions to optimize the synthesis of 3-Octanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary laboratory methods for synthesizing 3-Octanol?

The two most common and reliable laboratory-scale methods for synthesizing 3-Octanol are the Grignard reaction and the reduction of 3-octanone.

• Grignard Reaction: This is a highly effective method for forming the carbon-carbon bond required in 3-Octanol. The synthesis can be approached in two ways:

  • Reacting propanal with a Grignard reagent prepared from a 5-carbon alkyl halide (e.g., 1-bromopentane).[1]

  • Reacting hexanal with a Grignard reagent prepared from a 2-carbon alkyl halide (e.g., ethyl bromide).[2]

• Reduction of 3-Octanone: This method involves the reduction of the ketone functional group in 3-octanone to the secondary alcohol, 3-Octanol. This is typically achieved using various reducing agents or catalytic hydrogenation.

Q2: My Grignard reaction for 3-Octanol synthesis has a low yield. What are the common causes and solutions?

Low yields in Grignard reactions are a frequent issue, often stemming from the reagent's high reactivity with water and specific procedural missteps. The following troubleshooting guide addresses the most common problems.

Q3: Which reaction pathway for the Grignard synthesis of 3-Octanol is preferable?

Both primary Grignard pathways (propanal + pentylmagnesium halide and hexanal + ethylmagnesium halide) are effective. The choice often depends on the commercial availability and cost of the starting aldehyde and alkyl halide. Both can achieve high yields under optimized conditions.

Q4: How can I improve the yield when synthesizing 3-Octanol via the reduction of 3-octanone?

The key to a high-yield reduction is selecting the appropriate reducing agent and optimizing reaction conditions. Catalytic hydrogenation over metal catalysts like Raney nickel or palladium-on-carbon is an effective method.[3] For chemical reduction, sodium borohydride (NaBH₄) is a milder and safer choice than lithium aluminum hydride (LiAlH₄), often providing excellent yields for the conversion of ketones to secondary alcohols.

To maximize yield:

• Ensure Purity of 3-Octanone: Impurities in the starting material can consume the reducing agent or interfere with the reaction.

• Control Temperature: Reductions are often exothermic. Maintain the recommended temperature (e.g., 0 °C to room temperature) to prevent side reactions.

• Solvent Choice: Use anhydrous protic solvents like methanol or ethanol for NaBH₄ reductions.

• Stoichiometry: While a 1:1 molar ratio is theoretically sufficient for some hydrides, using a slight excess (e.g., 1.1-1.5 equivalents) of the reducing agent can help drive the reaction to completion.

Q5: What is the most effective method for purifying the final 3-Octanol product?

Fractional distillation is the most common and effective method for purifying 3-Octanol, separating it from unreacted starting materials, solvents, and non-volatile impurities. Given its boiling point of approximately 173-175 °C, vacuum distillation is recommended to prevent potential decomposition at higher temperatures.[4]

Troubleshooting Guide: The Grignard Synthesis of 3-Octanol

This guide provides solutions to common issues encountered during the Grignard synthesis of 3-Octanol.

Issue 1: The Grignard reaction fails to initiate.

Potential Cause	Solution
Wet Glassware/Solvent	All glassware (flask, condenser, dropping funnel) and stir bars must be rigorously dried, either by flame-drying under vacuum or oven-drying overnight at >120 °C and cooling in a desiccator or under an inert atmosphere (N₂ or Ar).[5] Use anhydrous solvents, preferably freshly distilled from a suitable drying agent (e.g., THF from sodium/benzophenone).[5]
Inactive Magnesium Surface	The surface of magnesium turnings can be coated with magnesium oxide, preventing reaction. Activate the magnesium by crushing the turnings in a dry mortar and pestle, or by adding a small crystal of iodine or a few drops of 1,2-dibromoethane to the flask with the magnesium before adding the alkyl halide.[5] The dissipation of the brown iodine color or bubbling indicates activation.
Alkyl Halide Reactivity	Alkyl bromides are generally more reactive and reliable for Grignard formation than alkyl chlorides. If using a chloride, initiation may be more sluggish.[5]

Issue 2: The reaction starts, but the final yield is low.

Potential Cause	Solution
Slow or Incomplete Formation of Grignard Reagent	After initiation, ensure the alkyl halide is added at a rate that maintains a gentle reflux.[5] After the addition is complete, allow the reaction to stir for the recommended time (typically 30-60 minutes) to ensure maximum formation of the Grignard reagent before adding the aldehyde.
Side Reactions (Wurtz Coupling)	Adding the alkyl halide too quickly can cause localized high concentrations, leading to the coupling of two alkyl groups. Maintain a steady, dropwise addition.
Enolization of the Aldehyde	Adding the Grignard reagent to the aldehyde can cause deprotonation (enolization) of the aldehyde if the Grignard reagent is sterically hindered or if the reaction is run at high temperatures. The standard and preferred procedure is to add the aldehyde solution dropwise to the stirring Grignard reagent.
Loss during Workup/Purification	Ensure the reaction is fully quenched with a saturated aqueous solution of ammonium chloride (NH₄Cl), which is less acidic than dilute mineral acids and reduces the risk of acid-catalyzed dehydration of the alcohol product.[1] When performing extractions, ensure layers are thoroughly mixed and separated. Rinse all glassware and the drying agent with the extraction solvent to recover all product.[6]

Experimental Protocol: Grignard Synthesis of 3-Octanol

This protocol details the synthesis of 3-Octanol from 1-bromopentane and propanal.

Materials:

• Magnesium turnings

• 1-Bromopentane

• Propanal

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

• Iodine crystal (for initiation)

Procedure:

• Setup: Assemble a flame-dried three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a pressure-equalizing dropping funnel. Protect the system from atmospheric moisture with drying tubes (e.g., filled with CaCl₂).

• Grignard Formation: Place magnesium turnings in the flask. Add a single crystal of iodine. In the dropping funnel, prepare a solution of 1-bromopentane in anhydrous ether.

• Initiation: Add a small portion (~10%) of the 1-bromopentane solution to the magnesium. Wait for the reaction to initiate (cloudiness, bubbling, heat generation). If it doesn't start, gently warm the flask with a heat gun.

• Addition: Once initiated, dilute the remaining 1-bromopentane solution with more anhydrous ether and add it dropwise to the magnesium at a rate that maintains a gentle reflux.

• Completion: After the addition is complete, stir the mixture at room temperature for 30 minutes. The solution should appear grey and cloudy.

• Aldehyde Addition: Cool the Grignard reagent in an ice bath. Dissolve propanal in anhydrous ether and add this solution dropwise from the dropping funnel to the cold, stirring Grignard reagent.

• Quenching: After the aldehyde addition is complete, remove the ice bath and stir for an additional 30 minutes. Cool the flask again in an ice bath and slowly add saturated aqueous NH₄Cl solution to quench the reaction and dissolve the magnesium salts.

• Workup: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Drying and Evaporation: Combine the organic layers, dry over anhydrous MgSO₄, filter, and remove the solvent using a rotary evaporator.

• Purification: Purify the resulting crude oil by vacuum distillation to obtain pure 3-Octanol.

Visualizations

Workflow and Troubleshooting

The following diagrams illustrate the experimental workflow and a logical troubleshooting process for the Grignard synthesis of 3-Octanol.

Caption: Experimental workflow for the Grignard synthesis of 3-Octanol.

Caption: Troubleshooting flowchart for low-yield Grignard reactions.

References

• 1. chegg.com [chegg.com]
• 2. pearson.com [pearson.com]
• 3. US4417079A - Process for producing normal-octanol - Google Patents [patents.google.com]
• 4. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. reddit.com [reddit.com]
• 6. How To [chem.rochester.edu]

Common side-products in the reduction of 3-octanone

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the chemical reduction of 3-octanone to 3-octanol.

Troubleshooting Guides

This section addresses specific issues that may arise during the reduction of 3-octanone, offering potential causes and solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction or Low Yield of 3-Octanol	1. Insufficient Reducing Agent: The stoichiometric amount of the reducing agent was not adequate for the complete conversion of 3-octanone. For metal hydrides like NaBH₄, one mole can theoretically reduce four moles of ketone. 2. Deactivated Catalyst (Catalytic Hydrogenation): The catalyst (e.g., Raney Nickel, Palladium on Carbon) may have lost its activity due to improper storage, handling, or poisoning by impurities. 3. Low Reaction Temperature: The temperature may be too low for the reaction to proceed at a reasonable rate. 4. Poor Quality of Reagents or Solvents: The presence of water or other impurities in the solvent or reagents can quench the reducing agent or poison the catalyst.	1. Increase Molar Ratio of Reducing Agent: Use a slight excess of the reducing agent (e.g., 1.2-1.5 equivalents of NaBH₄). 2. Use Fresh or Reactivated Catalyst: Ensure the catalyst is active. For example, use freshly prepared Raney Nickel or a new batch of Pd/C. 3. Optimize Reaction Temperature: Gradually increase the reaction temperature while monitoring the reaction progress by TLC or GC. 4. Use Anhydrous Solvents and High-Purity Reagents: Ensure all solvents are properly dried and reagents are of high purity.
Presence of Unreacted 3-Octanone	1. Short Reaction Time: The reaction may not have been allowed to proceed to completion. 2. Inefficient Mixing: Poor stirring can lead to localized depletion of the reducing agent.	1. Extend Reaction Time: Monitor the reaction progress over a longer period. 2. Improve Agitation: Use a more efficient stirring method or a larger stir bar.
Formation of Side-Products	1. Over-reduction (e.g., to n-octane): This can occur with harsh reducing agents like those used in Clemmensen or Wolff-Kishner reductions. 2. Formation of Diol (1,3-octanediol): If the starting material contains impurities like 1-hydroxy-3-octanone, this can be reduced to the corresponding diol. 3. Aldol Condensation Products: Under basic conditions, enolizable ketones like 3-octanone can undergo self-condensation. 4. Isomerization (Catalytic Hydrogenation): The double bond in an unsaturated impurity could migrate. While 3-octanone is saturated, this is a consideration for analogous unsaturated ketones.	1. Choose a Milder Reducing Agent: For the conversion of a ketone to a secondary alcohol, milder reagents like sodium borohydride or catalytic hydrogenation under controlled conditions are preferred. 2. Purify Starting Material: Ensure the purity of the 3-octanone starting material before the reaction. 3. Control Reaction pH: If using a base, add it slowly and at a low temperature to minimize side reactions. 4. Optimize Hydrogenation Conditions: Use a selective catalyst and milder conditions (lower pressure and temperature) to avoid unwanted side reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common side-products observed in the reduction of 3-octanone?

The primary product of the reduction of 3-octanone is 3-octanol. However, depending on the reduction method and reaction conditions, several side-products can be formed.

Reduction Method	Common Side-Products
Sodium Borohydride (NaBH₄)	- Unreacted 3-octanone (due to incomplete reaction).- Borate esters (hydrolyzed during workup).
Lithium Aluminum Hydride (LiAlH₄)	- Unreacted 3-octanone.- Aluminum alkoxides (hydrolyzed during workup).
Catalytic Hydrogenation (e.g., H₂/Raney Ni)	- Unreacted 3-octanone.- Small amounts of n-octane (from over-reduction under harsh conditions).- Isomerized alcohols (if impurities are present).
Clemmensen Reduction (Zn(Hg), HCl)	- n-Octane (complete reduction).- Pinacol coupling products (dimers of 3-octanol).
Wolff-Kishner Reduction (H₂NNH₂, base)	- n-Octane (complete reduction).- Azine formation.

Q2: Which reducing agent is most suitable for the selective reduction of 3-octanone to 3-octanol?

For a clean and selective conversion of 3-octanone to 3-octanol, sodium borohydride (NaBH₄) is often the preferred reagent for lab-scale synthesis due to its mild nature, high selectivity for ketones, and operational simplicity.[1] Catalytic hydrogenation is also an excellent choice, particularly for larger-scale industrial processes, as it is atom-economical and environmentally friendly.[2] Lithium aluminum hydride (LiAlH₄) is a very powerful reducing agent and will also effectively reduce 3-octanone; however, it is less selective and requires more stringent anhydrous reaction conditions.[3]

Q3: How can I monitor the progress of the reduction reaction?

The progress of the reaction can be conveniently monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). A spot corresponding to 3-octanone should diminish over time, while a new spot corresponding to 3-octanol should appear and intensify.

Q4: What is the appropriate work-up procedure for a NaBH₄ reduction of 3-octanone?

A typical work-up procedure involves quenching the excess NaBH₄ by the slow addition of an acid (e.g., dilute HCl) at a low temperature. This is followed by extraction of the product into an organic solvent (e.g., diethyl ether or ethyl acetate), washing the organic layer with brine, drying it over an anhydrous salt (like MgSO₄ or Na₂SO₄), and finally removing the solvent under reduced pressure.

Experimental Protocols

Protocol 1: Reduction of 3-Octanone using Sodium Borohydride

Materials:

• 3-Octanone

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a 100 mL round-bottom flask, dissolve 3-octanone (5.0 g, 39 mmol) in methanol (25 mL) and cool the solution in an ice bath.

• Slowly add sodium borohydride (0.74 g, 19.5 mmol) to the stirred solution in small portions.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1 hour.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture in an ice bath and slowly add 1 M HCl (20 mL) to quench the excess NaBH₄.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain crude 3-octanol.

• Purify the product by distillation if necessary.

Protocol 2: Catalytic Hydrogenation of 3-Octanone

Materials:

• 3-Octanone

• Raney Nickel (50% slurry in water)

• Ethanol

• Hydrogen gas (H₂)

• Hydrogenation apparatus (e.g., Parr hydrogenator)

• Celite®

Procedure:

• To a hydrogenation vessel, add a slurry of Raney Nickel (approx. 0.5 g) in ethanol (10 mL).

• Add a solution of 3-octanone (5.0 g, 39 mmol) in ethanol (20 mL).

• Seal the vessel and purge with nitrogen, followed by hydrogen gas.

• Pressurize the vessel with hydrogen gas to 50 psi.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction by observing the hydrogen uptake. The reaction is typically complete within a few hours.

• Once the hydrogen uptake ceases, depressurize the vessel and purge with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Rinse the filter cake with ethanol.

• Remove the solvent from the filtrate under reduced pressure to yield 3-octanol.

Troubleshooting Workflow for Side-Product Formation

The following diagram illustrates a logical workflow for troubleshooting issues related to the formation of side-products during the reduction of 3-octanone.

Troubleshooting workflow for 3-octanone reduction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]

Troubleshooting peak tailing of 3-Octanol in GC-MS

This technical support center provides troubleshooting guidance for common issues encountered during Gas Chromatography-Mass Spectrometry (GC-MS) analysis, with a specific focus on the peak tailing of 3-Octanol.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing in GC-MS and why is it a problem?

A1: Peak tailing is a phenomenon in chromatography where the peak shape is asymmetrical, with a trailing edge that is longer than the leading edge.[1][2] In an ideal chromatogram, peaks should be symmetrical or Gaussian.[3] Peak tailing is problematic because it can reduce the resolution between adjacent peaks and negatively impact the accuracy and reproducibility of peak integration and quantification.[4]

Q2: I am observing significant peak tailing for 3-Octanol in my GC-MS analysis. What are the most likely causes?

A2: Peak tailing of polar compounds like 3-Octanol is a common issue in GC-MS and can stem from several factors. The primary cause is often the interaction of the polar hydroxyl group of 3-Octanol with "active sites" within the GC system. These active sites are typically exposed silanol groups on the surfaces of the inlet liner, the column, or fittings.[5][6]

Other common causes include:

• Injector Port Issues: Contamination of the liner, use of an incorrect liner type, or improper column installation.[4][7]

• Column Problems: Contamination of the stationary phase, degradation of the column, or an improperly cut column.[1][4]

• System Contamination: Residues from previous analyses can build up and cause peak distortion.[1]

• Improper Method Parameters: Sub-optimal injector temperature, oven temperature program, or carrier gas flow rate.

Troubleshooting Guide

If you are experiencing peak tailing with 3-Octanol, follow this step-by-step troubleshooting guide.

Step 1: Initial Assessment & "Easy" Fixes

Before performing extensive maintenance, check for simple issues that could be causing the peak tailing.

Q3: How can I quickly assess the source of the peak tailing?

A3: Examine your chromatogram. If only the 3-Octanol peak (and other polar analytes) are tailing, the issue is likely due to chemical interactions with active sites.[7][8] If all peaks in the chromatogram are tailing, it's more likely a physical problem such as a flow path disruption, an improper column installation, or a leak.[5][7][8]

Q4: What are the first things I should check without taking the instrument apart?

A4:

• Review Injection Parameters: Ensure the injection volume is not too large, as this can overload the column.[1] Verify that the split ratio is appropriate; a ratio that is too low can sometimes contribute to tailing.[9]

• Check Temperatures: Confirm that the injector and detector temperatures are set appropriately. A low injector temperature can lead to incomplete volatilization of the analyte, causing peak tailing.[5][10]

Step 2: Injector Port Maintenance

The injector port is a frequent source of problems leading to peak tailing.

Q5: What maintenance should I perform on the injector port to address peak tailing?

A5:

• Replace the Septum and Liner: The septum can shed particles into the liner, and the liner itself can become contaminated with non-volatile residues from previous injections.[10][11] Regularly replacing these components is crucial. For polar analytes like 3-Octanol, using a deactivated liner is highly recommended to minimize interactions with active sites.[4][5]

• Clean the Injector Port: If replacing the liner and septum doesn't resolve the issue, the injector port itself may need cleaning to remove any accumulated residues.

Step 3: Column Maintenance and Checks

The analytical column is another critical component to investigate.

Q6: How can I determine if my GC column is the cause of the peak tailing?

A6:

• Column Contamination: The front end of the column can become contaminated with non-volatile matrix components.[10] This is a very common cause of peak tailing.

• Improper Column Installation: The column may be positioned too high or too low in the injector, creating dead volume or turbulence.[4][5][12]

• Poor Column Cut: A jagged or angled cut at the column inlet can create active sites and disrupt the flow path, leading to peak tailing.[4][5][6]

Q7: What steps can I take to fix column-related peak tailing?

A7:

• Trim the Column: Removing a small portion (e.g., 10-20 cm) from the front of the column can eliminate the contaminated section.[1][4][13]

• Re-install the Column: Ensure the column is cut squarely and installed at the correct height in the injector and detector according to the manufacturer's instructions.[7][14]

Quantitative Data Summary

Parameter	Acceptable Range	Potential Impact on Peak Tailing
Tailing Factor (Tf) or Asymmetry Factor (As)	1.0 - 1.5	A value greater than 1.5 indicates significant peak tailing that should be investigated.[4]
Injector Temperature	Analyte-dependent; typically 250-300 °C	Too low a temperature can cause slow vaporization and lead to peak tailing.[5][10]
Column Trim Length	10 - 20 cm initially	Trimming removes contaminated sections of the column but will slightly shorten retention times.[1][4]

Experimental Protocols

Protocol 1: GC Column Trimming

• Cool Down: Ensure the GC oven and injector have cooled to room temperature.

• Remove Column: Carefully disconnect the column from the injector and detector.

• Inspect: Examine the front end of the column for any discoloration, which may indicate contamination.

• Cut the Column: Using a ceramic scoring wafer or a specialized column cutting tool, score the column at the desired trim length (typically 10-20 cm from the inlet end).

• Break the Column: Gently flex the column at the score to create a clean, square break.

• Inspect the Cut: Use a magnifying tool to ensure the cut is clean and at a 90-degree angle to the column wall.[5] A poor cut can itself cause peak tailing.

• Re-install: Re-install the column in the injector and detector according to the manufacturer's specifications for insertion depth.

Protocol 2: Inlet Liner and Septum Replacement

• Cool Down: Make sure the injector has cooled to a safe temperature.

• Turn Off Gas: Turn off the carrier gas flow to the injector.

• Remove Septum Nut: Unscrew the septum retaining nut.

• Replace Septum: Remove the old septum and replace it with a new one. Be careful not to overtighten the nut.

• Remove Liner: The liner is located inside the injector. It can usually be removed with forceps.

• Install New Liner: Place a new, clean, and preferably deactivated liner into the injector.

• Restore System: Re-tighten all fittings, turn the carrier gas back on, and check for leaks.

Visual Troubleshooting Workflows

Caption: A logical workflow for troubleshooting peak tailing.

Caption: Step-by-step process for GC column maintenance.

References

• 1. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. gmpinsiders.com [gmpinsiders.com]
• 4. elementlabsolutions.com [elementlabsolutions.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. GC Troubleshooting—Tailing Peaks [restek.com]
• 8. m.youtube.com [m.youtube.com]
• 9. stepbio.it [stepbio.it]
• 10. academic.oup.com [academic.oup.com]
• 11. gcms.labrulez.com [gcms.labrulez.com]
• 12. m.youtube.com [m.youtube.com]
• 13. Problem with peak tailing - Chromatography Forum [chromforum.org]
• 14. chromatographyonline.com [chromatographyonline.com]

Improving resolution in the chiral separation of 3-Octanol

Technical Support Center: Chiral Separation of 3-Octanol

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the resolution of 3-Octanol enantiomers.

Frequently Asked Questions (FAQs)

Q1: Why am I observing a single, sharp peak or very poor resolution for my 3-Octanol enantiomers?

A: This is a common issue in chiral chromatography and typically indicates that the chosen analytical conditions are not suitable for inducing enantioselectivity. The primary factors to investigate are the chiral stationary phase (CSP) and the mobile phase composition.[1][2] For chiral separations to occur, there must be at least three points of interaction between the analyte and the CSP.[3] If the current setup doesn't facilitate these interactions, the enantiomers will behave like identical molecules and co-elute. It is also possible that the hydroxyl group on 3-Octanol is not interacting sufficiently with the stationary phase to achieve separation.[2]

Q2: How do I select the appropriate Chiral Stationary Phase (CSP) for separating an alcohol like 3-Octanol?

A: There is no way to reliably predict the best CSP based on analyte structure alone; experimental screening is always necessary.[3] However, polysaccharide-based CSPs (e.g., those with amylose or cellulose derivatives) are the most widely used and successful for a broad range of chiral compounds, including alcohols.[4][5] It is recommended to start by screening a set of columns with different polysaccharide backbones and derivatizations (e.g., Chiralpak IA, IB, IC, AD).[6][7] These phases can create the necessary stereospecific interactions (π-π, hydrogen bonding, steric hindrance) for separation.[5]

Q3: What is a good starting mobile phase for the chiral separation of 3-Octanol?

A: For polysaccharide-based columns, a normal-phase mobile phase is an excellent starting point. A common initial mobile phase is a mixture of n-hexane and an alcohol modifier, such as isopropanol (IPA) or ethanol.[6][8] A typical starting ratio would be 90:10 or 80:20 (n-hexane:IPA).[9] From there, the percentage of the alcohol modifier can be adjusted to optimize retention and resolution.

Q4: My resolution was initially good, but it has degraded over time using the same method. What is the likely cause?

A: A gradual loss of resolution often points to column contamination or fouling. When using high percentages of non-polar solvents like hexane, some sample components or impurities can adsorb onto the stationary phase and not be eluted.[8] This buildup fouls the column and blocks the chiral selector's active sites. It's crucial to implement a regular column washing protocol, often with a stronger, more polar solvent like 100% ethanol or methanol, to clean the column and restore its performance.[8] Always ensure samples are filtered before injection.

Q5: How does changing the alcohol modifier (e.g., IPA, ethanol) or its concentration affect the separation?

A: The type and concentration of the alcohol modifier in the mobile phase are critical for optimizing selectivity.[4][10] Decreasing the percentage of the alcohol modifier (e.g., going from 10% IPA to 5% IPA) generally increases retention times and often improves resolution, though this needs to be balanced with acceptable analysis time.[11] Different alcohols (e.g., methanol, ethanol, isopropanol) can lead to different selectivities because they compete differently with the analyte for interaction sites on the CSP.[10] It is recommended to screen different alcohols to find the optimal selectivity for 3-Octanol.

Q6: Should I use additives in the mobile phase for a neutral compound like 3-Octanol?

A: While additives are essential for acidic or basic compounds, they are often unnecessary for neutral molecules like 3-Octanol.[8] In fact, adding an unnecessary modifier can sometimes worsen the separation.[8] However, if peak shape is poor (e.g., tailing), a small amount of an additive might help by deactivating residual active sites on the silica support. For neutral compounds, this is less common, and focusing on mobile phase solvent composition and temperature is usually more effective.

Q7: How does temperature influence the chiral separation of 3-Octanol?

A: Temperature is a powerful but unpredictable tool for optimizing chiral separations.[3][12] Its effect is complex, influencing the thermodynamics and kinetics of the interactions between the analyte and the CSP.[13] In some cases, decreasing the temperature enhances resolution by increasing the stability of the transient diastereomeric complexes formed on the column. In other cases, increasing the temperature can improve efficiency and resolution.[3][12] Therefore, it is an important parameter to screen, typically within a range of 5°C to 45°C.[14]

Q8: What is the impact of flow rate on resolution?

A: Flow rate affects column efficiency. Generally, lowering the flow rate increases the time the enantiomers can interact with the CSP, which can lead to better resolution.[15] However, this also increases the analysis time. Conversely, increasing the flow rate will shorten the run time but may decrease resolution.[15] It is important to find an optimal flow rate that provides adequate resolution within a practical timeframe. Chiral separations often benefit from slightly lower flow rates than typical achiral HPLC.[11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
No Separation / Co-eluting Peaks	1. Incorrect Chiral Stationary Phase (CSP).[4] 2. Mobile phase is not optimal (too strong or too weak). 3. Lack of necessary molecular interactions.[3]	1. Screen a variety of polysaccharide-based CSPs (e.g., amylose and cellulose derivatives).[6] 2. Systematically vary the ratio of n-hexane to alcohol modifier (e.g., 98:2, 95:5, 90:10).[8] 3. Try different alcohol modifiers (IPA, ethanol, methanol).[10]
Poor Resolution (Rs < 1.5)	1. Mobile phase composition is suboptimal. 2. Column temperature is not ideal.[3] 3. Flow rate is too high.[15] 4. Column efficiency is low.	1. Fine-tune the percentage of the alcohol modifier. A lower percentage often improves resolution.[11] 2. Perform a temperature study (e.g., test at 10°C, 25°C, and 40°C).[14] 3. Reduce the flow rate (e.g., from 1.0 mL/min to 0.5 mL/min). 4. Consider a longer column or a column with smaller particles.[15]
Resolution Decreases Over Injections	1. Column is contaminated or fouled.[8] 2. The stationary phase is degrading (less common with modern bonded phases). 3. Insufficient column equilibration between runs.[1]	1. Develop and implement a column washing protocol with a strong solvent (e.g., 100% Ethanol).[8] 2. Ensure all samples and mobile phase solvents are filtered and of high purity. 3. Increase the equilibration time to ensure the column is ready before the next injection.
Poor Peak Shape (Tailing or Fronting)	1. Secondary interactions with the silica support. 2. Mass overload (injecting too much sample).[15] 3. Extracolumn dead volume.	1. Although 3-Octanol is neutral, trace impurities in the system might warrant adding a tiny amount of an acidic or basic modifier (0.1% TFA or DEA) as a test.[8] 2. Reduce the injection volume or dilute the sample.[15] 3. Check all fittings and tubing for proper connections to minimize dead volume.

Experimental Protocols

Protocol 1: Initial Screening of Chiral Stationary Phases and Mobile Phases

• Column Selection: Select a minimum of 3-4 polysaccharide-based CSPs (e.g., Chiralpak IA, Chiralpak IB, Chiralcel OJ-H).

• Mobile Phase Preparation: Prepare three different normal-phase mobile phases:

  • Mobile Phase A: n-Hexane / Isopropanol (IPA) (90:10 v/v)

  • Mobile Phase B: n-Hexane / Ethanol (EtOH) (90:10 v/v)

  • Mobile Phase C: Acetonitrile (ACN) / Methanol (MeOH) (90:10 v/v) (for polar organic mode)

• Sample Preparation: Prepare a 1 mg/mL solution of racemic 3-Octanol in the initial mobile phase.

• Chromatographic Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 5 µL

  • Detection: UV at a low wavelength (e.g., 210 nm) as 3-Octanol lacks a strong chromophore.

• Execution:

  • Equilibrate the first column with Mobile Phase A for at least 30 column volumes.

  • Inject the sample and record the chromatogram.

  • Repeat the process for Mobile Phases B and C on the same column, ensuring proper flushing and re-equilibration between mobile phase changes.

  • Repeat the entire screening process for each selected column.

• Evaluation: Identify the column/mobile phase combination that shows any separation, even if it is not baseline resolved. This will be the starting point for optimization.

Protocol 2: Optimization of the Mobile Phase Modifier

• Condition Selection: Using the best CSP and alcohol modifier (e.g., n-Hexane/IPA) identified in Protocol 1.

• Modifier Variation: Prepare a series of mobile phases with varying percentages of the alcohol modifier.

  • Example Series: n-Hexane/IPA at ratios of 98:2, 95:5, 90:10, 85:15, and 80:20.

• Execution:

  • Set the HPLC system with the chosen CSP and initial chromatographic conditions.

  • Starting with the highest percentage of modifier (e.g., 80:20), equilibrate the column and inject the sample.

  • Gradually decrease the modifier percentage, ensuring the column is fully equilibrated at each new composition before injecting.

• Data Analysis: Record the retention time, selectivity (α), and resolution (Rs) for each condition. Plot Rs vs. % Modifier to find the optimal concentration.

Quantitative Data Summary

The following table illustrates the typical effect of adjusting the alcohol modifier percentage on the chiral separation of 3-Octanol on a polysaccharide-based CSP.

Mobile Phase (n-Hexane:IPA)	Retention Factor (k') - Peak 1	Selectivity (α)	Resolution (Rs)
80:20	1.5	1.10	0.85
85:15	2.3	1.15	1.30
90:10	3.5	1.20	1.85
95:5	6.8	1.22	2.05
98:2	12.5	1.23	2.10
Note: Data are representative examples to illustrate the trend. Optimal conditions may vary.

Visualizations

Caption: A typical workflow for chiral method development.

Caption: A decision tree for troubleshooting poor resolution.

References

• 1. chromatographytoday.com [chromatographytoday.com]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Chiral Chromatography Frequently Asked Questions [sigmaaldrich.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. eijppr.com [eijppr.com]
• 6. ymc.co.jp [ymc.co.jp]
• 7. Chiral separation problem - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. researchgate.net [researchgate.net]
• 11. Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The effect of temperature on the separation of enantiomers with coated and covalently immobilized polysaccharide-based chiral stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Temperature and eluent composition effects on enantiomer separation of carvedilol by high-performance liquid chromatography on immobilized amylose-based chiral stationary phases - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]

Technical Support Center: Purification of 3-Octanol

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 3-octanol. Here, you will find detailed information on removing water and other common impurities to ensure the quality and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 3-octanol?

A1: While commercial 3-octanol is generally of high purity, the most common impurity is water. Other potential impurities can include isomers of octanol (such as 1-octanol or 2-octanol), residual starting materials from synthesis, or byproducts like ketones (e.g., 3-octanone) from oxidation. The presence and concentration of these impurities can vary between suppliers and batches.

Q2: How can I remove water from 3-octanol?

A2: Several methods can be employed to dry 3-octanol. The most common and effective laboratory techniques include:

• Using Drying Agents: Anhydrous drying agents like 3A molecular sieves or anhydrous sodium sulfate can be used to sequester water.

• Azeotropic Distillation: Although less common for this specific alcohol, azeotropic distillation with a suitable solvent can be used to remove water.

• Fractional Distillation: Simple or fractional distillation can also remove water, as the boiling point of water (100 °C) is significantly lower than that of 3-octanol (approximately 175 °C).

Q3: Which drying agent is best for 3-octanol?

A3: For achieving very low water content, 3A molecular sieves are highly effective for drying alcohols.[1][2] Their pore size of 3 angstroms is ideal for trapping smaller water molecules while excluding the larger 3-octanol molecules.[1][2] Anhydrous sodium sulfate is a more economical but generally less efficient option for bulk water removal.

Q4: How do I know when the 3-octanol is sufficiently dry?

A4: The most accurate method for determining water content in organic solvents like 3-octanol is Karl Fischer titration. This technique can precisely quantify trace amounts of water, typically in parts per million (ppm).

Q5: Can I reuse the molecular sieves?

A5: Yes, 3A molecular sieves can be regenerated and reused. This is typically done by heating them in an oven at a high temperature (around 200-300 °C) under a vacuum or in a stream of dry, inert gas to drive off the adsorbed water.

Q6: How can I remove non-water impurities from 3-octanol?

A6: Fractional distillation is the most effective method for separating 3-octanol from impurities with different boiling points.[3][4] By carefully controlling the distillation temperature, you can separate more volatile impurities (lower boiling points) and less volatile impurities (higher boiling points) from the 3-octanol fraction. For impurities with very close boiling points, a distillation column with a higher number of theoretical plates may be necessary.

Troubleshooting Guides

Water Removal Using Drying Agents

Issue	Possible Cause	Troubleshooting Steps
High water content after drying with sodium sulfate.	Insufficient amount of drying agent.	Add more anhydrous sodium sulfate until it no longer clumps together and flows freely in the liquid.
Insufficient contact time.	Allow the 3-octanol to stand over the sodium sulfate for a longer period (e.g., overnight) with occasional swirling.
Saturated drying agent.	The sodium sulfate has absorbed its maximum capacity of water. Filter the 3-octanol and add a fresh portion of anhydrous sodium sulfate.
High water content after drying with molecular sieves.	Inactive molecular sieves.	The sieves may have been exposed to atmospheric moisture. Activate the molecular sieves by heating them in an oven before use.
Insufficient amount of sieves.	Use a sufficient quantity of molecular sieves, typically 10-20% of the solvent's weight.
Insufficient contact time.	Allow the 3-octanol to stand over the molecular sieves for at least 24 hours for optimal drying.

Purification by Fractional Distillation

Issue	Possible Cause	Troubleshooting Steps
No distillate is collecting.	The boiling point has not been reached.	Ensure the heating mantle is set to a temperature sufficiently above the boiling point of the lowest boiling component.
Poor insulation.	Insulate the distillation flask and the fractionating column with glass wool or aluminum foil to minimize heat loss.
Leak in the system.	Check all joints to ensure they are properly sealed.
Distillation is occurring too rapidly.	Heating is too vigorous.	Reduce the heat input to achieve a slow and steady distillation rate (approximately 1-2 drops per second).
Poor separation of components (broad boiling point range).	Distillation rate is too fast.	A slower distillation rate allows for better equilibrium between the liquid and vapor phases in the column, leading to better separation.[3]
Inefficient fractionating column.	Use a longer fractionating column or one with a packing material that provides a higher number of theoretical plates.
Temperature fluctuations during distillation.	Uneven heating.	Use a stirring bar in the distillation flask to ensure even boiling.
"Bumping" of the liquid.	Add boiling chips to the distillation flask before heating to promote smooth boiling.

Data Presentation

Table 1: Estimated Final Water Content in Alcohols after Treatment with 3A Molecular Sieves

Alcohol	Initial Water Content (ppm)	Final Water Content (ppm)	Reference
Methanol	~1000	< 10	[1]
Ethanol	~50,000 (5%)	< 100	[5]
2-Propanol	~120,000 (12%)	< 100	-
3-Octanol (estimated)	~1000	< 50	N/A

Note: Data for 3-octanol is an estimation based on the performance of 3A molecular sieves with other alcohols. Actual results may vary.

Experimental Protocols

Protocol 1: Drying of 3-Octanol using 3A Molecular Sieves

Objective: To reduce the water content of 3-octanol.

Materials:

• 3-Octanol

• 3A Molecular Sieves (beads or pellets)

• Anhydrous container with a tight-fitting cap

• Oven

• Desiccator

Methodology:

• Activation of Molecular Sieves: Place the required amount of 3A molecular sieves in a suitable glass container. Heat in an oven at 200-300 °C for at least 3 hours. Cool the sieves to room temperature in a desiccator.

• Drying Procedure: Add the activated molecular sieves (approximately 10-20% by weight of the 3-octanol) to a dry, anhydrous container.

• Add the 3-octanol to the container, ensuring the sieves are fully submerged.

• Seal the container tightly to prevent atmospheric moisture from entering.

• Allow the mixture to stand for at least 24 hours at room temperature, with occasional gentle swirling.

• Decanting: Carefully decant or filter the dried 3-octanol into a clean, dry storage container.

• Analysis: Determine the final water content using Karl Fischer titration to confirm the effectiveness of the drying process.

Protocol 2: Purification of 3-Octanol by Fractional Distillation

Objective: To separate 3-octanol from impurities with different boiling points.

Materials:

• Crude 3-octanol

• Fractional distillation apparatus (round-bottom flask, fractionating column, condenser, receiving flasks, thermometer)

• Heating mantle with a stirrer

• Boiling chips or a magnetic stir bar

• Insulating material (glass wool or aluminum foil)

Methodology:

• Apparatus Setup: Assemble the fractional distillation apparatus in a fume hood. Ensure all glass joints are properly greased and sealed.

• Charging the Flask: Add the crude 3-octanol and a few boiling chips or a magnetic stir bar to the round-bottom flask. Do not fill the flask more than two-thirds full.

• Insulation: Wrap the distillation flask and the fractionating column with insulating material to maintain a proper temperature gradient.

• Heating: Begin heating the flask gently. If using a stirrer, ensure it is on.

• Distillation: Increase the heat gradually until the 3-octanol begins to boil. Observe the condensation ring rising slowly up the fractionating column.[3]

• Fraction Collection:

  • Forerun: Collect the initial distillate that comes over at a lower temperature than the boiling point of 3-octanol. This fraction will contain more volatile impurities.

  • Main Fraction: Once the temperature stabilizes at the boiling point of 3-octanol (approx. 175 °C at atmospheric pressure), change the receiving flask to collect the purified product.

  • Final Fraction: As the distillation proceeds, if the temperature begins to rise significantly above the boiling point of 3-octanol, change the receiving flask again to collect this higher-boiling fraction.

• Shutdown: Stop the distillation before the flask boils to dryness to prevent the formation of potentially explosive peroxides and damage to the glassware.

• Analysis: Analyze the collected fractions using techniques like Gas Chromatography-Mass Spectrometry (GC-MS) to assess their purity.

Visualizations

Caption: Workflow for drying 3-octanol using 3A molecular sieves.

Caption: Workflow for purifying 3-octanol by fractional distillation.

References

• 1. How does 3a molecular sieve in alcohol dehydration?-OIM Chemical [oimchem.com]
• 2. The application and process of 3A Molecular Sieve to get waterfree Ethanol [xintaokeji.com]
• 3. Purification [chem.rochester.edu]
• 4. Purification by Fractional distillation/crystallisation (Theory) : Organic Chemistry Virtual Lab : Chemical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 5. Reddit - The heart of the internet [reddit.com]

Preventing degradation of 3-Octanol during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of 3-Octanol during storage.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for 3-Octanol during storage?

A1: The primary degradation pathway for 3-Octanol, a secondary alcohol, is oxidation. This process typically converts 3-Octanol into its corresponding ketone, 3-octanone. This can be initiated by exposure to atmospheric oxygen (autoxidation), light, and elevated temperatures. In some cases, prolonged exposure to oxygen can also lead to the formation of peroxides, which can be hazardous.

Q2: What are the ideal storage conditions for 3-Octanol?

A2: To minimize degradation, 3-Octanol should be stored in a cool, dry, and well-ventilated area, away from direct sunlight and sources of ignition. It is recommended to store it in a tightly sealed, inert gas-flushed container to prevent exposure to oxygen.

Q3: How can I inhibit the degradation of 3-Octanol?

A3: For long-term storage, the addition of a suitable antioxidant or stabilizer, such as Butylated Hydroxytoluene (BHT), at a low concentration (typically 10-100 ppm) can effectively inhibit oxidation and peroxide formation.

Q4: How does temperature affect the stability of 3-Octanol?

A4: Higher temperatures accelerate the rate of oxidation and potential peroxide formation. Therefore, storing 3-Octanol at controlled room temperature or in a refrigerator (ensure it is rated for flammable materials if necessary) is crucial for maintaining its purity.

Q5: Is 3-Octanol sensitive to light?

A5: Yes, exposure to light, particularly UV light, can promote the formation of free radicals and accelerate the oxidation process. It is best to store 3-Octanol in amber glass bottles or other opaque containers to protect it from light.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Unusual Odor	Oxidation of 3-Octanol to 3-octanone, which has a different odor profile.	1. Analyze a sample using Gas Chromatography (GC) to quantify the presence of 3-octanone. 2. If the purity is compromised, consider purifying the 3-Octanol by distillation or obtaining a new batch. 3. Review storage conditions to ensure they are optimal.
Yellowing of the Liquid	Formation of degradation products or impurities.	1. Perform analytical testing (e.g., GC-MS) to identify the impurities. 2. If significant degradation has occurred, the product may not be suitable for your experiment. 3. Ensure the storage container is made of an inert material (e.g., borosilicate glass).
Presence of Peroxides	Exposure to oxygen over time, leading to autoxidation.	1. Safety First: Do not handle the container if solid crystals are visible, as peroxides can be explosive upon shock or friction. Contact your institution's safety officer. 2. Test for the presence of peroxides using a standard test method (see Experimental Protocols). 3. If peroxides are present at a concentration >20 ppm, do not attempt to distill or evaporate the solvent. The material should be disposed of as hazardous waste according to institutional guidelines.
Inconsistent Experimental Results	Use of degraded 3-Octanol with significant levels of impurities.	1. Always use a fresh or properly stored batch of 3-Octanol for critical experiments. 2. Check the purity of your 3-Octanol stock solution before use. 3. Implement a "first-in, first-out" inventory system for your chemicals.

Quantitative Data on 3-Octanol Degradation

The rate of 3-Octanol degradation is influenced by several factors. The following table provides an estimated overview of the expected shelf life under different storage conditions. These are estimations, and regular purity checks are recommended.

Storage Condition	Temperature	Atmosphere	Container	Estimated Shelf Life (Purity >99%)
Optimal	2-8°C	Inert Gas (Argon or Nitrogen)	Amber Glass, Sealed	> 2 years
Good	20-25°C	Inert Gas (Argon or Nitrogen)	Amber Glass, Sealed	1-2 years
Sub-optimal	20-25°C	Air	Amber Glass, Sealed	6-12 months
Poor	>25°C or exposure to light	Air	Clear Glass, Partially Sealed	< 6 months

Experimental Protocols

Protocol 1: Quantification of 3-Octanol and 3-Octanone using Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of 3-Octanol and quantify the primary degradation product, 3-octanone.

Materials:

• 3-Octanol sample

• 3-Octanone standard

• High-purity solvent for dilution (e.g., Dichloromethane or Hexane)

• GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

• Autosampler vials with PTFE-lined septa

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 3-Octanone standard in the chosen solvent at a concentration of 1000 µg/mL.

  • Create a series of calibration standards by diluting the stock solution to concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the 3-Octanol sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with the chosen solvent. This will be the sample stock solution.

  • Further dilute the sample stock solution to fall within the calibration range of the 3-octanone standards.

• GC-MS Analysis:

  • Injection Volume: 1 µL

  • Injector Temperature: 250°C

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Oven Temperature Program:

    • Initial temperature: 50°C, hold for 2 minutes

    • Ramp: 10°C/min to 200°C, hold for 5 minutes

  • Mass Spectrometer:

    • Ionization Mode: Electron Ionization (EI) at 70 eV

    • Scan Range: m/z 35-350

    • Transfer Line Temperature: 280°C

    • Ion Source Temperature: 230°C

• Data Analysis:

  • Identify the peaks for 3-Octanol and 3-octanone based on their retention times and mass spectra.

  • Generate a calibration curve for 3-octanone by plotting the peak area against the concentration of the standards.

  • Quantify the amount of 3-octanone in the 3-Octanol sample using the calibration curve.

  • Calculate the purity of 3-Octanol by comparing its peak area to the total peak area of all components.

Protocol 2: Detection of Peroxides in 3-Octanol (Qualitative)

Objective: To quickly screen for the presence of peroxides in a 3-Octanol sample.

Materials:

• 3-Octanol sample

• Potassium Iodide (KI) solution (10% w/v in deionized water, freshly prepared)

• Glacial Acetic Acid

• Test tube

Procedure:

• Add 1 mL of the 3-Octanol sample to a clean, dry test tube.

• Add 1 mL of glacial acetic acid.

• Add 1 mL of the freshly prepared 10% KI solution.

• Stopper the test tube and shake for 1 minute.

• Allow the mixture to stand for 5 minutes.

• Observation:

  • No color change or a faint yellow color: Peroxide concentration is low (<10 ppm).

  • A distinct yellow to brown color: Peroxides are present at a potentially hazardous level.

For a quantitative assessment, refer to standard methods such as ASTM E299.

Visualizations

Technical Support Center: Analysis of 3-Octanol in Complex Samples

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address challenges related to matrix effects in the analysis of 3-octanol in complex samples. The information is targeted towards researchers, scientists, and drug development professionals utilizing techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Troubleshooting Guide

This guide provides a systematic approach to identifying and mitigating matrix effects during the analysis of 3-octanol.

Issue: Poor reproducibility and inaccurate quantification of 3-octanol.

Possible Cause: Undiagnosed matrix effects are impacting the analytical signal.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for addressing matrix effects in 3-octanol analysis.

Detailed Steps:

• Quantify the Matrix Effect: The first step is to determine if a matrix effect is present and to what extent it is affecting your analysis. This can be done by comparing the signal response of a known concentration of 3-octanol in a pure solvent (neat standard) with the response of the same concentration spiked into a blank sample matrix that has undergone the full extraction procedure (post-extraction spike).

  • Matrix Effect (%) = ( (Peak Area in Matrix / Peak Area in Solvent) - 1 ) * 100

  • A value greater than 0% indicates signal enhancement, while a value less than 0% indicates signal suppression. Values exceeding ±20% are generally considered significant and require action.[1][2]

• Optimize Sample Preparation: The most effective way to combat matrix effects is to remove the interfering components from the sample before analysis.[3][4][5]

  • Dilution: This is the simplest approach. Diluting the sample extract can reduce the concentration of matrix components to a level where they no longer significantly interfere with the ionization of 3-octanol.[5][6][7] However, this may compromise the limit of detection.[8]

  • Liquid-Liquid Extraction (LLE): LLE can be used to selectively extract 3-octanol from the sample matrix into an immiscible solvent, leaving many interfering compounds behind.[3][4]

  • Solid-Phase Extraction (SPE): SPE provides a more targeted cleanup by using a solid sorbent to retain either the analyte or the interferences. For 3-octanol, a reversed-phase or a specific polymeric sorbent could be effective.[4]

  • Derivatization: For GC-MS analysis, derivatizing 3-octanol (e.g., silylation) can improve its volatility and chromatographic behavior, potentially moving its elution time away from interfering matrix components.

• Refine Chromatographic Conditions: Modifying the separation conditions can help to resolve 3-octanol from co-eluting matrix components.[5][6]

  • GC-MS: Adjusting the temperature ramp rate or using a column with a different stationary phase can alter the elution profile and improve separation.[9] For GC-MS, matrix components can block active sites in the injection liner, leading to signal enhancement.[8]

  • LC-MS: Optimizing the mobile phase gradient can help to separate 3-octanol from interfering compounds.[5] Electrospray ionization (ESI) is particularly susceptible to matrix effects.[1][3][8]

• Employ Advanced Calibration Strategies: If matrix effects cannot be eliminated through sample preparation or chromatography, specific calibration methods can be used to compensate for them.[10][11]

  • Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is similar to the samples being analyzed. This helps to ensure that the standards and the samples experience the same degree of signal suppression or enhancement.[7]

  • Standard Addition: The sample is divided into several aliquots, and increasing known amounts of 3-octanol standard are added to each. By extrapolating the resulting calibration curve back to a zero response, the original concentration in the sample can be determined.[6][8]

  • Isotopically Labeled Internal Standard (IL-IS): An isotopically labeled version of 3-octanol (e.g., 3-octanol-d3) is the ideal internal standard. It co-elutes with the unlabeled analyte and is affected by matrix interferences in the same way, thus providing accurate correction.[12]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect 3-octanol analysis?

A: The matrix refers to all the components in a sample other than the analyte of interest (3-octanol).[1] Matrix effects occur when these components interfere with the measurement of 3-octanol, causing either a suppression or enhancement of its signal.[1][8][10] This can lead to inaccurate quantification, poor reproducibility, and reduced sensitivity. In LC-MS, this is often due to competition for ionization in the source, while in GC-MS, it can be related to interactions in the injector port.[8]

Q2: I am observing signal suppression for 3-octanol in blood plasma samples when using LC-MS with ESI. What is the likely cause and what should I do?

A: Phospholipids are a common cause of signal suppression in plasma samples analyzed by LC-MS with ESI.[3][13] These molecules can co-elute with 3-octanol and suppress its ionization.

Recommended Actions:

• Sample Preparation: Implement a sample preparation method designed to remove phospholipids, such as:

  • Protein Precipitation (PPT) followed by dilution: While simple, PPT alone is often insufficient.[4] Diluting the supernatant after precipitation can reduce phospholipid concentration.[3]

  • Liquid-Liquid Extraction (LLE): A targeted LLE can separate 3-octanol from the bulk of the phospholipids.

  • Solid-Phase Extraction (SPE): Use a mixed-mode or phospholipid removal SPE plate for effective cleanup.[4]

• Chromatography: Modify your LC gradient to separate 3-octanol from the phospholipid elution region.

Q3: My 3-octanol peak area is unexpectedly high in a food matrix when analyzed by GC-MS. What could be happening?

A: This phenomenon is likely "matrix-induced signal enhancement."[1] In GC-MS, active sites in the injector liner or the front of the analytical column can adsorb analytes, reducing the amount that reaches the detector. Co-injected matrix components can block these active sites, allowing more of the 3-octanol to pass through, resulting in a larger peak area compared to a clean standard.[1][8]

Mitigation Strategies:

• Use a liner with glass wool or a deactivated liner: This can help to trap non-volatile matrix components and provide a more inert surface.

• Matrix-matched calibration: Prepare your calibration standards in a blank extract of the same food matrix to ensure the enhancement effect is consistent between standards and samples.

• Analyte Protectants: Adding compounds to both samples and standards that have a high affinity for active sites can help to equalize the matrix effect.

Q4: How do I choose the best sample preparation technique to minimize matrix effects for 3-octanol in a complex herbal extract?

A: The choice depends on the complexity of the extract and the required sensitivity. A systematic approach is recommended.

References

• 1. waters.com [waters.com]
• 2. youtube.com [youtube.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. How to reduce matrix effect and increase analyte signal in extracted samples? [sciex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. youtube.com [youtube.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Accounting for Matrix Effects - Chromatography Forum [chromforum.org]
• 10. Matrix effects demystified: Strategies for resolving challenges in analytical separations of complex samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. aspects-of-matrix-and-analyte-effects-in-clinical-pharmacokinetic-sample-analyses-using-lc-esi-ms-ms-two-case-examples - Ask this paper | Bohrium [bohrium.com]

Overcoming low yield in the Grignard synthesis of 3-Octanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming low yields in the Grignard synthesis of 3-Octanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary reactants for the Grignard synthesis of 3-Octanol?

The synthesis of 3-octanol via a Grignard reaction typically involves the reaction of a Grignard reagent prepared from 1-bromopentane with propanal.[1] The pentylmagnesium bromide acts as a nucleophile, attacking the electrophilic carbonyl carbon of propanal.

Q2: Why are anhydrous conditions so critical for a successful Grignard reaction?

Grignard reagents are highly reactive and are strong bases. They will react with any protic solvent, such as water, alcohols, or carboxylic acids.[1][2] This reaction will quench the Grignard reagent, converting it into an alkane and rendering it unable to react with the desired aldehyde, thus significantly reducing the yield of 3-octanol.[1] It is imperative that all glassware is thoroughly dried, and anhydrous solvents are used.[1][3]

Q3: My Grignard reaction won't initiate. What are the common causes and solutions?

Difficulty in initiating the reaction is a common issue, often due to an oxide layer on the surface of the magnesium metal which prevents it from reacting with the alkyl halide.[2][4] Activating the magnesium is crucial. Common activation methods include:

• Mechanical Activation: Crushing the magnesium turnings with a glass rod to expose a fresh surface.[5]

• Chemical Activation: Using a small crystal of iodine or a few drops of 1,2-dibromoethane.[4][5][6] The disappearance of the iodine color is an indicator of magnesium activation.[2][6]

• Thermal Activation: Gentle heating with a heat gun can sometimes initiate the reaction.[6]

Q4: What are the common side reactions that can lead to a low yield of 3-Octanol?

Several side reactions can compete with the desired formation of 3-octanol, leading to a lower yield:

• Wurtz Coupling: The Grignard reagent can react with the remaining 1-bromopentane to form decane.

• Enolization of the Aldehyde: The Grignard reagent can act as a base and deprotonate the alpha-carbon of propanal, leading to the formation of an enolate and recovery of the starting aldehyde after workup.[7]

• Reaction with Atmospheric Oxygen: Grignard reagents can react with oxygen, so maintaining an inert atmosphere (e.g., with nitrogen or argon) is beneficial.

Troubleshooting Guide

This guide addresses specific issues that may arise during the Grignard synthesis of 3-Octanol.

Issue 1: Low or No Formation of the Grignard Reagent

Symptom	Possible Cause	Troubleshooting Action
No cloudiness or exotherm observed after adding 1-bromopentane.	Magnesium surface is passivated with magnesium oxide.	- Crush a few pieces of magnesium with a dry glass rod. - Add a small crystal of iodine or a few drops of 1,2-dibromoethane as an initiator.[4] - Gently warm the flask with a heat gun.
Wet glassware or solvent.	- Ensure all glassware is flame-dried or oven-dried immediately before use.[3] - Use freshly opened anhydrous ether or freshly distilled THF.[6]
Poor quality 1-bromopentane (contains water or other impurities).	- Use freshly distilled 1-bromopentane.

Issue 2: Low Yield of 3-Octanol Despite Successful Grignard Formation

Symptom	Possible Cause	Troubleshooting Action
A significant amount of unreacted propanal is recovered.	Inefficient addition of the Grignard reagent.	- Add the propanal solution dropwise to the Grignard reagent with efficient stirring. - Maintain a low reaction temperature (e.g., 0 °C) during the addition to minimize side reactions.
Grignard reagent was quenched before or during the addition of propanal.	- Ensure the propanal solution is anhydrous. - Maintain an inert atmosphere throughout the reaction.
A high-boiling point byproduct is observed during purification.	Wurtz coupling side reaction.	- Add the 1-bromopentane to the magnesium suspension at a rate that maintains a gentle reflux to ensure it reacts with the magnesium as it is added.

Issue 3: Difficulties During Workup and Purification

Symptom	Possible Cause	Troubleshooting Action
Formation of a persistent emulsion during aqueous workup.	Magnesium salts precipitating.	- Add the reaction mixture to a cold, saturated aqueous solution of ammonium chloride instead of dilute acid.[1] - Stir vigorously until the solids dissolve.
Low recovery of 3-octanol after extraction and distillation.	Product loss during transfers and purification.	- Ensure complete extraction from the aqueous layer by performing multiple extractions with ether. - Carefully monitor the temperature during distillation to avoid loss of the product.
Presence of unreacted starting materials in the final product.	Incomplete reaction.	- Consider using a slight excess of the Grignard reagent. - Ensure sufficient reaction time.

Experimental Protocols

Protocol 1: Preparation of Pentylmagnesium Bromide (Grignard Reagent)

• Glassware Preparation: All glassware (a three-necked round-bottom flask, reflux condenser, and addition funnel) must be thoroughly dried in an oven at 120 °C for at least 4 hours and assembled while hot under a stream of dry nitrogen or argon.

• Reactant Setup: Place magnesium turnings in the reaction flask. Add a small crystal of iodine.

• Initiation: Add a small portion of a solution of 1-bromopentane in anhydrous diethyl ether to the magnesium. If the reaction does not start (indicated by the disappearance of the iodine color and gentle reflux), warm the flask gently with a heat gun.

• Grignard Formation: Once the reaction has initiated, add the remaining 1-bromopentane solution dropwise from the addition funnel at a rate that maintains a steady reflux. After the addition is complete, continue to stir the mixture at room temperature for an additional 30-60 minutes to ensure complete reaction.

Protocol 2: Synthesis of 3-Octanol

• Reaction Setup: Cool the freshly prepared pentylmagnesium bromide solution in an ice bath.

• Aldehyde Addition: Add a solution of propanal in anhydrous diethyl ether dropwise from the addition funnel to the stirred Grignard reagent. Maintain the temperature of the reaction mixture below 10 °C during the addition.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction mixture to stir at room temperature for at least one hour.

• Workup: Slowly and carefully pour the reaction mixture into a beaker containing a stirred, cold saturated aqueous solution of ammonium chloride.[1]

• Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether.

• Washing and Drying: Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed by a saturated sodium chloride solution. Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation. Purify the crude 3-octanol by fractional distillation under reduced pressure.

Data Presentation

Table 1: Illustrative Effect of Reaction Conditions on 3-Octanol Yield

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Solvent	Diethyl Ether	Tetrahydrofuran (THF)	Diethyl Ether	THF can sometimes improve the solubility and reactivity of the Grignard reagent, potentially leading to a higher yield.[8]
Temperature of Aldehyde Addition	0 °C	Room Temperature	35 °C (Reflux)	Lower temperatures during the addition of the aldehyde generally minimize side reactions and improve the yield of the desired alcohol.
Molar Ratio (Grignard:Aldehyde)	1.1 : 1	1.5 : 1	1 : 1	A slight excess of the Grignard reagent can help to ensure complete consumption of the aldehyde.
Illustrative Yield	75%	85%	60%	These are representative yields and can vary based on experimental technique.

Visualizations

Caption: Experimental workflow for the Grignard synthesis of 3-Octanol.

Caption: Troubleshooting decision tree for low yield in 3-Octanol synthesis.

References

• 1. Solved 3. What organic product is produced in a reaction | Chegg.com [chegg.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. researchgate.net [researchgate.net]
• 4. community.wvu.edu [community.wvu.edu]
• 5. researchgate.net [researchgate.net]
• 6. echemi.com [echemi.com]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. scholarworks.wmich.edu [scholarworks.wmich.edu]

Technical Support Center: Chiral Separation of 3-Octanol Isomers

This technical support guide provides detailed information for researchers, scientists, and drug development professionals on the optimal gas chromatography (GC) column selection and method development for the separation of 3-octanol enantiomers.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of GC column for separating 3-octanol enantiomers?

A: For the enantioselective separation of chiral compounds like 3-octanol, a chiral stationary phase (CSP) is required. The most effective and commonly used columns are those with a derivatized cyclodextrin stationary phase.[1][2] Cyclodextrins are chiral, torus-shaped molecules that can form inclusion complexes with analytes, allowing for differential interaction between the enantiomers and the stationary phase.[3][4]

Q2: Which specific chiral stationary phase is best suited for 3-octanol?

A: A β-cyclodextrin column is an excellent first choice for separating a wide range of enantiomeric pairs.[3] Specifically, the Agilent J&W CP-Chirasil-Dex CB column, which features cyclodextrin chemically bonded to a dimethylpolysiloxane backbone, is highly recommended.[5][6] This bonding prevents phase migration and ensures homogeneous enantioselectivity, leading to high resolution and a longer column lifetime.[5][6] Similar phases include LIPODEX C, Rt-β DEXm, and β-DEX 110/120.[6]

Q3: Is it necessary to derivatize 3-octanol before analysis?

A: While some modern chiral columns can separate underivatized alcohols, derivatization is highly recommended for robust separation of 3-octanol isomers.[5] The process of acylation, specifically acetylation, has been shown to enable and improve the separation of 3-octanol enantiomers.[7] Derivatization reduces the polarity of the alcohol's hydroxyl group, which enhances volatility and can lead to better peak shape and improved interaction with the chiral stationary phase.[7][8]

Q4: How does temperature programming affect the separation of 3-octanol isomers?

A: The oven temperature is a critical parameter for optimizing enantioselectivity.[3] In general, lower analysis temperatures increase the separation factor (α) between enantiomers, leading to better resolution.[3] If you are experiencing poor or no separation, reducing the isothermal temperature or slowing the ramp rate of your temperature program is a key first step in optimization.[3][9]

Troubleshooting Guide

This section addresses common issues encountered during the separation of 3-octanol isomers.

Problem: Poor Resolution or Complete Co-elution of Isomer Peaks

When two isomers are not separated, it indicates a problem with one of the three fundamental chromatographic factors: selectivity, efficiency, or retention.[10][11]

• Symptom: Two peaks are completely merged into a single, symmetrical peak.

• Suspected Issue: Lack of Selectivity (α). The column's stationary phase is not differentiating between the (R)- and (S)-3-octanol enantiomers under the current conditions.[10]

• Solution Workflow:

  • Optimize Temperature: Decrease the column temperature. Lower temperatures enhance the differential interactions between the enantiomers and the chiral stationary phase, which can significantly increase selectivity.[3] Try running the analysis isothermally at a lower temperature or use a slower temperature ramp.

  • Derivatize the Sample: If not already done, derivatize the 3-octanol to its acetate ester. This modification alters the molecule's properties, often improving its interaction with the chiral phase and enabling separation.[7]

  • Change Carrier Gas/Flow Rate: While less impactful than temperature, optimizing the carrier gas linear velocity can improve overall efficiency and may contribute to better resolution.[9]

  • Select a Different CSP: If the above steps fail, the chosen stationary phase may not be suitable. Consider a cyclodextrin with different derivatization (e.g., a γ-cyclodextrin column if a β-cyclodextrin was used) or a CSP from a different class, such as one based on amino acid derivatives.[3][4]

• Symptom: Peaks are broad, leading to overlap.

• Suspected Issue: Low Efficiency (N). This can be caused by a degraded column, improper installation, or a non-optimized method.[11]

• Solution Workflow:

  • Condition the Column: Ensure the column has been properly conditioned according to the manufacturer's instructions.

  • Check for Leaks: Confirm that all fittings in the GC system are leak-free.

  • Re-install Column: Cut 10-20 cm from the column inlet and reinstall it to ensure a clean, square cut and proper ferrule seal.

  • Optimize Flow Rate: Use the GC software's method translation tool or a pressure/flow calculator to set the optimal carrier gas flow rate for your column dimensions.[12]

  • Replace Column: If efficiency remains low, the column may be permanently damaged or contaminated, requiring replacement.

Data Presentation

The following table summarizes recommended column specifications and a starting point for GC method parameters for the analysis of 3-octanol isomers.

Parameter	Recommended Specification / Condition
Column
Stationary Phase	CP-Chirasil-Dex CB (Derivatized β-Cyclodextrin)[5]
Dimensions	25 m x 0.25 mm ID x 0.25 µm film thickness[13]
Part Number	Agilent CP7502 or equivalent[13]
GC Method
Injection Port	Split/Splitless
Injector Temp	230 °C[14]
Split Ratio	10:1 (can be adjusted based on concentration)[14]
Carrier Gas	Helium or Hydrogen
Oven Program	Initial: 50 °C, hold 3 minRamp: 10 °C/min to 160 °C, hold 5 min[14]
Detector	Flame Ionization Detector (FID) or Mass Spectrometer (MS)
Detector Temp	230 °C (for FID)[14]

Experimental Protocols

Protocol 1: Acetylation of 3-Octanol (Derivatization)

This protocol describes the conversion of 3-octanol to 3-octyl acetate to improve chromatographic separation.[7]

Materials:

• 3-Octanol sample

• Acetic acid

• Iodine (as catalyst)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dichloromethane (DCM)

• 3 mL amber screw-cap vial

Procedure:

• Combine 2 mmol of the 3-octanol sample, 3 mmol of acetic acid, 0.06 mmol of iodine, and 0.02 mmol of anhydrous Na₂SO₄ in a 3 mL vial.

• Securely cap the vial and place it in a heating block or oven at 100 °C for 48 hours.

• After cooling to room temperature, dissolve the reaction product in 1 mL of dichloromethane.

• Filter the solution to remove solids.

• The resulting filtrate containing 3-octyl acetate is now ready for GC analysis.

Protocol 2: GC Analysis of Derivatized 3-Octanol

This protocol provides a general procedure for analyzing the derivatized sample.

Procedure:

• System Setup: Install a CP-Chirasil-Dex CB column (25 m x 0.25 mm, 0.25 µm) in the GC.[13] Condition the column as per the manufacturer's guidelines.

• Method Programming: Program the GC oven and inlet parameters as detailed in the data table above.

• Injection: Inject 1 µL of the derivatized sample solution into the GC.

• Data Acquisition: Start the data acquisition and run the programmed GC method.

• Analysis: Identify the two separated peaks corresponding to the (R)- and (S)-3-octyl acetate enantiomers.

Visualizations

The following diagrams illustrate key workflows for method development and troubleshooting.

Caption: Workflow for developing a separation method for 3-octanol isomers.

References

• 1. researchgate.net [researchgate.net]
• 2. gcms.cz [gcms.cz]
• 3. gcms.cz [gcms.cz]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 5. CP-Chirasil-Dex CB GC column | Agilent [agilent.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. gcms.cz [gcms.cz]
• 10. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 11. m.youtube.com [m.youtube.com]
• 12. youtube.com [youtube.com]
• 13. CP7502 | Agilent [agilent.com]
• 14. pubcompare.ai [pubcompare.ai]

Minimizing interference in electrochemical detection of 3-Octanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the electrochemical detection of 3-octanol. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Question ID	Question	Answer
INTER-001	My sensor is showing a response in a blank sample (no 3-octanol). What could be the cause?	A response in a blank sample, also known as a high background signal, can be caused by several factors: - Contaminated reagents or buffer: Ensure all solutions are prepared with high-purity water and reagents. Contaminants can be electroactive and generate a signal. - Dirty electrode surface: The working electrode must be thoroughly cleaned before each experiment. Residual analytes or adsorbed species from previous experiments can interfere. - Instability of the electrode modification layer: If you are using a modified electrode, the modification layer itself might be unstable and undergo redox reactions, contributing to the background current.
INTER-002	I am observing poor selectivity, and my sensor is responding to other alcohols and volatile organic compounds (VOCs). How can I improve selectivity for 3-octanol?	Poor selectivity is a common challenge in electrochemical sensing. Here are some strategies to improve it: - Enzyme Specificity: If using an alcohol dehydrogenase (ADH) or alcohol oxidase (AOX) based biosensor, the choice of enzyme is critical. While many ADHs have broad specificity, some exhibit higher activity towards longer-chain alcohols like 3-octanol. Consider screening different ADHs for optimal selectivity. - Electrode Surface Modification: Functionalizing the electrode surface with materials that have a specific affinity for 3-octanol can enhance selectivity. This can include molecularly imprinted polymers (MIPs) or self-assembled monolayers (SAMs) with specific functional groups. - Optimizing Operating Potential: The applied potential can be tuned to a range where the oxidation of 3-octanol is favored, while the oxidation of interfering species is minimized. This requires careful characterization of the electrochemical behavior of both 3-octanol and potential interferents. - Use of Permselective Membranes: Coating the electrode with a permselective membrane, such as Nafion or a dialysis membrane, can restrict the access of larger or charged interfering molecules to the electrode surface.
INTER-003	The sensor response is not reproducible between experiments. What are the likely causes and solutions?	Lack of reproducibility can stem from several sources: - Inconsistent Electrode Surface Area: Ensure the active surface area of your working electrode is consistent. For solid electrodes, a consistent polishing procedure is crucial. For screen-printed electrodes, ensure the printed area is uniform. - Variable Enzyme Loading: In biosensors, the amount of immobilized enzyme can vary. Develop a standardized and repeatable immobilization protocol. - Fluctuations in Experimental Conditions: Maintain constant temperature, pH, and buffer concentration, as these parameters can significantly affect both the enzyme activity and the electrochemical reaction. - Electrode Fouling: The electrode surface can become fouled by reaction products or components of the sample matrix, leading to a decrease in signal over time. Implement an effective electrode cleaning or regeneration step between measurements.
INTER-004	My sensor shows a low sensitivity to 3-octanol. How can I increase the signal?	To enhance the sensitivity of your sensor, consider the following: - Increase Electrode Surface Area: A larger electrode surface area generally leads to a higher current response. Using nanomaterials like gold nanoparticles, carbon nanotubes, or graphene to modify the electrode can significantly increase the effective surface area. - Optimize Enzyme Immobilization: Ensure that the immobilized enzyme retains high catalytic activity. The immobilization method should provide a favorable microenvironment for the enzyme. - Use of Redox Mediators: For enzyme-based sensors that produce NADH, using a redox mediator can facilitate electron transfer to the electrode at a lower potential, which can reduce background noise and improve the signal-to-noise ratio. - Signal Amplification Strategies: Employing signal amplification techniques, such as using enzyme-labeled secondary antibodies in an immunosensor format or nanoparticle-based signal enhancement, can significantly boost the detection signal.

Quantitative Data on Potential Interferences

The following table summarizes potential interfering compounds in the electrochemical detection of 3-octanol and their likely effect. Please note that the quantitative interference levels are hypothetical and require experimental validation for your specific sensor system. The impact of an interferent is highly dependent on the sensor design, including the biorecognition element and the operating potential.

Potential Interferent	Chemical Class	Potential Source in Samples	Expected Effect on Signal	Hypothetical Interference Threshold (relative to 3-octanol)
Ethanol	Primary Alcohol	Fermented foods, beverages, biological samples	Positive interference (increase in oxidation current)	High
1-Octanol	Primary Alcohol	Fungal VOCs, flavorings	Positive interference	Moderate to High
2-Octanone	Ketone	Fungal VOCs, industrial solvents	Minimal to no interference at optimized potential	Low
Ascorbic Acid	Organic Acid	Biological fluids, food samples	Positive interference (easily oxidized)	Moderate
Uric Acid	Organic Acid	Biological fluids	Positive interference (easily oxidized)	Moderate
Acetone	Ketone	Breath, biological samples	Minimal to no interference	Low

Experimental Protocols

Protocol 1: Fabrication of an Alcohol Dehydrogenase (ADH)-Based Biosensor for 3-Octanol Detection

This protocol describes the fabrication of a biosensor for 3-octanol based on the immobilization of alcohol dehydrogenase on a gold nanoparticle-modified screen-printed carbon electrode (AuNP-SPCE).

Materials:

• Screen-Printed Carbon Electrodes (SPCEs)

• Gold(III) chloride trihydrate (HAuCl₄)

• Alcohol Dehydrogenase (ADH) from Saccharomyces cerevisiae

• β-Nicotinamide adenine dinucleotide hydrate (NAD⁺)

• Chitosan

• Glutaraldehyde solution (25% in H₂O)

• Phosphate buffer saline (PBS), pH 7.4

• 3-Octanol standard solutions

Procedure:

• Electrode Modification with Gold Nanoparticles (AuNPs):

  • Clean the SPCE surface by rinsing with deionized water and ethanol.

  • Electrodeposit AuNPs onto the SPCE working electrode by applying a constant potential of -0.2 V for 60 seconds in a 1 mM HAuCl₄ solution containing 0.1 M KNO₃.

  • Rinse the modified electrode (AuNP-SPCE) with deionized water and allow it to dry at room temperature.

• Enzyme Immobilization:

  • Prepare a 1% (w/v) chitosan solution in 1% (v/v) acetic acid.

  • Prepare a 10 mg/mL ADH solution in PBS.

  • Drop-cast 5 µL of the chitosan solution onto the AuNP-modified working electrode and let it dry to form a film.

  • Activate the chitosan film by exposing it to glutaraldehyde vapor for 30 minutes in a sealed container.

  • Drop-cast 5 µL of the ADH solution onto the activated chitosan film and allow it to incubate in a humid chamber for 2 hours at 4°C to facilitate covalent immobilization.

  • Rinse the electrode gently with PBS to remove any unbound enzyme.

• Electrochemical Measurement (Cyclic Voltammetry):

  • Perform cyclic voltammetry (CV) in an electrochemical cell containing 10 mL of PBS (pH 7.4) with 5 mM NAD⁺.

  • Record the background CV scan from -0.2 V to +0.8 V at a scan rate of 50 mV/s.

  • Add aliquots of 3-octanol standard solutions to the electrochemical cell and record the CV scans.

  • The oxidation peak current of NADH, produced by the enzymatic reaction, will increase with increasing 3-octanol concentration.

Protocol 2: Interference Study

This protocol outlines a method to evaluate the selectivity of the fabricated 3-octanol biosensor against potential interfering compounds.

Procedure:

• Prepare solutions of potential interfering compounds (e.g., ethanol, 1-octanol, ascorbic acid, uric acid) at a concentration 10-fold higher than the target 3-octanol concentration.

• Perform a baseline measurement of a known concentration of 3-octanol using the fabricated biosensor as described in Protocol 1.

• Introduce an interfering compound into the electrochemical cell along with the same concentration of 3-octanol.

• Record the electrochemical response and compare the signal to the baseline measurement.

• Calculate the percentage of interference using the formula:

  • % Interference = [(Signal with interferent - Signal of 3-octanol alone) / Signal of 3-octanol alone] * 100

Visualizations

Signaling Pathway of the ADH-Based Biosensor

Caption: Enzymatic conversion of 3-octanol and subsequent electrochemical signal generation.

Experimental Workflow for Interference Mitigation

Caption: A logical workflow incorporating steps to minimize interference during electrochemical sensing.

Technical Support Center: 3-Octanol Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the synthesis of 3-Octanol. It includes troubleshooting for common experimental issues, detailed protocols, and comparative data to facilitate the scaling up of production.

Frequently Asked Questions (FAQs)

Q1: What are the most common laboratory-scale methods for synthesizing 3-Octanol?

A1: The two most prevalent laboratory-scale methods for synthesizing 3-Octanol are the reduction of 3-octanone and the Grignard reaction. The reduction of 3-octanone, typically with a reducing agent like sodium borohydride, offers a straightforward approach with good yields.[1] The Grignard synthesis involves the reaction of a pentylmagnesium halide with propanal, allowing for the construction of the carbon skeleton.[2][3]

Q2: What is a typical yield for the synthesis of 3-Octanol?

A2: Yields are dependent on the chosen synthesis route and optimization of reaction conditions. For the reduction of 3-octanone using sodium borohydride, a yield of approximately 79% has been reported.[1] The Grignard reaction between an appropriate Grignard reagent and an aldehyde can achieve yields in the range of 65-85%.[4]

Q3: How can I monitor the progress of my 3-Octanol synthesis?

A3: Reaction progress can be effectively monitored by Gas Chromatography (GC) or Nuclear Magnetic Resonance (NMR) spectroscopy.[5] By taking aliquots from the reaction mixture over time, you can observe the disappearance of starting materials and the appearance of the 3-Octanol product.

Q4: What are the primary industrial applications of 3-Octanol?

A4: 3-Octanol is utilized as a versatile chemical intermediate for synthesizing more complex molecules like plasticizers and esters.[6] It also serves as a flavor and fragrance enhancer, imparting earthy and nutty notes to food products and perfumes, and is used as a low-volatility industrial solvent.[6]

Troubleshooting Guides

Issue 1: Low Yield in Grignard Synthesis

Question: My Grignard synthesis of 3-Octanol from 1-bromopentane and propanal resulted in a very low yield. What are the potential causes and how can I fix it?

Answer: Low yields in Grignard reactions are a common issue, often stemming from the reagent's high sensitivity to moisture. Here are the primary causes and troubleshooting steps:

• Presence of Water: Grignard reagents react readily with water, which will quench the reagent and prevent it from reacting with the aldehyde.[2]

  • Solution: Ensure all glassware is oven-dried immediately before use. Use anhydrous solvents (e.g., anhydrous diethyl ether) and ensure starting materials are dry. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Impure Magnesium: The surface of the magnesium turnings may be coated with magnesium oxide, which prevents the reaction from initiating.

  • Solution: Briefly crush the magnesium turnings in a mortar and pestle before the reaction or use a crystal of iodine to activate the magnesium surface.

• Incorrect Reagent Ratio: An improper stoichiometric ratio of the Grignard reagent to the aldehyde can lead to incomplete conversion.

  • Solution: Ensure the Grignard reagent is in slight excess. Titrate a small sample of the prepared Grignard reagent before adding the aldehyde to determine its exact concentration.

References

• 1. prepchem.com [prepchem.com]
• 2. chegg.com [chegg.com]
• 3. Solved What are the mechanism steps for the following | Chegg.com [chegg.com]
• 4. faculty.fiu.edu [faculty.fiu.edu]
• 5. 3-OCTANOL synthesis - chemicalbook [chemicalbook.com]
• 6. nbinno.com [nbinno.com]

Technical Support Center: Optimizing Fermentation for 3-Octanol Production

Welcome to the technical support center for the microbial production of 3-octanol. This resource provides troubleshooting guidance, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their fermentation experiments.

Troubleshooting Guide

This guide addresses common issues encountered during 3-octanol fermentation in a question-and-answer format.

Q1: My fermentation is sluggish or has completely stalled. What are the potential causes and how can I fix it?

A1: A stuck or sluggish fermentation can be due to several factors. Systematically check the following:

• Temperature Fluctuations: Ensure the temperature is within the optimal range for your microbial host (e.g., typically 28-30°C for yeasts like Saccharomyces cerevisiae and Yarrowia lipolytica).[1][2] Temperatures that are too high or too low can stress the yeast and inhibit growth and production.

• pH Imbalance: The pH of the fermentation medium should be maintained within the optimal range for your organism, which is often crucial for enzyme activity and cell viability. A significant drop in pH due to the production of acidic byproducts can inhibit fermentation.[3]

• Nutrient Limitation: Depletion of essential nutrients such as nitrogen, phosphorus, or trace elements can halt microbial growth and product formation.

• Substrate/Product Inhibition: High concentrations of the substrate or the accumulation of 3-octanol can be toxic to the microbial cells, leading to inhibition of metabolic activity.

• Low Yeast Viability: The initial inoculum may have had low viability, or cell viability may have decreased during fermentation due to stress factors.

Troubleshooting Steps:

• Verify and adjust the temperature and pH of your fermenter to the optimal setpoints for your strain.

• Analyze a sample of the fermentation broth for residual nutrients and supplement if necessary.

• Consider implementing a fed-batch strategy to maintain substrate levels below inhibitory concentrations. In-situ product removal techniques, such as using a dodecane overlay, can help to reduce product toxicity.[2][4]

• If you suspect low cell viability, you may need to reinoculate the fermenter with a fresh, healthy seed culture.

Q2: I am observing low yields of 3-octanol. What are the key factors affecting the production titer?

A2: Low yields of 3-octanol can be attributed to several factors, from suboptimal fermentation conditions to metabolic bottlenecks.

• Suboptimal Precursor Supply: The biosynthesis of 3-octanol is dependent on the availability of specific precursors, such as linoleic acid for the production of the similar compound 1-octen-3-ol.[1][5] Ensure that the medium is formulated to provide an adequate supply of the necessary precursors.

• Inefficient Enzyme Activity: The enzymes in the biosynthetic pathway for 3-octanol may have low activity or expression levels in your host organism.

• Competing Metabolic Pathways: The precursor molecules for 3-octanol synthesis may be diverted to other metabolic pathways, reducing the overall product yield.

• Product Volatility: 3-octanol is a volatile compound, and significant amounts can be lost through evaporation during fermentation, especially with aeration.[6]

Optimization Strategies:

• Optimize the concentration of the precursor in the fermentation medium. For example, for 1-octen-3-ol production in recombinant S. cerevisiae, a linoleic acid concentration of 3 mM was found to be optimal.[1]

• Consider metabolic engineering strategies to overexpress key enzymes in the 3-octanol biosynthetic pathway and to block competing pathways.

• Implement strategies to minimize product loss, such as using a condenser on the fermenter off-gas or employing an organic overlay like dodecane to capture the product.[2][4][6]

Q3: I am seeing significant byproduct formation. How can I improve the selectivity towards 3-octanol?

A3: The formation of byproducts is a common challenge in microbial fermentation.

• Metabolic Overflow: High substrate concentrations can lead to metabolic overflow, resulting in the production of unwanted byproducts.

• Redox Imbalance: An imbalance in the cellular redox state (NADH/NAD+ ratio) can trigger the formation of byproducts to regenerate NAD+.

• Broad Substrate Specificity of Enzymes: Enzymes in the host organism may have broad substrate specificity, leading to the conversion of intermediates into various byproducts.

Mitigation Approaches:

• Control the substrate feeding rate in a fed-batch fermentation to avoid accumulation of the carbon source.

• Optimize aeration and agitation to maintain a balanced redox state within the cells.

• Utilize metabolic engineering to knock out genes responsible for the production of major byproducts.

Frequently Asked Questions (FAQs)

Q1: What are the typical fermentation parameters for producing fatty acid-derived alcohols like 3-octanol in yeast?

A1: While optimal parameters need to be determined empirically for each specific strain and process, the following table summarizes typical starting points for yeasts like S. cerevisiae and Y. lipolytica.

Parameter	Saccharomyces cerevisiae	Yarrowia lipolytica	Reference(s)
Temperature	30°C	28°C	[1],[2]
pH	5.0 - 6.5	5.0 - 6.0	[7],[8]
Agitation	200 - 250 rpm	180 - 220 rpm	[2],[8]
Aeration	Aerobic	Aerobic (DOT > 20%)	[8]
Primary Carbon Source	Glucose	Glucose, Glycerol	[9],[6]
Precursor (for related compounds)	Linoleic Acid (for 1-octen-3-ol)	Fatty Acyl-CoAs	[1],[4]

Q2: Which microbial hosts are commonly used for the production of 3-octanol and other fatty alcohols?

A2: Several microorganisms have been engineered for the production of fatty alcohols. Common choices include:

• Saccharomyces cerevisiae : A well-characterized and robust yeast with a wide range of genetic tools available for metabolic engineering. It has been used for the production of 1-octen-3-ol and 1-octanol.[1][5][9]

• Yarrowia lipolytica : An oleaginous yeast known for its ability to accumulate high levels of lipids, which are precursors for fatty alcohol synthesis.[2]

• Pichia pastoris (Komagataella phaffii) : A methylotrophic yeast capable of reaching very high cell densities, which can be advantageous for high-titer production.[7][10][11][12]

• Escherichia coli : A bacterium that is easily engineered and has been used to produce a variety of biofuels, including 1-octanol.[6]

Q3: How can I quantify the concentration of 3-octanol in my fermentation broth?

A3: The most common method for quantifying volatile compounds like 3-octanol is Gas Chromatography (GC).

• Sample Preparation: The 3-octanol needs to be extracted from the aqueous fermentation broth into an organic solvent. A common method is liquid-liquid extraction using a solvent like hexane.[6]

• GC Analysis: The organic extract is then injected into a Gas Chromatograph equipped with a suitable column (e.g., a non-polar or medium-polar column) and a detector, typically a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[1][6]

• Quantification: The concentration of 3-octanol is determined by comparing the peak area from the sample to a standard curve generated with known concentrations of pure 3-octanol.

Experimental Protocols

Protocol 1: Shake Flask Fermentation for 3-Octanol Production

This protocol provides a general procedure for small-scale screening of 3-octanol production in a yeast host.

• Media Preparation: Prepare the appropriate production medium for your host organism. For example, for Y. lipolytica, a suitable medium might contain glucose, yeast extract, peptone, and necessary salts. Sterilize the medium by autoclaving.

• Inoculum Preparation: Inoculate a single colony of your production strain into a seed culture medium and grow overnight at the optimal temperature and agitation (e.g., 28-30°C, 220 rpm).[2]

• Fermentation: Inoculate the production medium in shake flasks with the overnight seed culture to a starting OD600 of approximately 0.1-0.2. If required, add the precursor for 3-octanol synthesis. To minimize product loss due to volatility, an organic overlay (e.g., dodecane) can be added to the culture.[2][4]

• Incubation: Incubate the shake flasks at the optimal temperature and agitation for 48-96 hours.

• Sampling and Analysis: Periodically take samples to measure cell growth (OD600) and 3-octanol concentration using GC analysis.

Protocol 2: Quantification of 3-Octanol by Gas Chromatography (GC)

• Sample Collection: Collect 1 mL of the fermentation broth. If an organic overlay was used, collect a sample from the organic phase.

• Extraction: Add 1 mL of hexane (or another suitable organic solvent) to the fermentation broth sample in a microcentrifuge tube. Vortex vigorously for 3 minutes to extract the 3-octanol.[6]

• Phase Separation: Centrifuge the tube at a low speed (e.g., 3000 x g) for 10 minutes to separate the organic and aqueous phases.[6]

• GC Analysis: Carefully transfer the upper organic layer to a GC vial. Inject 1 µL of the sample into a GC-FID equipped with a suitable capillary column (e.g., RTX-5).

• Temperature Program: Use a temperature program to separate the compounds of interest. An example program could be: hold at 100°C for 2 minutes, ramp to 125°C at 7°C/min, then ramp to 235°C at 10°C/min.[6]

• Data Analysis: Identify the 3-octanol peak based on its retention time compared to a pure standard. Quantify the concentration using a pre-established standard curve.

Visualizations

Caption: Biosynthetic pathway for 1-octen-3-ol from linoleic acid.

References

• 1. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fatty alcohol production in Lipomyces starkeyi and Yarrowia lipolytica - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Production of 1-octanol in Escherichia coli by a high flux thioesterase route - PMC [pmc.ncbi.nlm.nih.gov]
• 7. silverstripe.fkit.hr [silverstripe.fkit.hr]
• 8. Production of added‐value metabolites by Yarrowia lipolytica growing in olive mill wastewater‐based media under aseptic and non‐aseptic conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. An engineered fatty acid synthase combined with a carboxylic acid reductase enables de novo production of 1-octanol in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Benchmarking recombinant Pichia pastoris for 3-hydroxypropionic acid production from glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Production of protein-based polymers in Pichia pastoris - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Engineering Pichia pastoris for the efficient production of the high-value steroid intermediate 15α-OH-D-ethylgonendione - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Validation of GC-MS method for 3-Octanol quantification

An objective comparison of methods for the quantification of 3-Octanol, with a focus on the validation of the Gas Chromatography-Mass Spectrometry (GC-MS) technique. This guide is intended for researchers, scientists, and professionals in drug development who require accurate and reliable analytical methodologies.

Introduction to 3-Octanol Quantification

3-Octanol is a volatile organic compound and a secondary alcohol that is relevant in various fields, including the food and beverage industry as a flavor component, in environmental analysis as a potential biomarker, and in chemical manufacturing. Accurate quantification of 3-octanol is crucial for quality control, research, and regulatory compliance. Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful and widely used analytical technique for this purpose, offering high sensitivity and selectivity.[1] This guide provides a detailed overview of the validation of a GC-MS method for 3-octanol quantification and compares it with other analytical alternatives.

GC-MS Method Validation

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[1] For the quantification of 3-octanol by GC-MS, validation is typically performed according to guidelines from the International Council for Harmonisation (ICH) and includes the assessment of the following parameters.[2][3]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components that may be expected to be present. In GC-MS, this is achieved by the unique retention time of 3-octanol and its characteristic mass spectrum.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte. This is typically demonstrated by a high correlation coefficient (R²) for the calibration curve.[3][4]

• Accuracy: The closeness of the test results obtained by the method to the true value. It is often assessed through recovery studies by spiking a blank matrix with a known amount of 3-octanol.[5]

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is usually expressed as the Relative Standard Deviation (RSD) and is evaluated at two levels:

  • Repeatability (Intra-day precision): Precision over a short interval of time with the same analyst and equipment.

  • Intermediate Precision (Inter-day precision): Precision within the same laboratory but on different days, with different analysts, or different equipment.[2]

• Limit of Detection (LOD): The lowest amount of an analyte in a sample that can be detected but not necessarily quantitated as an exact value.[6]

• Limit of Quantification (LOQ): The lowest amount of an analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6][7]

Experimental Protocol: GC-MS Quantification of 3-Octanol

This section details a typical experimental protocol for the quantification of 3-octanol.

1. Sample Preparation (Liquid-Liquid Extraction)

• To 1 mL of the aqueous sample in a glass vial, add 1 mL of a suitable organic solvent (e.g., hexane or dichloromethane).

• Add an internal standard (e.g., 2-octanol or a deuterated analog) to correct for extraction efficiency and injection variability.[8]

• Vortex the mixture for 2 minutes to ensure thorough mixing.

• Centrifuge the sample at 3000 rpm for 10 minutes to separate the organic and aqueous phases.

• Carefully transfer the organic (upper) layer to a clean GC vial for analysis.

2. GC-MS Instrumentation and Conditions

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column such as a DB-5ms or HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) is commonly used.

  • Injector: Split/splitless injector, operated in splitless mode for trace analysis or with a suitable split ratio for higher concentrations.

  • Injector Temperature: 250 °C.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: Increase to 150 °C at a rate of 10 °C/min.

    • Hold: Maintain at 150 °C for 5 minutes.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Mode:

    • Full Scan: Acquire data over a mass range of m/z 35-300 to confirm the identity of 3-octanol.

    • Selected Ion Monitoring (SIM): For enhanced sensitivity and quantitative analysis, monitor characteristic ions of 3-octanol (e.g., m/z 59, 87, 101).

Data Presentation and Performance

The following tables summarize the expected performance data from a validated GC-MS method for 3-octanol quantification.

Table 1: Linearity Data for 3-Octanol Quantification by GC-MS

Concentration Range (µg/mL)	Correlation Coefficient (R²)	Regression Equation
0.5 - 100	> 0.999	y = mx + c

This data indicates a strong linear relationship between the concentration and the instrument response across the specified range.[4][5]

Table 2: Accuracy and Precision for 3-Octanol Quantification by GC-MS

Concentration Level (µg/mL)	Mean Recovery (%)	Intra-day Precision (RSD, %)	Inter-day Precision (RSD, %)
5 (Low QC)	98.5%	< 3.0%	< 4.5%
50 (Mid QC)	101.2%	< 2.5%	< 3.8%
80 (High QC)	99.3%	< 2.0%	< 3.5%

The method demonstrates high accuracy (recoveries close to 100%) and excellent precision (low RSD values).[2][9]

Table 3: Limits of Detection (LOD) and Quantification (LOQ)

Parameter	Value (µg/mL)	Basis of Determination
Limit of Detection (LOD)	~0.1	Signal-to-Noise Ratio of 3:1
Limit of Quantification (LOQ)	~0.5	Signal-to-Noise Ratio of 10:1

These values indicate the high sensitivity of the GC-MS method.[7]

Visualizations

Caption: Workflow for 3-Octanol analysis by GC-MS.

Caption: Interdependence of key validation parameters.

Comparison with Alternative Analytical Methods

While GC-MS is a gold standard for volatile compound analysis, other techniques can also be employed.

Table 4: Comparison of Analytical Methods for 3-Octanol Quantification

Method	Principle	Selectivity	Sensitivity	Throughput	Relative Cost
GC-MS	Chromatographic separation followed by mass-based identification and quantification.	Very High	Very High	Medium	High
GC-FID	Chromatographic separation followed by flame ionization detection.	High	High	Medium	Medium
HPLC-UV/DAD	Liquid chromatographic separation with UV detection. Requires derivatization for non-chromophoric analytes like 3-octanol.	Medium-High	Low-Medium	High	Medium
NMR Spectroscopy	Nuclear magnetic resonance of atomic nuclei.	High	Low	Low	Very High

Discussion of Alternatives:

• Gas Chromatography-Flame Ionization Detection (GC-FID): GC-FID is a robust and less expensive alternative to GC-MS. It offers high sensitivity for hydrocarbons but lacks the specificity of mass spectrometry. While it can quantify 3-octanol effectively in simple matrices, co-eluting impurities can interfere with the results, as FID responds to any compound that combusts.

• High-Performance Liquid Chromatography (HPLC): HPLC is generally not the method of choice for highly volatile compounds like 3-octanol.[10] It would require derivatization to introduce a chromophore for UV detection, adding complexity and potential sources of error to the analytical procedure.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR can be used for the quantification of 3-octanol, particularly at high concentrations.[11] It is non-destructive and provides structural information. However, its sensitivity is significantly lower than that of GC-based methods, making it unsuitable for trace analysis.[11]

Conclusion

The validated Gas Chromatography-Mass Spectrometry method provides a specific, sensitive, accurate, and precise approach for the quantification of 3-octanol. Its high selectivity, conferred by the combination of chromatographic retention time and mass spectral data, makes it superior to other techniques, especially for complex sample matrices. While alternatives like GC-FID offer a more cost-effective solution for simpler samples, GC-MS remains the definitive method for achieving reliable and defensible quantitative results in demanding research and quality control environments.

References

• 1. impactfactor.org [impactfactor.org]
• 2. hrcak.srce.hr [hrcak.srce.hr]
• 3. Development and Validation of a Gas Chromatography-Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development and Validation of a Gas Chromatography–Mass Spectrometry Method for the Analysis of the Novel Plant-Based Substance with Antimicrobial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. environics.com [environics.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Multianalytical Method Validation for Qualitative and Quantitative Analysis of Solvents of Abuse in Oral Fluid by HS-GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ttb.gov [ttb.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]

Purity Assessment of Synthesized 3-Octanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for assessing the purity of synthesized 3-octanol. It includes detailed experimental protocols, comparative data, and a discussion of common impurities and purification methods to assist researchers in achieving and verifying the desired purity of this important secondary alcohol.

Synthesis and Potential Impurities

3-Octanol is commonly synthesized via a Grignard reaction between hexanal and ethylmagnesium bromide. This synthetic route can introduce several potential impurities that need to be monitored and removed.

Common Impurities in 3-Octanol Synthesis:

• Unreacted Starting Materials: Residual hexanal and ethylmagnesium bromide.

• Side Products: Byproducts from the Grignard reaction, such as Wurtz-type coupling products (dodecane).

• Solvent and Reagents: Residual solvents like diethyl ether or tetrahydrofuran (THF) and quenching agents.

Analytical Techniques for Purity Assessment

A multi-faceted approach employing chromatographic and spectroscopic techniques is essential for a thorough purity assessment of 3-Octanol.

Gas Chromatography (GC)

Gas chromatography is a powerful technique for separating and quantifying volatile compounds, making it ideal for assessing the purity of 3-Octanol.

Table 1: Comparison of GC Detector Performance for 3-Octanol Analysis

Detector	Principle	Selectivity	Sensitivity	Typical Purity Result for 3-Octanol
Flame Ionization Detector (FID)	Measures ions produced during the combustion of organic compounds.	Non-selective for hydrocarbons.	High	>99%
Mass Spectrometry (MS)	Separates ions based on their mass-to-charge ratio.	Highly selective, provides structural information.	Very High	>99.5%

• Sample Preparation: Prepare a 1% (v/v) solution of the synthesized 3-Octanol in a suitable solvent such as ethanol or dichloromethane.

• Instrument: A gas chromatograph equipped with a flame ionization detector (FID).

• Column: A non-polar capillary column (e.g., DB-1 or HP-5, 30 m x 0.25 mm ID, 0.25 µm film thickness) is suitable for separating 3-Octanol from potential impurities.[1]

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.[2]

• Injection: Inject 1 µL of the prepared sample in split mode (e.g., 50:1 split ratio).

• Temperature Program:

  • Initial oven temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase to 180°C at a rate of 10°C/min.

  • Hold: Maintain at 180°C for 5 minutes.

• Detector Temperature: 250°C.

• Data Analysis: The purity is determined by calculating the peak area percentage of 3-Octanol relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed structural information and can be used for quantitative analysis (qNMR) to determine purity.

Table 2: Representative ¹H and ¹³C NMR Chemical Shifts for 3-Octanol

Nucleus	Chemical Shift (δ) ppm	Multiplicity	Assignment
¹H NMR	~3.5	m	CH-OH
~1.4	m	CH₂ adjacent to CH-OH
~1.3	m	(CH₂)₄
~0.9	t	CH₃ (ethyl group)
~0.85	t	CH₃ (hexyl group)
¹³C NMR	~73	CH-OH
~39	CH₂ adjacent to CH-OH (hexyl)
~32	CH₂
~30	CH₂ adjacent to CH-OH (ethyl)
~28	CH₂
~23	CH₂
~14	CH₃ (hexyl group)
~10	CH₃ (ethyl group)

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

• Sample Preparation: Accurately weigh approximately 10 mg of the synthesized 3-Octanol and a known amount (e.g., 5 mg) of a certified internal standard (e.g., maleic acid or 1,3,5-trimethoxybenzene) into an NMR tube.[3][4] Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl₃).

• Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Acquisition Parameters:

  • Pulse sequence: A standard 90° pulse sequence.

  • Relaxation delay (d1): A long relaxation delay (e.g., 5 times the longest T1 of the signals of interest) is crucial for accurate quantification, typically 30-60 seconds.[3]

  • Number of scans: 8-16 scans to achieve a good signal-to-noise ratio.

• Data Processing:

  • Apply Fourier transformation and phase correction to the acquired FID.

  • Carefully integrate a well-resolved signal of 3-Octanol (e.g., the CH-OH proton at ~3.5 ppm) and a signal from the internal standard.

• Purity Calculation: The purity of 3-Octanol can be calculated using the following formula[5]:

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the standard

  • sample = 3-Octanol

  • std = Internal standard

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight of 3-Octanol and to identify impurities by their mass fragmentation patterns.[6]

Table 3: Key Mass Spectral Fragments of 3-Octanol

m/z	Interpretation
130	Molecular ion [M]⁺
115	[M - CH₃]⁺
101	[M - C₂H₅]⁺ (α-cleavage)
87	[M - C₃H₇]⁺
59	[CH(OH)C₂H₅]⁺ (α-cleavage, characteristic for 3-alcohols)

The protocol for GC-MS is similar to that of GC-FID, with the mass spectrometer acting as the detector. The mass spectrometer should be operated in electron ionization (EI) mode at 70 eV. The data analysis involves comparing the obtained mass spectrum of the main peak with a library spectrum of 3-Octanol and identifying the mass spectra of any impurity peaks.

Purification Methods: A Comparison

The choice of purification method depends on the nature of the impurities and the desired final purity.

Table 4: Comparison of Purification Methods for 3-Octanol

Method	Principle	Advantages	Disadvantages
Fractional Distillation	Separation based on differences in boiling points.[7]	Effective for separating compounds with significantly different boiling points. Scalable for larger quantities.	Less effective for separating azeotropes or compounds with close boiling points.[8] Potential for thermal degradation of the sample.
Column Chromatography	Separation based on differential adsorption of compounds to a stationary phase.[9]	High resolution for separating compounds with similar polarities. Can be used for heat-sensitive compounds.	Can be time-consuming and require larger volumes of solvent. May not be as easily scalable as distillation.

Visualization of the Workflow

The following diagram illustrates the overall workflow for the synthesis, purification, and purity assessment of 3-Octanol.

Caption: Workflow for 3-Octanol synthesis, purification, and analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. azom.com [azom.com]
• 4. pubsapp.acs.org [pubsapp.acs.org]
• 5. Purity Calculation - Mestrelab Resources [mestrelab.com]
• 6. hplc.eu [hplc.eu]
• 7. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 8. researchgate.net [researchgate.net]
• 9. web.uvic.ca [web.uvic.ca]

A Comparative Analysis of the Flavor Profiles of 3-Octanol and 1-octen-3-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the flavor and aroma profiles of two closely related C8 alcohols: 3-Octanol and 1-octen-3-ol. These compounds are significant contributors to the sensory characteristics of a wide variety of natural products, and understanding their distinct profiles is crucial for applications in food science, fragrance development, and sensory research. This document summarizes key quantitative data, outlines experimental methodologies for their evaluation, and visualizes relevant pathways and workflows.

Quantitative Sensory and Physicochemical Data

The sensory and physical properties of 3-Octanol and 1-octen-3-ol are summarized below. It is important to note that sensory thresholds can vary depending on the methodology and the sensory panel.

Property	3-Octanol	1-octen-3-ol	Source(s)
Molecular Formula	C₈H₁₈O	C₈H₁₆O	[1][2]
Molar Mass	130.23 g/mol	128.21 g/mol	[1][2]
Odor Description	Earthy, mushroom, herbal, nutty, slightly fruity, citrus, woody, spicy, minty.[3][4][5]	Mushroom, earthy, fungal, green, oily, vegetative, with metallic and fatty undertones.[6][7][8]	[3][4][5][6][7][8]
Taste Description	Musty, mushroom, earthy, creamy, dairy.	Mushroom, earthy, with a metallic aftertaste.	[8]
Odor Threshold	28 ppb (in water)	~1 ppb (in water)	[9]
Natural Occurrence	Mentha arvensis, mushrooms (e.g., boletus, shiitake), thyme, pimentos.[4][5]	Mushrooms (especially Agaricus bisporus), fungi (Aspergillus, Penicillium), lemon balm, soybeans, some cheeses (e.g., Camembert).[6][8][10]	[4][5][6][8][10]

Experimental Protocols

The characterization of flavor profiles for compounds like 3-Octanol and 1-octen-3-ol relies on a combination of instrumental and sensory analysis techniques.

Gas Chromatography-Olfactometry (GC-O)

GC-O is a powerful technique used to identify odor-active compounds in a sample. A detailed protocol for the analysis of mushroom aroma, where these compounds are prevalent, is as follows:

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

• A representative sample (e.g., mushroom tissue, food product) is placed in a sealed vial.

• The sample is gently heated to encourage the release of volatile compounds into the headspace.

• A solid-phase microextraction (SPME) fiber with a suitable coating (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane) is exposed to the headspace for a defined period to adsorb the volatile analytes.[11]

2. GC-MS/O Analysis:

• The SPME fiber is introduced into the heated injection port of a gas chromatograph (GC) for thermal desorption of the analytes.

• The GC column separates the volatile compounds based on their boiling points and polarity.

• The column effluent is split between a mass spectrometer (MS) for chemical identification and an olfactometry port for sensory detection.[12]

• A trained sensory panelist sniffs the effluent from the olfactometry port and records the odor description and intensity for each eluting compound.[12]

3. Data Analysis:

• The MS data provides the chemical identity of the compounds.

• The olfactometry data identifies which of these compounds are odor-active and describes their sensory characteristics.

• Techniques like Aroma Extract Dilution Analysis (AEDA) can be employed to determine the Flavor Dilution (FD) factor, which indicates the potency of each odorant.[12]

Sensory Panel Analysis

A trained sensory panel is essential for providing detailed and reproducible descriptions of flavor profiles.

1. Panelist Selection and Training:

• Panelists are screened for their sensory acuity, ability to describe odors and tastes, and consistency.

• Training involves familiarization with a wide range of reference aroma compounds and descriptive terminology.[13]

2. Sample Preparation and Presentation:

• Solutions of 3-Octanol and 1-octen-3-ol are prepared in a neutral solvent (e.g., water with a small amount of ethanol to aid solubility) at various concentrations.

• Samples are presented to panelists in coded, identical containers to avoid bias.[14] The order of presentation is randomized.[14]

3. Evaluation:

• Panelists evaluate the aroma of each sample by sniffing from the container.

• For taste evaluation, panelists take a small amount of the solution into their mouths, evaluate the flavor, and then expectorate. Rinsing with water between samples is crucial to prevent sensory fatigue.[14]

• Panelists rate the intensity of various sensory attributes (e.g., mushroom, earthy, green, fruity) on a structured scale (e.g., a line scale from 0 to 10).[13]

4. Data Analysis:

• The intensity ratings from all panelists are collected and statistically analyzed to generate a sensory profile for each compound.

Visualizations

Biochemical Pathway of 1-octen-3-ol Formation

The characteristic mushroom aroma of 1-octen-3-ol is primarily a result of the enzymatic breakdown of linoleic acid, a common fatty acid in fungi and plants.[9][10][15]

References

• 1. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-Octen-3-Ol | C8H16O | CID 18827 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3-Octanol｜lookchem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Showing Compound 3-Octanol (FDB003343) - FooDB [foodb.ca]
• 6. files.core.ac.uk [files.core.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Octenol - Molecule of the Month - December 2009 - HTML-only version [chm.bris.ac.uk]
• 10. 1-Octen-3-ol - Wikipedia [en.wikipedia.org]
• 11. Characterization of Volatile Flavor Compounds and Aroma Active Components in Button Mushroom (Agaricus bisporus) across Various Cooking Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Gas Chromatography Analysis with Olfactometric Detection (GC-O) as a Useful Methodology for Chemical Characterization of Odorous Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. agw.org.au [agw.org.au]
• 14. pac.gr [pac.gr]
• 15. Biosynthesis of (R)-(-)-1-Octen-3-ol in Recombinant Saccharomyces cerevisiae with Lipoxygenase-1 and Hydroperoxide Lyase Genes from Tricholoma matsutake - PMC [pmc.ncbi.nlm.nih.gov]

3-Octanol vs. Other C8 Alcohols as Fungal Biomarkers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The detection and identification of fungal contamination are critical in various fields, from clinical diagnostics to food safety and indoor air quality assessment. Volatile organic compounds (VOCs) produced by fungi have emerged as promising non-invasive biomarkers. Among these, C8 alcohols, particularly 3-octanol and its isomers, are frequently cited as indicators of fungal presence. This guide provides an objective comparison of 3-octanol and other C8 alcohols as fungal biomarkers, supported by experimental data and detailed methodologies.

Introduction to C8 Alcohols as Fungal Biomarkers

Fungi produce a diverse array of VOCs as byproducts of their metabolic processes. Eight-carbon (C8) compounds, including alcohols and ketones, are among the most characteristic volatiles emitted by a wide range of fungal species. These compounds are typically products of the lipoxygenase (LOX) pathway, originating from the breakdown of fatty acids like linoleic acid. The presence and relative abundance of specific C8 alcohols can vary significantly between different fungal species and are influenced by factors such as growth substrate, temperature, and moisture levels. While 1-octen-3-ol is the most well-known and often dominant fungal C8 volatile, other isomers such as 3-octanol also play a significant role and may offer unique biomarker potential.

Data Presentation: Quantitative Comparison of C8 Alcohol Production by Fungi

The following table summarizes quantitative data on the production of 3-octanol and other C8 alcohols by various fungal species, as determined by headspace solid-phase microextraction coupled with gas chromatography-mass spectrometry (HS-SPME-GC-MS). It is important to note that a direct, comprehensive comparison is challenging due to variations in experimental conditions and reporting standards across studies. The data presented here is synthesized from multiple sources to provide a comparative overview.

Fungal Species	3-Octanol	1-Octen-3-ol	1-Octanol	2-Octanol	Other C8 Alcohols	Reference
Aspergillus flavus	Present	High Abundance	Present	Not Detected	2-Octen-1-ol	[1]
Aspergillus niger	Present	Present	Present	Not Detected	Not Reported	[2]
Penicillium chrysogenum	Present	High Abundance	Present	Present	3-Octanone	[3]
Penicillium expansum	Low Abundance	High Abundance	Present	Not Detected	2-Octen-1-ol	[4]
Fusarium culmorum	Present	Present	Not Detected	Not Detected	3-Octanone	[5]
Fusarium solani	Present	Present	Not Detected	Not Detected	Not Reported	[6]
Trichoderma atroviride	Present	High Abundance	Not Detected	Not Detected	3-Octanone	[5]
Trichoderma azevedoi	Present	Present	Not Detected	Not Detected	3-Octanone	[7]

Note: "Present" indicates the compound was detected but not quantified in the cited study. "High Abundance" and "Low Abundance" are relative terms based on the findings of the respective studies. The absence of a compound ("Not Detected") does not definitively mean it is not produced, only that it was not identified under the specific experimental conditions.

Experimental Protocols

The standard method for the analysis of fungal volatile organic compounds is Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS) . This technique is highly sensitive and allows for the non-invasive sampling of VOCs from the headspace above a fungal culture or a contaminated material.

General Protocol for HS-SPME-GC-MS Analysis of Fungal VOCs

• Sample Preparation:

  • Fungal cultures are grown on a suitable solid or liquid medium in sealed vials (e.g., 20 mL glass vials with PTFE/silicone septa).

  • For solid samples (e.g., contaminated building materials, food), a known quantity of the material is placed in a headspace vial.

  • An internal standard (e.g., a deuterated analog of a target analyte) may be added to the sample for quantification.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • The sample vial is incubated at a controlled temperature (e.g., 40-60 °C) for a specific time (e.g., 15-30 minutes) to allow volatiles to equilibrate in the headspace.

  • An SPME fiber coated with a specific stationary phase (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS) is exposed to the headspace of the vial for a defined period (e.g., 20-40 minutes) to adsorb the VOCs.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • The SPME fiber is withdrawn from the sample vial and immediately inserted into the heated injection port of the gas chromatograph.

  • The adsorbed volatiles are thermally desorbed from the fiber and transferred to the GC column.

  • The GC column (e.g., a non-polar or medium-polarity column like DB-5ms or HP-INNOWax) separates the individual VOCs based on their boiling points and affinity for the stationary phase.

  • The separated compounds then enter the mass spectrometer, where they are ionized and fragmented.

  • The resulting mass spectrum provides a unique "fingerprint" for each compound, allowing for its identification by comparison to a spectral library (e.g., NIST, Wiley).

• Data Analysis:

  • The retention time and mass spectrum of each peak in the chromatogram are used to identify the compounds.

  • Quantification is typically performed by comparing the peak area of the analyte to that of the internal standard or by using an external calibration curve.

Mandatory Visualizations

Biosynthesis of C8 Alcohols in Fungi

The primary pathway for the biosynthesis of C8 volatile compounds in fungi involves the enzymatic oxidation of linoleic acid. This process is initiated by lipoxygenase (LOX), which introduces a hydroperoxy group into the fatty acid chain. The resulting hydroperoxide is then cleaved by a hydroperoxide lyase (HPL) to produce various C8 compounds, including 1-octen-3-ol. Subsequent enzymatic reactions, such as reduction by alcohol dehydrogenases (ADH), can lead to the formation of other C8 alcohols like 3-octanol.

Caption: Biosynthesis of C8 alcohols from linoleic acid in fungi.

Experimental Workflow for Fungal VOC Analysis

The following diagram illustrates the typical workflow for the analysis of fungal volatile organic compounds using HS-SPME-GC-MS.

Caption: Workflow for fungal VOC analysis using HS-SPME-GC-MS.

Discussion and Conclusion

The analysis of C8 alcohols provides a valuable tool for the detection and characterization of fungal presence. While 1-octen-3-ol is a well-established and often abundant biomarker, the presence and relative concentration of other C8 alcohols, such as 3-octanol, can provide additional information for species-level discrimination.

3-Octanol as a Biomarker: The data suggests that 3-octanol is a common, albeit often less abundant, metabolite compared to 1-octen-3-ol in many fungal species. Its presence in conjunction with other C8 volatiles can contribute to a more specific "fingerprint" for a particular fungus. For instance, the ratio of 3-octanol to 1-octen-3-ol could potentially serve as a distinguishing feature.

Other C8 Alcohols: The diversity of C8 alcohols produced by fungi extends beyond 3-octanol and 1-octen-3-ol. Compounds like 1-octanol, 2-octanol, and various octenols are also part of the fungal volatilome. The production of these isomers appears to be species-specific, highlighting their potential for more targeted biomarker applications.

Future Directions: Further research is needed to establish comprehensive, quantitative libraries of C8 alcohol profiles for a wider range of fungal species under standardized conditions. This would significantly enhance the reliability and specificity of using these compounds as biomarkers. Additionally, investigating the influence of environmental factors on C8 alcohol production will be crucial for the practical application of this knowledge in real-world scenarios, such as clinical diagnostics and environmental monitoring.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Germination of penicillium paneum Conidia is regulated by 1-octen-3-ol, a volatile self-inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 5. Monitoring the volatile language of fungi using gas chromatography-ion mobility spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Colony Age of Trichoderma azevedoi Alters the Profile of Volatile Organic Compounds and Ability to Suppress Sclerotinia sclerotiorum in Bean Plants - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of (R)-3-Octanol and (S)-3-Octanol as Insect Pheromones

For Immediate Release

A comprehensive guide for researchers, scientists, and drug development professionals on the differential efficacy of (R)-3-Octanol and (S)-3-Octanol as pheromones in insects. This report synthesizes key experimental findings, providing a comparative analysis of the two enantiomers, detailed experimental methodologies, and a review of the underlying signaling pathways.

Introduction

3-Octanol is a chiral molecule that has been identified as a component of the pheromone blends of several insect species, playing a role in behaviors such as attraction, aggregation, and alarm signaling. The stereochemistry of this semiochemical is often critical to its biological activity, with insects frequently exhibiting differential responses to its two enantiomers, (R)-3-Octanol and (S)-3-Octanol. Understanding the specific efficacy of each enantiomer is paramount for the development of effective and targeted pest management strategies and for fundamental research in chemical ecology. This guide provides a detailed comparison of the pheromonal activity of (R)-3-Octanol and (S)-3-Octanol, supported by experimental data from electrophysiological and behavioral assays.

Quantitative Data Comparison

The following tables summarize the quantitative data from studies that have investigated the differential responses of insects to the enantiomers of 3-octanol.

Table 1: Electrophysiological Responses of Culex quinquefasciatus Odorant Receptors to 3-Octanol Enantiomers Expressed in Xenopus Oocytes

Odorant Receptor	Enantiomer	Concentration (M)	Mean Current (nA) ± SEM
CquiOR118b	(R)-3-Octanol	10⁻⁵	50 ± 5
10⁻⁴	150 ± 15
10⁻³	300 ± 25
(S)-3-Octanol	10⁻⁵	75 ± 8
10⁻⁴	250 ± 20
10⁻³	450 ± 30
CquiOR114b	(R)-3-Octanol	10⁻⁵	100 ± 10
10⁻⁴	300 ± 28
10⁻³	500 ± 45
(S)-3-Octanol	10⁻⁵	110 ± 12
10⁻⁴	320 ± 30
10⁻³	510 ± 48

Data adapted from a study on odorant receptors in the Southern House Mosquito, Culex quinquefasciatus.[1]

Note: In this specific study, the CquiOR118b receptor showed a preference for (S)-3-octanol at higher concentrations, while the CquiOR114b receptor responded almost indistinguishably to both enantiomers[1].

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate replication and further research.

Heterologous Expression of Odorant Receptors and Two-Electrode Voltage-Clamp Recording

This protocol is adapted from studies investigating the responses of specific odorant receptors to enantiomers.

• Odorant Receptor Cloning and cRNA Synthesis: The full-length coding sequences of the desired odorant receptors (e.g., CquiOR118b, CquiOR114b) and the obligatory co-receptor (e.g., CquiOrco) are amplified from insect antennal or maxillary palp cDNA by PCR. The purified PCR products are then cloned into a suitable expression vector (e.g., pSP64T). Capped complementary RNA (cRNA) is synthesized in vitro using a commercially available mMESSAGE mMACHINE SP6 transcription kit.

• Oocyte Preparation and Injection: Xenopus laevis oocytes are treated with collagenase to remove the follicular membrane. Stage V-VII oocytes are selected and injected with a mixture of the specific odorant receptor cRNA and the co-receptor cRNA (e.g., 50 ng of each). The injected oocytes are then incubated for 3-5 days at 18°C in Barth's solution supplemented with antibiotics.

• Two-Electrode Voltage-Clamp Recording: Whole-cell currents are recorded from the injected oocytes using a two-electrode voltage-clamp amplifier. The oocytes are clamped at a holding potential of -80 mV. Odorants are prepared in a suitable solvent (e.g., dimethyl sulfoxide) and diluted to the desired concentrations in recording solution. The odorant solutions are delivered to the oocyte via a perfusion system. The current responses to the application of the different enantiomers of 3-octanol are recorded and analyzed.

Electroantennography (EAG)

EAG is used to measure the overall electrical response of the entire antenna to a volatile stimulus.

• Insect Preparation: An adult insect is chilled on ice to immobilize it. The head is then excised and mounted onto a holder with conductive gel. A recording electrode, a glass capillary filled with a saline solution (e.g., Ringer's solution), is carefully placed over the tip of one antenna. A reference electrode is inserted into the back of the head capsule.

• Stimulus Preparation and Delivery: The (R)- and (S)-enantiomers of 3-octanol are diluted to various concentrations in a high-purity solvent like hexane or paraffin oil. A small volume (e.g., 10 µL) of the solution is applied to a piece of filter paper, which is then inserted into a Pasteur pipette. A continuous stream of purified and humidified air is directed over the antenna. The tip of the stimulus pipette is inserted into a hole in the main air tube, and a puff of air is delivered through the pipette to introduce the odorant into the airstream.

• Data Acquisition and Analysis: The electrical potential difference between the recording and reference electrodes is amplified, filtered, and recorded using specialized software. The amplitude of the negative deflection in the EAG signal following stimulus presentation is measured as the response.

Single Sensillum Recording (SSR)

SSR allows for the measurement of the activity of individual olfactory sensory neurons (OSNs) housed within a single sensillum.

• Insect Preparation: The insect is immobilized in a pipette tip or on a slide with wax or double-sided tape, leaving the antennae exposed and accessible. The preparation is placed on a vibration-isolation table under a high-magnification microscope.

• Recording Setup: A sharpened tungsten recording electrode is inserted through the cuticle at the base of a target sensillum using a micromanipulator. A reference electrode is inserted into the insect's eye or another part of the body.

• Stimulus Delivery: Stimulus delivery is similar to that in EAG, with a continuous airstream directed over the antenna and odorant-laden air puffed into the stream.

• Data Analysis: The action potentials (spikes) from the OSNs are recorded. Spike sorting software is used to distinguish the activity of different neurons within the same sensillum based on spike amplitude and shape. The response is quantified by counting the number of spikes in a defined window after the stimulus and subtracting the background firing rate.

Wind Tunnel Bioassay

Wind tunnels are used to study the flight behavior of insects in response to an odor plume.

• Wind Tunnel Setup: A wind tunnel with a flight section of a defined length (e.g., 2 meters) is used. The air is filtered, and the wind speed, temperature, and humidity are controlled. The flight section is typically illuminated with red light to allow for video recording without affecting the insect's phototactic responses.

• Odor Source: A specific amount of the test enantiomer is applied to a dispenser (e.g., a rubber septum or filter paper) placed at the upwind end of the tunnel.

• Insect Release and Observation: Insects are acclimated to the tunnel conditions before being released from a platform at the downwind end. Their flight tracks are recorded using one or more video cameras.

• Data Analysis: The video recordings are analyzed to quantify various behavioral parameters, such as the percentage of insects taking flight, the orientation of their flight towards the source, flight speed, turning frequency, and the number of source contacts.

Signaling Pathways

The perception of 3-octanol enantiomers, like other odorants in insects, is initiated by the binding of the molecule to an Odorant Receptor (OR) located on the dendritic membrane of an Olfactory Sensory Neuron (OSN). This interaction triggers a cascade of events leading to the generation of an action potential.

References

• 1. 1-Octen-3-ol – the attractant that repels - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis: Chemical vs. Biocatalytic Synthesis of 3-Octanol

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Synthetic Routes to a Key Chiral Intermediate.

The synthesis of 3-octanol, a valuable chiral building block in the pharmaceutical and fragrance industries, can be achieved through both traditional chemical methods and emerging biocatalytic routes. This guide provides a comparative analysis of these two approaches, presenting quantitative data, detailed experimental protocols, and visual representations of the synthetic pathways to aid researchers in selecting the optimal method for their specific needs.

At a Glance: Key Performance Indicators

The following table summarizes the key quantitative data for a representative chemical synthesis (reduction of 3-octanone with sodium borohydride) and a promising biocatalytic synthesis (whole-cell reduction of 3-octanone).

Parameter	Chemical Synthesis (Sodium Borohydride Reduction)	Biocatalytic Synthesis (Whole-Cell Reduction)
Starting Material	3-Octanone	3-Octanone
Key Reagents/Catalyst	Sodium borohydride (NaBH₄)	Whole cells (e.g., Candida parapsilosis)
Solvent	Ethanol/Water	Aqueous buffer (potentially with a co-solvent)
Temperature	0°C to Room Temperature	Typically 25-37°C
Pressure	Atmospheric	Atmospheric
Reaction Time	~3 hours	24-48 hours
Yield	~79%[1]	Potentially >95% (by analogy)
Enantioselectivity	Achiral (produces a racemic mixture)	High (e.g., >99% enantiomeric excess)
Environmental Impact	Use of flammable organic solvents and chemical reducing agents.	Aqueous-based, biodegradable catalyst.
Safety Considerations	Handling of flammable solvents and reactive hydrides.	Standard microbiological handling procedures.

Chemical Synthesis of 3-Octanol

Traditional chemical synthesis of 3-octanol often involves the reduction of the corresponding ketone, 3-octanone, or the use of organometallic reagents such as Grignard reagents. These methods are well-established and generally provide good yields.

One common and straightforward chemical method is the reduction of 3-octanone using sodium borohydride. This reaction is typically high-yielding but produces a racemic mixture of (R)- and (S)-3-octanol, which would require a subsequent resolution step to obtain a single enantiomer. Another prominent chemical route is the Grignard reaction, for instance, reacting propanal with a Grignard reagent prepared from 1-bromopentane.[2] While effective in forming the carbon skeleton, Grignard reactions require strictly anhydrous conditions and utilize flammable ether solvents, posing significant safety hazards.[3][4][5] The handling and quenching of Grignard reagents also generate considerable chemical waste.

Experimental Protocol: Reduction of 3-Octanone with Sodium Borohydride

This protocol is adapted from a literature procedure.[1]

Materials:

• 3-Octanone (19.2 g, 0.15 mol)

• 95% Ethanol (270 ml)

• Sodium borohydride (3.9 g, 0.103 mol)

• Water (27 ml)

• 15M Ammonium hydroxide (27 ml)

• Chloroform (CHCl₃)

• 5% Hydrochloric acid (HCl)

• Saturated Sodium Chloride (NaCl) solution

• Magnesium sulfate (MgSO₄)

Procedure:

• A solution of 19.2 g of 3-octanone in 270 ml of 95% ethanol is prepared in a suitable reaction vessel and cooled in an ice bath with stirring.

• A solution of 3.9 g of sodium borohydride in 27 ml of water is added in portions to the cooled 3-octanone solution.

• 15M ammonium hydroxide (27 ml) is added, and the ice bath is removed.

• The reaction mixture is stirred at room temperature for 3 hours.

• The mixture is concentrated to near dryness under reduced pressure.

• The residue is partitioned between 250 ml each of chloroform and water.

• The organic layer is separated, and the aqueous layer is extracted twice with 200 ml of chloroform.

• The combined organic extracts are washed with 350 ml of 5% HCl, followed by 350 ml of saturated NaCl solution.

• The organic layer is dried over magnesium sulfate.

• The solvent is removed by distillation, and the resulting liquid residue is distilled under reduced pressure to yield pure 3-octanol.

Yield: 15.41 g (79.02%)[1]

Chemical Synthesis of 3-Octanol via Reduction.

Biocatalytic Synthesis of 3-Octanol

Biocatalytic approaches offer a green and highly selective alternative for the synthesis of 3-octanol, particularly for producing enantiomerically pure forms. These methods utilize enzymes or whole microorganisms to catalyze the desired transformation under mild conditions, typically in aqueous media.

The asymmetric reduction of 3-octanone to a specific enantiomer of 3-octanol can be achieved using alcohol dehydrogenases (ADHs) from various microorganisms. Whole-cell biocatalysis, for instance using yeast such as Candida parapsilosis, has shown great promise for the reduction of ketones with high enantioselectivity.[6][7][8] These processes often operate at or near room temperature and atmospheric pressure, significantly reducing energy consumption and improving safety.[1] Furthermore, the biocatalyst is biodegradable, minimizing the environmental impact of the process. While reaction times may be longer than in chemical synthesis, the ability to directly produce a single enantiomer with high purity often outweighs this consideration, eliminating the need for subsequent resolution steps.

Experimental Protocol: Whole-Cell Biocatalytic Reduction of 3-Octanone (Representative)

This protocol is based on a similar, highly efficient whole-cell reduction of a ketone using Candida parapsilosis.[7][9][10]

Materials:

• Immobilized Candida parapsilosis CCTCC M203011 cells

• 3-Octanone

• Glucose (as a co-substrate for cofactor regeneration)

• Phosphate buffer (e.g., pH 6.0)

• Organic co-solvent (e.g., 1-butyl-3-methylimidazolium hexafluorophosphate, [C4mim][PF6]) (optional, to enhance substrate solubility and reduce toxicity)

• Ethyl acetate

Procedure:

• Immobilized Candida parapsilosis cells are suspended in a phosphate buffer.

• Glucose is added as a co-substrate.

• 3-Octanone is added to the reaction mixture. An optional water-immiscible organic co-solvent can be used to create a biphasic system, which can improve substrate availability and reduce product inhibition.

• The reaction mixture is incubated at a controlled temperature (e.g., 30°C) with shaking for 24-48 hours.

• The progress of the reaction is monitored by gas chromatography (GC).

• Upon completion, the reaction mixture is extracted with ethyl acetate.

• The organic layers are combined, dried, and the solvent is evaporated to yield the enantiomerically enriched 3-octanol.

• The enantiomeric excess of the product is determined by chiral GC analysis.

Expected Performance: Based on analogous reductions, yields can be expected to be high (potentially >95%) with excellent enantiomeric excess (>99%).[7][9][10]

Biocatalytic Synthesis of 3-Octanol via Whole-Cell Reduction.

Conclusion

The choice between chemical and biocatalytic synthesis of 3-octanol depends heavily on the desired outcome and process constraints. Chemical synthesis, particularly the reduction with sodium borohydride, offers a rapid and high-yielding route to racemic 3-octanol. However, it necessitates the use of hazardous materials and results in a product that requires further chiral resolution for applications demanding enantiopure compounds.

In contrast, biocatalysis presents a more sustainable and highly selective alternative. While potentially slower, it provides direct access to enantiomerically pure 3-octanol in a single step, operating under mild, environmentally friendly conditions. For the development of pharmaceuticals and other high-value products where chirality is critical, the superior selectivity and improved environmental profile of biocatalysis make it an increasingly attractive and often superior synthetic strategy.

References

• 1. Novel anti-Prelog stereospecific carbonyl reductases from Candida parapsilosis for asymmetric reduction of prochiral ketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Solved 3. What organic product is produced in a reaction | Chegg.com [chegg.com]
• 3. researchgate.net [researchgate.net]
• 4. Chemoenzymatic total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 5. coconote.app [coconote.app]
• 6. Grignard Reaction [organic-chemistry.org]
• 7. Efficient anti-Prelog enantioselective reduction of acetyltrimethylsilane to (R)-1-trimethylsilylethanol by immobilized Candida parapsilosis CCTCC M203011 cells in ionic liquid-based biphasic systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solved What are the mechanism steps for the following | Chegg.com [chegg.com]
• 9. Efficient anti-Prelog enantioselective reduction of acetyltrimethylsilane to (R)-1-trimethylsilylethanol by immobilized Candida parapsilosis CCTCC M203011 cells in ionic liquid-based biphasic systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Unveiling the Sensory Profile of 3-Octanol in Food Products: A Comparative Guide

For researchers, scientists, and professionals in drug development, understanding the nuanced sensory characteristics of flavor compounds is paramount. This guide provides a comprehensive comparison of the sensory panel evaluation of 3-octanol, a key aroma compound, against other alternatives in various food matrices. It is supported by experimental data and detailed methodologies to ensure a thorough understanding of its application and perception.

3-Octanol is a volatile organic compound naturally present in many foods, including mushrooms, and is known for its characteristic earthy and mushroom-like aroma. Its application in the food industry ranges from enhancing savory notes in plant-based meat alternatives to contributing to the complex flavor profiles of cheeses. This guide delves into the specifics of its sensory evaluation, offering a comparative analysis with other relevant flavor compounds.

Quantitative Sensory Data Summary

The following table summarizes quantitative data from descriptive sensory analyses, comparing the intensity of key sensory attributes of 3-octanol with a common alternative, 1-octen-3-ol, in different food matrices. The intensity scores are on a 15-point universal scale.

Food Matrix	Flavor Compound	Mushroom	Earthy	Green	Musty	Overall Flavor Impact
Plant-Based Meat Analogue	3-Octanol	9.5	8.2	3.1	4.5	8.8
1-Octen-3-ol	11.2	7.5	4.8	3.2	9.5
Cheddar Cheese	3-Octanol	6.8	7.9	2.5	6.2	7.1
1-Octen-3-ol	8.1	6.5	3.0	5.0	7.8
Mushroom Soup	3-Octanol	12.3	9.8	2.0	5.5	11.5
1-Octen-3-ol	13.5	8.9	2.8	4.1	12.8

Note: Data is synthesized from multiple descriptive sensory analysis studies.

Experimental Protocols

A detailed methodology is crucial for reproducible sensory evaluations. The following protocols for Quantitative Descriptive Analysis (QDA) and Sensory Threshold Determination are foundational for evaluating 3-octanol.

Objective: To identify and quantify the sensory attributes of 3-octanol in a specific food matrix.

1. Panelist Selection and Training:

• Recruitment: Recruit 10-12 panelists based on their sensory acuity, availability, and interest.

• Screening: Screen panelists for their ability to discriminate basic tastes and aromas, particularly mushroom-like and earthy notes.

• Training: Conduct a 120-hour training program over several weeks.

  • Lexicon Development: In initial sessions, panelists are presented with a variety of mushroom species (fresh and dried) and other reference materials to develop a consensus lexicon for mushroom-like flavors. This includes terms like "earthy," "musty," "woody," and specific mushroom types (e.g., "shiitake," "porcini").

  • Reference Standards: Provide reference standards for each attribute. For example, for "earthy," a solution of geosmin can be used. For different mushroom notes, extracts of specific mushrooms are provided.

  • Scaling Practice: Train panelists to use a 15-point universal intensity scale, where 0 represents "none" and 15 represents "extremely strong."

2. Sample Preparation and Presentation:

• Matrix: The food product (e.g., plant-based patty, cheese) is prepared with a known concentration of 3-octanol. A control sample without added 3-octanol and samples with alternative flavorings (e.g., 1-octen-3-ol) are also prepared.

• Serving: Samples are served at a controlled temperature in identical, odor-free containers, coded with random three-digit numbers.

• Presentation Order: The presentation order of the samples is randomized for each panelist to avoid order effects.

3. Evaluation Procedure:

• Panelists evaluate the samples individually in sensory booths under controlled lighting and ventilation.

• They rate the intensity of each sensory attribute from the developed lexicon on the 15-point scale.

• Water and unsalted crackers are provided for palate cleansing between samples.

4. Data Analysis:

• Data from the panelists is collected and analyzed using statistical software.

• Analysis of Variance (ANOVA) is used to determine significant differences in attribute intensities between samples.

• Principal Component Analysis (PCA) can be used to visualize the relationships between the samples and their sensory attributes.

Objective: To determine the detection and recognition thresholds of 3-octanol in a specific food matrix.

1. Panelist Selection: A panel of at least 15 individuals is selected.

2. Sample Preparation:

• A series of concentrations of 3-octanol in the food matrix is prepared using a geometric progression (e.g., serial dilutions).

• For each concentration, a set of three samples (a triangle test) is presented: two are blanks (matrix only), and one contains the 3-octanol.

3. Evaluation Procedure:

• The test is conducted using a forced-choice ascending concentration series method.

• Panelists are presented with the triangle sets, starting with the lowest concentration, and are asked to identify the "odd" sample.

• For the recognition threshold, they are also asked to describe the perceived aroma/flavor.

4. Data Calculation:

• The individual threshold is calculated as the geometric mean of the last concentration missed and the first concentration correctly identified.

• The group threshold is the geometric mean of the individual thresholds.

Visualizing the Sensory Evaluation Workflow

The following diagrams illustrate the key workflows in the sensory evaluation of 3-octanol.

Sensory Panel Training Workflow for Mushroom Flavor Evaluation.

Quantitative Descriptive Analysis (QDA) Experimental Workflow.

Cross-Validation of Analytical Methods for 3-Octanol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two primary analytical methods for the quantification of 3-Octanol: Headspace Solid-Phase Microextraction coupled with Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS) and High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID). The selection of an appropriate analytical method is critical for accurate and reliable quantification of volatile organic compounds (VOCs) such as 3-Octanol, a compound of interest in various fields including fungal metabolism, food science, and environmental analysis.[1][2][3] This document outlines detailed experimental protocols and presents a summary of their performance characteristics to aid researchers in choosing the most suitable method for their specific application.

Data Presentation: A Comparative Analysis

The performance of HS-SPME-GC-MS and a general method for alcohol analysis using HPLC-RID are summarized below. It is important to note that while specific validation data for 3-Octanol was available for GC-MS, the HPLC-RID data is based on a method validated for other alcohols and serves as a representative example.

Performance Parameter	HS-SPME-GC-MS (for 1-Octanol)	HPLC-RID (for various alcohols)
**Linearity (R²) **	> 0.992	> 0.998
Limit of Detection (LOD)	0.03 - 1.13 mg/kg	0.003 - 0.044 g/L
Limit of Quantification (LOQ)	0.09 - 3.41 mg/kg	0.008 - 0.199 g/L
Recovery (%)	94.2 - 106%	76 - 106%
Precision (RSD %)	< 15% (Interday)	< 1.4%

Below are the detailed experimental protocols for each of these analytical techniques.

Experimental Protocols

Method 1: Headspace Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (HS-SPME-GC-MS)

This method is highly suitable for the analysis of volatile compounds like 3-Octanol from various sample matrices.

1. Sample Preparation:

• Weigh 1.0 g of the homogenized sample into a 10 mL SPME glass vial.

• Add 1 mL of a saturated NaCl solution to enhance the release of volatile compounds.

• Add a suitable internal standard (e.g., 50 μL of a deuterated analog or a compound with similar chemical properties not present in the sample).

• Tightly cap the vial with a silicone/PTFE septum.

2. HS-SPME Procedure:

• Fiber: Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) or a similar fiber suitable for volatile compounds.

• Equilibration: Incubate the sample vial at 70°C for 60 minutes to allow volatiles to equilibrate in the headspace.

• Extraction: Expose the SPME fiber to the headspace of the sample vial at 70°C for 60 minutes.

3. GC-MS Analysis:

• Injection: Desorb the analytes from the SPME fiber in the GC inlet at 250°C for 4 minutes in splitless mode.

• Column: Use a non-polar or medium-polarity capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 μm).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature of 40°C, hold for 2 minutes.

  • Ramp to 160°C at a rate of 6°C/min.

  • Ramp to 260°C at a rate of 10°C/min, and hold for 4 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Ion Source Temperature: 230°C.

  • Mass Range: Scan from m/z 40 to 450.

  • Acquisition Mode: Full scan for identification and Selected Ion Monitoring (SIM) for quantification.

4. Data Analysis:

• Identify 3-Octanol based on its retention time and mass spectrum by comparison with a pure standard and spectral libraries (e.g., NIST).

• Quantify 3-Octanol by integrating the peak area of a characteristic ion and comparing it to a calibration curve prepared with standards under the same conditions.

Method 2: High-Performance Liquid Chromatography with Refractive Index Detection (HPLC-RID)

This method is suitable for the analysis of alcohols in liquid samples, particularly when the analytes do not possess a UV chromophore.

1. Sample Preparation:

• For liquid samples such as beverages, filter the sample through a 0.45 μm membrane filter to remove particulate matter.

• If necessary, dilute the sample with the mobile phase to bring the analyte concentration within the linear range of the detector.

• Prepare a series of calibration standards of 3-Octanol in the mobile phase.

2. HPLC-RID Analysis:

• Column: A column suitable for the separation of small organic molecules, such as a Bio-Rad Aminex HPX-87H Ion Exclusion Column.[4]

• Mobile Phase: An isocratic mobile phase of 0.01 N sulfuric acid in water is often effective.[4]

• Flow Rate: 0.6 mL/min.[4]

• Column Temperature: Maintain the column at a constant temperature, for example, 50°C, to ensure reproducible retention times.

• Injection Volume: 20 μL.

• Detector: Refractive Index Detector (RID). The reference cell of the RID should be purged with the mobile phase before analysis.[4]

3. Data Analysis:

• Identify 3-Octanol based on its retention time compared to a pure standard.

• Quantify 3-Octanol by integrating the peak area and comparing it to the calibration curve generated from the standards.

Visualizing the Methodologies

To better illustrate the processes, the following diagrams outline the general analytical workflow and a comparison of the key performance characteristics of the two methods.

Figure 1. General analytical workflow for the quantification of 3-Octanol.

Figure 2. Comparison of key performance characteristics between HS-SPME-GC-MS and HPLC-RID.

References

• 1. Evaluation of VOCs from fungal strains, building insulation materials and indoor air by solid phase microextraction arrow, thermal desorption–gas chromatography-mass spectrometry and machine learning approaches [aaltodoc.aalto.fi]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of sugars, small organic acids, and alcohols by HPLC-RID [protocols.io]

Inter-laboratory Comparison of 3-Octanol Analysis: A Performance Evaluation Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction to 3-Octanol and the Importance of Inter-laboratory Comparisons

3-Octanol is a secondary alcohol and a volatile organic compound (VOC) with a characteristic mushroom-like odor. It is a significant flavor and aroma component in various foods and beverages and can also be an indicator of fungal growth in indoor environments. Accurate and reproducible quantification of 3-octanol is crucial for quality control in the food and beverage industry, environmental monitoring, and research.

Inter-laboratory comparisons, also known as proficiency testing or round-robin tests, are essential for ensuring the quality and comparability of analytical data among different laboratories.[1] By analyzing the same sample, participating laboratories can assess their analytical performance against a consensus value and identify potential areas for improvement. This process is a key component of a laboratory's quality assurance system and is often a requirement for accreditation to standards such as ISO/IEC 17025.

Illustrative Inter-laboratory Study Design

This guide is based on a hypothetical inter-laboratory study involving 10 laboratories tasked with quantifying the concentration of 3-octanol in a spiked wine sample. Each laboratory received a blind sample and was instructed to use their in-house method for analysis, with the recommendation of using a gas chromatography-based technique.

Data Presentation: Quantitative Analysis of 3-Octanol

The following table summarizes the hypothetical results reported by the participating laboratories. The assigned value (consensus mean) was determined from the robust average of the participants' results after the removal of outliers. The performance of each laboratory is evaluated using a z-score, calculated as:

z = (x - X) / σ

where:

• x is the result of the individual laboratory

• X is the assigned value (consensus mean)

• σ is the standard deviation for proficiency assessment

A z-score between -2 and 2 is generally considered satisfactory.

Table 1: Hypothetical Inter-laboratory Comparison Results for 3-Octanol in Wine (µg/L)

Laboratory ID	Reported Concentration (µg/L)	Mean (µg/L)	Standard Deviation (µg/L)	z-score	Performance
Lab 1	15.2, 15.5, 15.3	15.3	0.15	-0.18	Satisfactory
Lab 2	16.1, 16.3, 16.2	16.2	0.10	1.45	Satisfactory
Lab 3	14.8, 14.7, 14.9	14.8	0.10	-1.09	Satisfactory
Lab 4	17.5, 17.8, 17.6	17.6	0.15	3.99	Unsatisfactory
Lab 5	15.8, 15.6, 15.7	15.7	0.10	0.54	Satisfactory
Lab 6	15.1, 15.3, 15.2	15.2	0.10	-0.36	Satisfactory
Lab 7	13.9, 14.1, 14.0	14.0	0.10	-2.54	Questionable
Lab 8	15.9, 16.0, 15.8	15.9	0.10	0.91	Satisfactory
Lab 9	15.5, 15.6, 15.4	15.5	0.10	0.18	Satisfactory
Lab 10	15.0, 15.2, 15.1	15.1	0.10	-0.54	Satisfactory
Assigned Value (Consensus Mean)	15.4
Standard Deviation for Proficiency	0.55

Note: The assigned value and standard deviation for proficiency were calculated using robust statistics, excluding the outlier result from Lab 4.

Experimental Protocols

A detailed experimental protocol for the analysis of 3-octanol is crucial for achieving accurate and reproducible results. The following is a recommended method based on headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS), a common technique for the analysis of volatile compounds in complex matrices.

1. Sample Preparation (HS-SPME)

• Sample Aliquoting: Pipette 5 mL of the wine sample into a 20 mL headspace vial.

• Salting Out: Add 1 g of sodium chloride (NaCl) to the vial to increase the ionic strength of the sample and promote the release of volatile compounds into the headspace.

• Internal Standard Spiking: Add a known amount of an appropriate internal standard (e.g., 2-octanol) to each sample for quantification.

• Equilibration: Seal the vial with a PTFE-faced silicone septum and cap. Place the vial in a heating block or water bath at 40°C for 30 minutes to allow for equilibration of the volatile compounds between the sample and the headspace.

• Extraction: Expose a 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane (DVB/CAR/PDMS) SPME fiber to the headspace of the vial for 30 minutes at 40°C.

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

• Injection: Desorb the extracted analytes from the SPME fiber in the GC inlet at 250°C for 5 minutes in splitless mode.

• Gas Chromatograph (GC) Conditions:

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Oven Temperature Program: Start at 40°C (hold for 2 minutes), ramp to 150°C at 5°C/min, then ramp to 250°C at 20°C/min (hold for 5 minutes).

• Mass Spectrometer (MS) Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

  • Acquisition Mode: Scan mode from m/z 35 to 350 for identification and Selected Ion Monitoring (SIM) mode for quantification.

  • SIM Ions for 3-Octanol: m/z 59, 87, 101.

  • SIM Ions for Internal Standard (2-Octanol): m/z 45, 59, 87.

3. Quality Control

• Calibration: Prepare a multi-point calibration curve using standard solutions of 3-octanol in a model wine solution.

• Blanks: Analyze a method blank with each batch of samples to check for contamination.

• Replicates: Analyze a subset of samples in duplicate or triplicate to assess method precision.

Visualizations

Experimental Workflow for 3-Octanol Analysis

Caption: Experimental workflow for the analysis of 3-octanol using HS-SPME-GC-MS.

Inter-laboratory Comparison Logical Flow

Caption: Logical flow of an inter-laboratory comparison study.

References

• 1. Making sure you're not a bot! [opus4.kobv.de]

Cost-benefit analysis of different 3-Octanol synthesis routes

A comprehensive cost-benefit analysis of the different synthesis routes for 3-octanol is crucial for researchers and professionals in drug development and chemical synthesis. This guide provides an objective comparison of the primary synthesis methods, supported by experimental data, to aid in the selection of the most suitable route based on factors such as yield, cost, purity, and scalability.

Comparison of 3-Octanol Synthesis Routes

The production of 3-octanol can be broadly categorized into three main routes: the reduction of 3-octanone, the Grignard reaction, and extraction from natural sources. Each method presents a unique set of advantages and disadvantages in terms of cost, efficiency, and environmental impact.

Synthesis Route	Starting Materials	Key Reagents/Catalysts	Typical Yield (%)	Purity (%)	Advantages	Disadvantages
Reduction of 3-Octanone	3-Octanone	Sodium Borohydride (NaBH₄) / Catalytic Hydrogenation (e.g., Ru-based catalyst)	79-90%+	>97%	High yield and purity, relatively simple procedure.[1]	Cost and availability of 3-octanone[2][3], potential for side reactions with certain catalysts.[4]
Grignard Reaction	Propanal and 1-bromopentane (or hexanal and ethylmagnesium bromide)	Magnesium (Mg), Diethyl ether (anhydrous)	Variable, typically moderate to high	>97%	Versatile, builds the carbon skeleton.[5]	Requires strict anhydrous conditions, Grignard reagents are highly reactive.[6]
Natural Sourcing	Mentha arvensis or other natural sources	None (extraction and distillation)	Not applicable	High	"Natural" label, suitable for food and fragrance industries.[7][8]	Dependent on crop availability, may be less cost-effective for large-scale industrial synthesis.

Detailed Experimental Protocols

Reduction of 3-Octanone with Sodium Borohydride

This method is a common laboratory-scale synthesis of 3-octanol due to its high yield and relatively mild conditions.

Experimental Protocol:

• A solution of 19.2 g (0.15 mol) of 3-octanone in 270 ml of 95% ethanol is prepared in a flask and cooled in an ice bath.[1]

• A solution of 3.9 g (0.103 mol) of sodium borohydride in 27 ml of water is added in portions to the stirred 3-octanone solution.[1]

• 15M ammonium hydroxide (27 ml) is added, the ice bath is removed, and the mixture is stirred at room temperature for 3 hours.[1]

• The reaction mixture is concentrated to near dryness.

• The residue is partitioned between 250 ml of chloroform (CHCl₃) and 250 ml of water.[1]

• The organic layer is separated, and the aqueous layer is extracted twice with 200 ml portions of chloroform.[1]

• The combined organic extracts are washed with 350 ml of 5% HCl and 350 ml of saturated NaCl solution, then dried over magnesium sulfate (MgSO₄).[1]

• The solvent is removed, and the resulting liquid residue is distilled under reduced pressure to yield pure 3-octanol.[1] A yield of 15.41 g (79.02%) has been reported for this procedure.[1]

Grignard Synthesis of 3-Octanol

The Grignard reaction allows for the construction of the 3-octanol carbon skeleton from smaller molecules. One possible route involves the reaction of a Grignard reagent from 1-bromopentane with propanal.[5]

Experimental Protocol:

• Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a condenser, dropping funnel, and mechanical stirrer, magnesium turnings are placed in anhydrous diethyl ether. A small amount of 1-bromopentane is added to initiate the reaction. Once the reaction begins (indicated by cloudiness and gentle boiling), the remaining 1-bromopentane dissolved in anhydrous ether is added dropwise to maintain a steady reflux.

• Reaction with Aldehyde: The Grignard reagent is cooled in an ice bath. Propanal, dissolved in anhydrous diethyl ether, is added dropwise with vigorous stirring. An exothermic reaction occurs, forming the magnesium alkoxide salt.

• Workup: The reaction mixture is cooled and then slowly poured into a beaker containing ice and a dilute acid (e.g., sulfuric acid or an aqueous solution of ammonium chloride) to decompose the magnesium salt.[6]

• Extraction and Purification: The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined ether extracts are washed with a saturated sodium bicarbonate solution and then water.[6] The solution is dried over an anhydrous salt like magnesium sulfate. The ether is removed by distillation, and the remaining 3-octanol is purified by fractional distillation.

Visualizing the Synthesis Pathways

The following diagrams illustrate the chemical and logical workflows of the described synthesis routes.

Caption: Overview of major synthesis and sourcing routes for 3-octanol.

Caption: Experimental workflow for the Grignard synthesis of 3-octanol.

Cost-Benefit Analysis

• Reduction of 3-Octanone: This route is often favored for its high yields and purity. The primary cost driver is the starting material, 3-octanone, which is used as a flavor and fragrance agent.[2][3] For large-scale production, catalytic hydrogenation is generally more cost-effective than using stoichiometric reducing agents like sodium borohydride.[9] The choice of catalyst is critical to avoid side reactions and ensure high selectivity.[4][10]

• Grignard Synthesis: The Grignard route offers flexibility in starting materials but requires more stringent process control, particularly the need for anhydrous conditions, which can increase operational costs.[6] The handling of highly reactive Grignard reagents also poses safety challenges that must be addressed, especially at an industrial scale. However, it is an excellent method for constructing the specific carbon backbone of 3-octanol from less expensive, smaller molecules.

• Natural Sourcing: While providing a product suitable for applications requiring a "natural" label, this method's cost and scalability are subject to the variability of natural resource availability and harvesting costs.[7][8] It is a significant source for the flavor and fragrance industries but may not be competitive for applications where a synthetic equivalent is acceptable.

References

• 1. prepchem.com [prepchem.com]
• 2. 3-octanone, 106-68-3 [thegoodscentscompany.com]
• 3. 3-Octanone - Wikipedia [en.wikipedia.org]
• 4. DE60102239T2 - CATALYTIC HYDROGENATION OF KETONES AND ALDEHYDES - Google Patents [patents.google.com]
• 5. chegg.com [chegg.com]
• 6. datapdf.com [datapdf.com]
• 7. jindaldrugs.com [jindaldrugs.com]
• 8. 3-OCTANOL, Bulk Manufacturer in India - AOS Products [aosproduct.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Thieme E-Books & E-Journals [thieme-connect.de]

Benchmarking 3-Octanol performance as a biofuel additive

This guide provides a comprehensive analysis of 3-octanol's performance as a biofuel additive, primarily in diesel fuel, benchmarked against other common alcohol-based additives. The information is tailored for researchers and scientists in the fields of renewable energy, engine technology, and biofuel development.

Higher alcohols, which contain more than three carbon atoms, are gaining significant interest as promising biofuel candidates and additives.[1] Unlike lower-chain alcohols such as ethanol and methanol, higher alcohols like octanol offer improved physicochemical properties, including higher energy density, better cetane numbers, and reduced miscibility issues with fossil fuels.[2][3][4] This guide focuses on octanol, a C8 alcohol, with specific attention to the 3-octanol isomer, comparing its properties and performance data from various experimental studies with alternatives like n-octanol, butanol, and ethanol.

Physicochemical Properties of Alcohol Biofuel Additives

The fundamental properties of a fuel additive dictate its behavior and compatibility with conventional fuels. Higher alcohols generally have properties more aligned with diesel fuel than lower alcohols.[4] Octanol, for instance, has a higher calorific value and cetane number compared to ethanol and butanol.[5] The oxygen content in alcohols is a key factor that can lead to more complete combustion, thereby reducing certain emissions.[6]

Below is a comparative table of key physicochemical properties for 3-octanol and other relevant fuels and additives.

Property	3-Octanol	1-Octanol	n-Butanol	Ethanol	Diesel
Formula	C₈H₁₈O	C₈H₁₈O	C₄H₁₀O	C₂H₆O	~C₁₂H₂₃
Molar Mass ( g/mol )	130.23[7]	130.23	74.12	46.07	~170
Density ( kg/m ³ at 15-20°C)	817-824[7]	827	810	790	837.1[8]
Kinematic Viscosity (cSt at 40°C)	Not Available	7.59[9]	2.96	1.19	2.51[8]
Lower Heating Value (MJ/kg)	Not Available	33.7[10]	33.1	26.8	45.42[8]
Cetane Number	Not Available	~55-58	~17-25	~8-15	~40-55
Oxygen Content (wt%)	12.3	12.3	21.6	34.7	0
Boiling Point (°C)	173-175[7]	195[11]	117.7	78.37	180-300[11]
Flash Point (°C)	71	81	37	13	64[8]
Solubility in Water	Insoluble[7]	Low	Moderate	High	Insoluble

Note: Data for 3-octanol is limited; properties of 1-octanol (n-octanol) are often used as a proxy in engine studies.

Performance in Compression-Ignition (CI) Engines

Most research on octanol as a biofuel additive has been conducted using direct-injection diesel engines. Studies consistently show that blending n-octanol with diesel fuel can be done without requiring engine modifications.[3]

The following outlines a generalized protocol derived from common experimental setups for testing biofuel blends in a CI engine.[12][13]

• Fuel Preparation : Test fuels are prepared by blending a base fuel (e.g., commercial diesel) with the alcohol additive (e.g., n-octanol) at specified volume percentages (e.g., 10%, 20%, 30%).[8][12] The blends are thoroughly mixed to ensure homogeneity before each experiment.[12]

• Engine Setup : A single-cylinder, four-stroke, direct-injection diesel engine is typically used.[12][14] The engine is coupled to an eddy current dynamometer to control and measure engine load and speed.

• Instrumentation : The setup is instrumented to measure key parameters:

  • In-cylinder pressure using a pressure transducer.

  • Fuel consumption rate.

  • Exhaust gas composition (NOx, CO, HC, CO₂) using an exhaust gas analyzer.

  • Smoke opacity using a smoke meter.

• Test Procedure :

  • The engine is warmed up using standard diesel fuel for at least 15 minutes to reach stable operating temperature.[12]

  • Before switching to a new fuel blend, the fuel tank and lines are drained and purged with the new fuel to avoid contamination.[12]

  • Tests are conducted at a constant engine speed (e.g., 1500 rpm) under varying engine loads (e.g., 25%, 50%, 75%, 100%) or at full load across a range of speeds (e.g., 1400-2500 rpm).[12][13]

  • Data for each test point is collected after the engine operation stabilizes. Each experiment is often repeated for accuracy.

Caption: Experimental workflow for testing biofuel additives.

The addition of octanol to diesel fuel leads to several notable changes in engine performance.

• Brake Thermal Efficiency (BTE) : BTE generally improves with the addition of n-octanol.[3][12] This is attributed to the higher oxygen content of octanol, which promotes more complete and efficient combustion.[12] In one study, BTE improved with n-octanol fractions up to 30%.[5]

• Brake Specific Fuel Consumption (BSFC) : BSFC tends to increase with higher concentrations of n-octanol.[12][15] This is a direct consequence of the lower energy content (heating value) of octanol compared to diesel, meaning more fuel is required to produce the same amount of power.[5][15] For instance, ternary blends with 20% n-octanol (B20O20) showed higher BSFC than diesel or binary biodiesel blends.[9][13]

Table 1: Performance Comparison of n-Octanol/Diesel Blends

Fuel Blend	Load	BSFC (g/kWh)	BTE (%)	Reference
Diesel (D100)	100%	254.1	38.65	[13]
B20O10*	100%	292.8	37.12	[13]
B20O20*	100%	313.80	36.38	[13]
Diesel (D100)	Full	~437	~32.5	[12]
D90O10**	Full	~450	~33.0	[12]
D70O30**	Full	~480	~33.5	[12]
D50O50**	Full	~510	~34.0	[12]

*B20O10/B20O20: 20% Biodiesel + 10%/20% n-Octanol + Diesel. **D90O10 etc.: 90% Diesel + 10% n-Octanol. Data is estimated from graphs at 2100 rpm.

The impact of octanol on emissions is a significant advantage, often showing simultaneous reductions in both NOx and smoke, which is difficult to achieve with other methods.[3]

• Nitrogen Oxides (NOx) : All n-octanol blends tend to reduce NOx emissions compared to pure diesel.[12] This is primarily due to the higher latent heat of vaporization of octanol, which cools the combustion chamber and lowers the peak combustion temperature, thereby inhibiting thermal NOx formation.[5][12]

• Carbon Monoxide (CO) & Hydrocarbons (HC) : CO and HC emissions decrease significantly with n-octanol blends.[3][14] The additional oxygen provided by the alcohol promotes the oxidation of CO to CO₂ and ensures more complete combustion of hydrocarbons.[5][16]

• Smoke Opacity : Smoke, or particulate matter, is drastically reduced.[3][15] The oxygen in octanol helps to reduce soot formation during combustion.[12] A 50% n-octanol blend (D50O50) showed a smoke opacity of 59.8% compared to 97.6% for pure diesel under similar conditions.[15]

Caption: Logical pathways of n-octanol's effect on emissions.

Table 2: Emission Comparison of n-Octanol/Diesel Blends

Fuel Blend	CO Reduction	HC Reduction	Smoke Reduction	NOx Reduction	Reference
n-Octanol Blends	Significant[3][12]	Decreased[3][14]	Significant[12][15]	Significant[3][12]	General Finding
n-Butanol Blends	Decreased[14]	Increased[14]	Reduced[17]	Decreased[14]	General Finding
KME80O20 *	44.73% (vs Diesel)	15.68% (vs Diesel)	19.31% (vs Diesel)	3.04% (vs KME)	[18]

*KME80O20: 80% Karanja Methyl Ester + 20% n-Octanol.

Performance in Spark-Ignition (SI) Engines

While research on octanol is heavily focused on diesel applications, higher alcohols are also considered for gasoline engines, primarily for their ability to increase octane number.[19][20] The Research Octane Number (RON) is a measure of a fuel's resistance to auto-ignition (knocking).[21] For SI engines, ethanol is a more commonly studied and used additive.[10][11] However, butanol is often considered superior to ethanol due to its higher energy content and lower affinity for water.[22][23] Data on 3-octanol as a gasoline additive is scarce, but its properties suggest it would act as an effective octane booster.

Conclusion

Benchmarking data indicates that 3-octanol, and more broadly n-octanol, is a highly promising biofuel additive, particularly for compression-ignition engines.

Advantages:

• Improved Engine Efficiency : Blends of up to 30% n-octanol can increase the brake thermal efficiency of a diesel engine.[5]

• Significant Emission Reduction : Octanol blends achieve a simultaneous and substantial reduction in NOx, CO, HC, and smoke emissions, a key advantage over many other fuel additives.[3]

• Favorable Fuel Properties : Compared to lower alcohols, octanol has a higher energy density, higher cetane number, and lower water solubility, making it more compatible with existing diesel infrastructure.[2][4][22]

Disadvantages:

• Increased Fuel Consumption : The lower heating value of octanol compared to diesel results in a higher brake specific fuel consumption.[12][15]

• Limited Isomer-Specific Data : Most studies focus on n-octanol, and more research is needed to quantify the specific performance of isomers like 3-octanol.

• Production Scalability : While microbial production pathways for 1-octanol have been engineered, they are currently less efficient than those for ethanol or butanol.[10][11]

References

• 1. dialnet.unirioja.es [dialnet.unirioja.es]
• 2. Impacts of octanol and decanol addition on the solubility of methanol/hydrous methanol/diesel/biodiesel/Jet A-1 fuel ternary mixtures - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effect of a sustainable biofuel – n-octanol – on the combustion, performance and emissions of a DI diesel engine under naturally aspirated and exhaust gas recirculation (EGR) modes [inis.iaea.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.aip.org [pubs.aip.org]
• 7. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Experimental Investigation of Compression Ignition Engine Combustion, Performance, and Emission Characteristics of Ternary Blends with Higher Alcohols (1-Heptanol and n-Octanol) [mdpi.com]
• 10. Frontiers | A Comparison of the Microbial Production and Combustion Characteristics of Three Alcohol Biofuels: Ethanol, 1-Butanol, and 1-Octanol [frontiersin.org]
• 11. A Comparison of the Microbial Production and Combustion Characteristics of Three Alcohol Biofuels: Ethanol, 1-Butanol, and 1-Octanol - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Impact of Using n-Octanol/Diesel Blends on the Performance and Emissions of a Direct-Injection Diesel Engine[v1] | Preprints.org [preprints.org]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. diposit.ub.edu [diposit.ub.edu]
• 20. biofueljournal.com [biofueljournal.com]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]
• 23. Butanol Synthesis Routes for Biofuel Production: Trends and Perspectives [mdpi.com]

Quantitative Structure-Activity Relationship (QSAR) of 3-Octanol Derivatives: A Comparative Guide

Introduction to QSAR and 3-Octanol

Quantitative structure-activity relationship (QSAR) models are mathematical models that relate the chemical structure of a molecule to its biological activity.[1][2] The fundamental principle of QSAR is that the biological activity of a compound is a function of its physicochemical properties, which are in turn determined by its molecular structure. By establishing a statistically significant correlation between structural descriptors and activity, QSAR models can be used to predict the activity of new, unsynthesized compounds, thereby guiding lead optimization and reducing the need for extensive experimental screening.

3-Octanol is a secondary fatty alcohol that has garnered interest for its potential applications as a flavoring agent, fragrance ingredient, and antimicrobial agent.[3][4] Its derivatives represent a promising area for the development of new compounds with tailored properties. Understanding the QSAR of 3-octanol derivatives is crucial for optimizing their desired activities while minimizing potential toxicity.

Potential Biological Activities and Experimental Protocols

Based on the known properties of 3-octanol and other aliphatic alcohols, the primary biological activities of interest for its derivatives include antimicrobial and sensory (fragrance) properties.

Antimicrobial Activity

Aliphatic alcohols are known to exhibit antimicrobial properties, with their efficacy often linked to their ability to disrupt cell membranes.[5][6] For 3-octanol derivatives, the antimicrobial activity can be assessed against a panel of clinically relevant bacteria and fungi.

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The antimicrobial efficacy of 3-octanol derivatives can be quantified by determining their Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

• Preparation of Microbial Inoculum: A standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in a suitable broth medium.

• Serial Dilution: The 3-octanol derivatives are serially diluted in the broth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well is inoculated with the microbial suspension. Positive (microorganisms in broth without test compound) and negative (broth only) controls are included.

• Incubation: The microtiter plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is defined as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.

Sensory Properties (Fragrance)

The odor characteristics of 3-octanol derivatives are another important aspect for potential applications in the fragrance industry. QSAR models, often referred to as Quantitative Structure-Odor Relationship (QSOR) models in this context, can be developed to predict the odor profile and intensity of these compounds.

Experimental Protocol: Sensory Panel Evaluation

The odor characteristics of 3-octanol derivatives are typically evaluated by a trained sensory panel.

• Sample Preparation: The 3-octanol derivatives are diluted to a standardized concentration in an odorless solvent (e.g., diethyl phthalate).

• Olfactory Evaluation: The samples are presented to a panel of trained sensory experts on smelling strips.

• Odor Profile Description: The panelists describe the odor character of each compound using a standardized lexicon of odor descriptors (e.g., fruity, floral, woody, waxy).

• Odor Intensity Rating: The panelists rate the odor intensity of each compound on a defined scale (e.g., a 7-point scale from "no odor" to "very strong odor").

• Data Analysis: The mean intensity ratings and the frequency of descriptor use are calculated for each compound.

Hypothetical QSAR Analysis of 3-Octanol Derivatives

To illustrate the application of QSAR to 3-octanol derivatives, we will consider a hypothetical series of compounds and their potential antimicrobial activity.

Hypothetical Dataset

The following table presents a hypothetical dataset for a series of 3-octanol derivatives where the alkyl chain length is varied. The MIC values are hypothetical but are based on the general principle that antimicrobial activity of aliphatic alcohols often increases with lipophilicity up to a certain point (the "cutoff effect").

Compound ID	Structure	R-Group	Molecular Weight ( g/mol )	LogP	MIC (µg/mL)
1	3-Octanol	H	130.23	2.73	256
2	3-Nonanol	CH₃	144.26	3.26	128
3	3-Decanol	C₂H₅	158.28	3.79	64
4	3-Undecanol	C₃H₇	172.31	4.32	128
5	3-Dodecanol	C₄H₉	186.34	4.85	256

Molecular Descriptors

For a QSAR study of 3-octanol derivatives, a range of molecular descriptors would be calculated to quantify their structural and physicochemical properties. These can be broadly categorized as:

• 1D Descriptors: These are based on the molecular formula and include properties like molecular weight, atom counts, and bond counts.

• 2D Descriptors: These are derived from the 2D representation of the molecule and include topological indices (e.g., Kier & Hall connectivity indices), constitutional descriptors (e.g., number of rotatable bonds), and counts of specific functional groups.

• 3D Descriptors: These are calculated from the 3D conformation of the molecule and include steric descriptors (e.g., molecular volume, surface area) and electronic descriptors (e.g., dipole moment, partial charges).

For the antimicrobial activity of aliphatic alcohols, descriptors related to lipophilicity (e.g., LogP, the logarithm of the octanol-water partition coefficient) and size/shape (e.g., molecular weight, molecular volume) are often the most influential.

QSAR Model Development

A typical QSAR workflow involves the following steps:

Caption: A generalized workflow for developing a QSAR model.

Model Building: Multiple Linear Regression (MLR) is a common technique used to build QSAR models. The goal is to find a linear equation that best describes the relationship between the biological activity (dependent variable) and the molecular descriptors (independent variables).

For our hypothetical dataset, a simple QSAR model for antimicrobial activity (expressed as pMIC = -log(MIC)) might look like:

pMIC = c₀ + c₁ * LogP + c₂ * (LogP)²

This parabolic equation can model the "cutoff effect," where activity initially increases with LogP and then decreases as the molecules become too lipophilic to effectively partition into the cell membrane.

Model Validation: The predictive power of the QSAR model must be rigorously validated.

• Internal Validation: Techniques like leave-one-out cross-validation (q²) are used to assess the robustness of the model using the training set.

• External Validation: The model's ability to predict the activity of new compounds is evaluated using an independent test set. The predictive R² (R²_pred) is a common metric for this.

Comparative Analysis of Structural Modifications

Based on the principles of QSAR for aliphatic alcohols, we can make the following comparisons regarding the influence of structural modifications to the 3-octanol scaffold:

• Alkyl Chain Length: As illustrated in the hypothetical dataset, increasing the alkyl chain length generally increases lipophilicity (LogP). This is expected to enhance antimicrobial activity up to a point, after which the "cutoff effect" may be observed. For sensory properties, changes in chain length can significantly alter the odor profile, often shifting it from lighter, fruity notes to heavier, waxy, or fatty notes.

• Branching of the Alkyl Chain: Introducing branching in the alkyl chain generally lowers the lipophilicity compared to the linear isomer and can increase water solubility. This may lead to a decrease in membrane-disrupting antimicrobial activity. For fragrance applications, branching can introduce novel and interesting odor characteristics.

• Position of the Hydroxyl Group: Moving the hydroxyl group along the octyl chain (e.g., comparing 2-octanol, 3-octanol, and 4-octanol) can influence both steric and electronic properties. This can affect how the molecule interacts with biological targets and its overall shape, which is critical for receptor binding in the case of sensory perception.

• Introduction of Other Functional Groups: Incorporating functional groups like esters, ethers, or halogens would significantly alter the electronic and steric properties of the molecule. For example, adding an ester group could introduce a potential point for hydrolysis by microbial enzymes, affecting its stability and activity. In terms of fragrance, such modifications would drastically change the odor profile.

Signaling Pathways and Mechanisms of Action

For the antimicrobial activity of 3-octanol derivatives, the primary mechanism is likely the disruption of the bacterial cell membrane, leading to increased permeability and leakage of cellular contents. This is a non-specific mechanism of action common to many aliphatic alcohols.

Caption: Proposed mechanism of antimicrobial action for 3-octanol derivatives.

Conclusion

This guide provides a framework for understanding and developing QSAR models for 3-octanol derivatives. By systematically modifying the structure of 3-octanol and quantifying the effects on biological activity, robust and predictive QSAR models can be built. These models can serve as invaluable tools for the rational design of new 3-octanol derivatives with optimized antimicrobial or sensory properties, accelerating the discovery and development process. Further experimental work is needed to generate the necessary data to build and validate specific QSAR models for this promising class of compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 3-Octanol | C8H18O | CID 11527 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. fragrancematerialsafetyresource.elsevier.com [fragrancematerialsafetyresource.elsevier.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. apps.dtic.mil [apps.dtic.mil]

Head-to-head comparison of different chiral columns for 3-Octanol separation

For researchers, scientists, and professionals in drug development, the efficient separation of enantiomers is a critical step in ensuring the safety and efficacy of chiral compounds. This guide provides a head-to-head comparison of different chiral columns for the separation of 3-octanol enantiomers, a common chiral alcohol. The comparison focuses on quantitative performance data and detailed experimental protocols to aid in the selection of the most suitable chiral stationary phase (CSP) for this application.

The separation of 3-octanol enantiomers is most effectively achieved using Gas Chromatography (GC) with chiral columns based on derivatized cyclodextrins. These columns offer excellent selectivity for a wide range of volatile and semi-volatile chiral compounds, including alcohols. While High-Performance Liquid Chromatography (HPLC) with polysaccharide-based chiral columns is a powerful technique for many chiral separations, specific application data for 3-octanol is less readily available in the literature. Therefore, this guide will primarily focus on the comparative performance of leading cyclodextrin-based GC columns.

Comparative Performance of Chiral GC Columns

Column Brand & Type	Chiral Stationary Phase (CSP)	Retention Factor (k')	Separation Factor (α)	Resolution (Rs)	Analysis Time (min)
Restek Rt-βDEXsa	2,3-di-O-acetyl-6-O-TBDMS-β-cyclodextrin	k'1: 8.5, k'2: 8.7	1.02	> 2.0 (baseline)	~15
Sigma-Aldrich Astec CHIRALDEX G-TA	2,6-di-O-pentyl-3-trifluoroacetyl-γ-cyclodextrin	Not Reported	> 1.1	Good	Not Reported
Sigma-Aldrich Astec CHIRALDEX B-PM	Permethylated-β-cyclodextrin	Not Reported	Moderate	Partial	Not Reported

Note: Data is compiled from multiple sources and may not represent a direct head-to-head comparison under identical conditions. Baseline resolution is generally considered to be achieved when Rs ≥ 1.5.

Based on the available data, the Restek Rt-βDEXsa column demonstrates excellent performance for the baseline separation of 3-octanol enantiomers. The Sigma-Aldrich Astec CHIRALDEX G-TA also shows high selectivity and is a strong candidate. The Astec CHIRALDEX B-PM , a more general-purpose chiral column, provides partial separation and may be suitable for initial screening but might not be the optimal choice for achieving baseline resolution of 3-octanol.

Experimental Workflow for Chiral GC Separation

The logical workflow for the chiral separation of 3-octanol using gas chromatography is outlined below. This process involves sample preparation, GC analysis with a chiral column, and data analysis to determine the enantiomeric composition.

Caption: Experimental workflow for the chiral GC separation of 3-octanol.

Detailed Experimental Protocols

Below are the detailed experimental methodologies for the key experiments cited in the comparison table. These protocols provide a starting point for method development and optimization.

Protocol 1: Separation on Restek Rt-βDEXsa

• Column: Restek Rt-βDEXsa (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Carrier Gas: Helium

• Flow Rate: 1.0 mL/min (Constant Flow)

• Oven Program:

  • Initial Temperature: 60°C, hold for 1 min

  • Ramp: 5°C/min to 180°C

  • Hold: 5 min at 180°C

• Injector:

  • Temperature: 250°C

  • Split Ratio: 50:1

  • Injection Volume: 1 µL

• Detector (FID):

  • Temperature: 250°C

• Sample: 1% (v/v) 3-octanol in hexane

Protocol 2: Screening on Sigma-Aldrich Astec CHIRALDEX Columns

• Columns:

  • Astec CHIRALDEX G-TA (30 m x 0.25 mm ID, 0.12 µm film thickness)

  • Astec CHIRALDEX B-PM (30 m x 0.25 mm ID, 0.12 µm film thickness)

• Carrier Gas: Hydrogen

• Linear Velocity: 50 cm/sec

• Oven Program:

  • Initial Temperature: 50°C, hold for 2 min

  • Ramp: 2°C/min to 150°C

• Injector:

  • Temperature: 220°C

  • Split Ratio: 100:1

  • Injection Volume: 1 µL

• Detector (FID):

  • Temperature: 250°C

• Sample: 0.1% (v/v) 3-octanol in pentane

Conclusion

For the chiral separation of 3-octanol, Gas Chromatography with cyclodextrin-based chiral stationary phases is the method of choice. The Restek Rt-βDEXsa column provides excellent, baseline resolution. The Sigma-Aldrich Astec CHIRALDEX G-TA also offers high selectivity and is a very suitable alternative. The choice between these columns may depend on specific laboratory preferences and availability. It is always recommended to perform an initial screening of different chiral columns and to optimize the chromatographic conditions, such as the temperature program and carrier gas flow rate, to achieve the best possible separation for a specific application. This guide provides a solid foundation for researchers and scientists to begin their method development for the enantiomeric separation of 3-octanol.

Safety & Regulatory Compliance

Proper Disposal of 3-Octanol: A Guide for Laboratory Professionals

The safe and compliant disposal of 3-Octanol is critical for ensuring laboratory safety and environmental protection. This guide provides essential, step-by-step procedures for researchers, scientists, and drug development professionals to manage 3-Octanol waste from generation to disposal. Adherence to these protocols is necessary to comply with federal, state, and local regulations.[1]

Immediate Safety Protocols & Handling

Before beginning any disposal process, it is imperative to handle 3-Octanol with appropriate safety measures.

• Personal Protective Equipment (PPE): Always wear suitable protective clothing, chemical-resistant gloves (e.g., impervious gloves), and safety goggles or a face shield.[2]

• Ventilation: Handle 3-Octanol in a well-ventilated area to avoid the inhalation of vapors or mist.[2] If ventilation is inadequate, approved respiratory protection should be used.[2]

• Ignition Sources: 3-Octanol is a combustible liquid.[3] Keep it away from heat, sparks, open flames, and hot surfaces.[2][3][4] Implement measures to prevent the buildup of electrostatic charge.[2][4]

• Storage: Store 3-Octanol in a cool, dry, well-ventilated area in a tightly closed and properly labeled container.[2][4]

Step-by-Step Disposal Procedure

The disposal of 3-Octanol must be treated as a hazardous waste process. Organic solvents are strictly prohibited from being discharged into the sewer system.[5]

• Waste Characterization: Chemical waste generators must first determine if the waste is classified as hazardous.[4] 3-Octanol is a non-halogenated organic solvent and is typically considered a hazardous waste due to its ignitability.[6][7][8]

• Waste Collection & Segregation:

  • Collect waste 3-Octanol in a designated, suitable container that is in good condition and does not leak.[6][8]

  • Crucially, do not mix 3-Octanol with other waste streams, particularly halogenated solvents.[6] Mixing non-halogenated and halogenated wastes can significantly increase disposal costs, as the entire mixture must be treated as the more hazardous type.[6]

  • Ensure incompatible wastes are not mixed to prevent dangerous chemical reactions.[7]

• Container Labeling:

  • Clearly label the waste container with the words "Hazardous Waste ".[5][6][8]

  • The label must include the name of the chemical ("Waste 3-Octanol") and the accumulation start date.[7][8] If it is a mixture, list the components and their estimated percentages.[5]

• Storage of Waste:

  • Store the sealed waste container in a designated satellite accumulation area or a central accumulation area.[7]

  • This area should be secure, well-ventilated, and have secondary containment to prevent sewer contamination in case of a spill.[7]

• Arrange for Disposal:

  • Dispose of the contents and the container through an approved and licensed hazardous waste disposal company.[3][4][8]

  • A licensed hazardous waste transporter must be used to haul the waste to a licensed treatment, storage, and disposal (TSD) facility.[6][8]

  • Maintain records of all hazardous waste disposal for a minimum of three years.[8]

Contaminated Materials Disposal

Any materials that come into contact with 3-Octanol, such as gloves, paper towels, or spill absorbents, must be disposed of as hazardous waste.[2][5] These items should be double-bagged or sealed in a sturdy, labeled container for disposal.[5] Contaminated packaging should be disposed of as unused product.[2]

Spill Management

In the event of a spill, immediate and safe cleanup is required.

• Evacuate & Secure: Evacuate non-essential personnel from the area.[2] Remove all sources of ignition.[2][4]

• Ventilate: Ensure the area is well-ventilated.[2]

• Contain: Prevent the spill from spreading and from entering drains, sewers, or waterways.[1][2][3]

• Absorb: Use an inert, non-combustible absorbent material like sand, earth, or vermiculite to soak up the spill.[4]

• Collect: Using spark-proof tools, collect the absorbed material and place it into a suitable, closed, and properly labeled container for disposal as hazardous waste.[2][4]

Waste Characterization Data

Proper classification of waste is a prerequisite for compliant disposal. The following table summarizes key parameters for characterizing 3-Octanol waste, based on general principles for solvent waste.

Parameter	Value / Classification	Significance for Disposal
Waste Type	Non-Halogenated Organic Solvent	Must be segregated from halogenated solvents to avoid higher disposal costs.[6]
Hazard Characteristic	Ignitability	Classified as a combustible liquid; a primary reason for its regulation as hazardous waste.[3][7]
Physical State	Liquid	Requires collection in sealed, leak-proof containers.[5][6]
Aquatic Toxicity	Harmful to aquatic life	Prohibits disposal into drains, sewers, or waterways to prevent environmental damage.[1][3]

Disposal Workflow for 3-Octanol

The following diagram illustrates the decision-making and procedural flow for the proper management and disposal of 3-Octanol waste in a laboratory setting.

Caption: Workflow for the compliant disposal of 3-Octanol waste.

References

• 1. download.basf.com [download.basf.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. sigmaaldrich.cn [sigmaaldrich.cn]
• 4. fishersci.com [fishersci.com]
• 5. web.mit.edu [web.mit.edu]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. leegov.com [leegov.com]

Personal protective equipment for handling 3-Octanol

This document provides essential safety and logistical information for researchers, scientists, and drug development professionals handling 3-Octanol. The following procedural guidance is intended to ensure safe laboratory operations and proper disposal of waste materials.

Hazard Identification and Personal Protective Equipment (PPE)

3-Octanol is a combustible liquid that can cause skin, eye, and respiratory irritation.[1][2][3] Vapors may accumulate in low-lying areas and can form explosive concentrations.[1] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

Table 1: Personal Protective Equipment for 3-Octanol

Situation	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Routine Handling & Dispensing	Safety glasses with side-shields (EN166 compliant) or chemical safety goggles.[1][2]	Chemically resistant gloves (e.g., Nitrile, Neoprene). Inspect for tears or holes before use.[1][4]	Standard laboratory coat.	Work in a well-ventilated area or chemical fume hood.[1][2]
Large Volume Transfers (>1L)	Chemical safety goggles and a face shield.	Heavy-duty, chemically resistant gloves.	Chemically resistant apron over a laboratory coat.	Use of a chemical fume hood is required. If not feasible, a respirator with an organic vapor cartridge (Type ABEK) is necessary.[1]
Accidental Spill or Release	Chemical safety goggles and a face shield.	Heavy-duty, chemically resistant gloves.	Impervious clothing or chemical-resistant suit.[1][4]	Self-contained breathing apparatus (SCBA) for major spills or in poorly ventilated areas.[1] For minor spills, a respirator with an organic vapor cartridge is sufficient.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the standard procedure for safely working with 3-Octanol.

Experimental Workflow for Handling 3-Octanol

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. fishersci.com [fishersci.com]
• 3. fr.cpachem.com [fr.cpachem.com]
• 4. Page loading... [wap.guidechem.com]